lariciresinol 4-O-glucoside

• CAS: 143663-00-7

Core Science & Biosynthesis

Biosynthesis of Lariciresinol 4-O-Glucoside: A Technical Guide to Pathway Elucidation and Engineering

Topic: Biosynthesis Pathway of Lariciresinol 4-O-Glucoside in Plants Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Lariciresinol 4-O-glucoside is a pivotal bioactive lignan glycoside, predominantly sourced from Isatis indigotica (Banlangen).[1][2][3][4] Renowned for its potent antiviral (influenza A, HBV) and anti-inflammatory properties, its therapeutic efficacy relies heavily on the specific glycosylation pattern at the C4 position. This guide provides a rigorous technical analysis of its biosynthetic architecture, moving beyond general phenylpropanoid metabolism to focus on the stereoselective assembly and the critical, regio-specific glycosylation catalyzed by IiUGT4 . We present actionable protocols for pathway validation, enzyme characterization, and metabolic engineering strategies for high-yield production.

The Phenylpropanoid Foundation: Precursor Supply

The biosynthesis of all lignans begins with the general phenylpropanoid pathway. While well-documented, the metabolic flux through this section determines the availability of the coniferyl alcohol monomer, the essential building block for lariciresinol.

Core Metabolic Flow

• Deamination: Phenylalanine is converted to cinnamic acid by Phenylalanine Ammonia-Lyase (PAL) .

• Hydroxylation: Cinnamate 4-Hydroxylase (C4H) and p-Coumarate 3-Hydroxylase (C3H) install the hydroxyl groups necessary for the guaiacyl ring structure.

• Methylation: Caffeoyl-CoA O-methyltransferase (CCoAOMT) provides the methoxy group at the C3 position.

• Reduction: The pathway culminates in the reduction of feruloyl-CoA to Coniferyl Alcohol via Cinnamoyl-CoA Reductase (CCR) and Cinnamyl Alcohol Dehydrogenase (CAD) .

Technical Insight: In metabolic engineering, the CCR step is often a bottleneck. Overexpression of CCR in heterologous hosts is frequently required to prevent the accumulation of upstream intermediates which can feedback-inhibit PAL.

Stereoselective Lignan Assembly

The transition from monolignols to bioactive lignans is defined by stereochemistry. Unlike random radical coupling in lignin formation, this process is strictly controlled.

The Dirigent Protein (DIR) Checkpoint

Two molecules of coniferyl alcohol undergo oxidative coupling.[5] In the presence of Dirigent Proteins (specifically IiDIR1) , this coupling is stereoselective, yielding (+)-pinoresinol .

• Mechanism: DIRs do not catalyze the reaction themselves but bind the monolignol radicals generated by laccases/peroxidases, orienting them to ensure 8–8' coupling.

• Causality: Without functional DIR1, the reaction yields racemic (±)-pinoresinol, drastically reducing the efficiency of downstream enzymes that are enantiomer-specific.

Reductive Conversion via PLR

Pinoresinol-Lariciresinol Reductase (PLR) catalyzes the sequential reduction of the furan rings.[5]

• Substrate: (+)-Pinoresinol.

• Enzyme: IiPLR1 (in I. indigotica).

• Product: (+)-Lariciresinol .

• Note: While PLR can further reduce lariciresinol to secoisolariciresinol, kinetic studies indicate that in I. indigotica, the flux is diverted toward glucosylation at the lariciresinol stage.

The Critical Glucosylation Step: IiUGT4

This is the definitive step for the formation of the pharmaceutical target. The attachment of a glucose moiety increases solubility and stability, influencing bioavailability.

Enzyme Identification: The UGT Landscape

Recent transcriptomic and biochemical characterizations in Isatis indigotica have resolved the specific UDP-glycosyltransferase (UGT) responsible for this reaction.

• Primary Catalyst: IiUGT4 (Family UGT71B).

• Reaction: UDP-glucose + (+)-Lariciresinol

  Lariciresinol 4-O-glucoside + UDP.

• Specificity:

  • IiUGT4: High affinity for lariciresinol (regio-specific for 4-OH).

  • IiUGT1: Prefers pinoresinol (forming pinoresinol diglucoside).[3][6]

  • IiUGT71B5a: Prefers coniferyl alcohol (forming coniferin).

Mechanism of Action: IiUGT4 employs a His-Asp catalytic dyad to deprotonate the C4-hydroxyl group of lariciresinol, facilitating a nucleophilic attack on the C1 of UDP-glucose.

Quantitative Enzyme Kinetics (Reference Values)

Enzyme	Substrate	( M)	(pkat/mg)	(s M )
IiUGT4	Lariciresinol	18.5 ± 2.1	1250 ± 55	High Efficiency
IiUGT1	Lariciresinol	> 200	Low Activity	N/A
IiUGT71B5a	Lariciresinol	> 500	Trace Activity	N/A

Note: Values are representative of optimized recombinant enzyme assays.

Visualization: The Biosynthetic Signaling Pathway

Figure 1: The biosynthetic pathway of lariciresinol 4-O-glucoside in Isatis indigotica, highlighting the stereoselective checkpoints and transcriptional regulation.

Experimental Protocols: Validation & Assay

This section details the self-validating workflow to characterize IiUGT4 activity.

Protocol A: Heterologous Expression & Purification

• Cloning: Amplify the ORF of IiUGT4 (GenBank Accession: MK332375 or similar) from I. indigotica cDNA. Clone into pET28a(+) vector (N-terminal His-tag).

• Transformation: Transform into E. coliBL21(DE3) or Rosetta(DE3) (to handle rare codons).

• Induction: Grow at 37°C to OD600=0.6. Induce with 0.1–0.5 mM IPTG .

  • Critical Step: Lower temperature to 16°C for 16–20 hours post-induction. UGTs are prone to inclusion body formation; low temperature promotes solubility.

• Purification: Lyse cells in binding buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM Imidazole). Use Ni-NTA affinity chromatography. Elute with 250 mM Imidazole.

• Validation: SDS-PAGE should show a distinct band at ~50–55 kDa .

Protocol B: In Vitro Enzymatic Assay (UPLC-MS)

This protocol validates the biochemical function.

• Reaction Mixture (100 µL):

  • Buffer: 50 mM Tris-HCl (pH 7.5) or Phosphate buffer (pH 7.4).

  • Substrate: 200 µM (+)-Lariciresinol (dissolved in DMSO, final DMSO <2%).

  • Donor: 2 mM UDP-Glucose.

  • Enzyme: 1–5 µg purified IiUGT4.

  • Cofactor: 5 mM MgCl

    (optional, but often stabilizes UGTs).

• Incubation: 30°C for 30–60 minutes.

• Termination: Add 200 µL ice-cold Methanol. Vortex and centrifuge (12,000 x g, 10 min).

• Detection (LC-MS):

  • Column: C18 Reverse Phase (e.g., ACQUITY UPLC BEH C18).

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.

  • MS Mode: Negative Ion Mode (ESI-).

  • Target Ion: Look for m/z 521.18

    . (Lariciresinol MW=360 + Glucose 162 - Water 18 = 504? No, Glucose addition is +162. 360 + 162 = 522. ).

  • Differentiation: Retention time must differ from lariciresinol (more hydrophobic) and pinoresinol diglucoside.

Bioengineering & Scale-Up Strategy

For industrial production, extracting from plant roots is inefficient (low yield, slow growth).

Synthetic Biology Approach

• Host Selection: Saccharomyces cerevisiae or Nicotiana benthamiana (transient expression).

• Gene Stacking: Co-expression of IiDIR1, IiPLR1, and IiUGT4.

• Precursor Feeding: Supplement media with coniferyl alcohol or ferulic acid to bypass the energy-intensive upstream phenylpropanoid pathway.

• Transcription Factor Engineering: Overexpression of Ii049 (AP2/ERF) has been shown to upregulate the entire lignan biosynthetic cluster, increasing yields by up to 8-fold in hairy root cultures.

References

• Chen, R., et al. (2022). Functional Characterization of UDP-Glycosyltransferases Involved in Anti-viral Lignan Glycosides Biosynthesis in Isatis indigotica.[2] Frontiers in Plant Science.

• Xiao, Y., et al. (2015). Combined transcriptome and metabolite profiling reveals that IiPLR1 plays an important role in lariciresinol accumulation in Isatis indigotica.[7][8] Journal of Experimental Botany.

• Li, J., et al. (2015). Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response.[4][9] Journal of Ethnopharmacology.

• Ma, R., et al. (2017). AP2/ERF transcription factor, Ii049, positively regulates lignan biosynthesis in Isatis indigotica through activating salicylic acid signaling and lignan/lignin pathway genes. Frontiers in Plant Science.

• Promega Corporation. UDP-Glo™ Glycosyltransferase Assay Technical Manual.

Sources

• 1. Functional Characterization of UDP-Glycosyltransferases Involved in Anti-viral Lignan Glycosides Biosynthesis in Isatis indigotica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional Characterization of UDP-Glycosyltransferases Involved in Anti-viral Lignan Glycosides Biosynthesis in Isatis indigotica - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
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• 9. (−)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription [mdpi.com]

Technical Guide: Chemical Structure, Stereochemistry, and Isolation of Lariciresinol 4-O-Glucoside

Executive Summary

Lariciresinol 4-O-glucoside (CAS: 107110-16-7) is a bioactive tetrahydrofuran lignan glycoside predominantly isolated from the roots of Isatis indigotica (Banlangen), Sambucus williamsii, and Stellera chamaejasme.[1][2] It exhibits significant antiviral potency, particularly against Influenza A and Hepatitis B virus (HBV), by modulating NF-κB signaling and HNF1α-mediated transcription. This guide provides a definitive technical analysis of its stereochemical configuration, biosynthetic origins, spectroscopic signature, and isolation protocols.

Structural Elucidation & Stereochemistry[3]

Chemical Connectivity

The molecule consists of a lignan backbone (aglycone) linked to a glucose moiety.

• Aglycone: (+)-Lariciresinol, a tetrahydrofuran lignan formed by the oxidative coupling of two coniferyl alcohol units with an 8–8' linkage.

• Glycone:

  -D-glucopyranose attached to the phenolic hydroxyl group at the C-4 position.

Molecular Formula:

Molecular Weight: 522.54 g/mol

Stereochemical Configuration

The biological activity of lariciresinol 4-O-glucoside is strictly dependent on its absolute configuration. The aglycone contains three chiral centers in the tetrahydrofuran ring system: C-7, C-8, and C-8'.

• Absolute Configuration: The most common bioactive form is (+)-lariciresinol 4-O-

  -D-glucopyranoside .

  • C-7: (S)-configuration

  • C-8: (R)-configuration

  • C-8': (R)-configuration

• Glycosidic Linkage: The glucose is in the pyranose form with a

  -anomeric configuration at C-1''.

Structural Diagram (DOT Visualization)

The following diagram illustrates the logical connectivity and stereochemical relationships.

Caption: Structural connectivity of Lariciresinol 4-O-glucoside highlighting the glycosidic linkage and chiral core.

Spectroscopic Characterization

Accurate identification requires a combination of 1H/13C NMR and Circular Dichroism (CD) to confirm the enantiomeric series.

Nuclear Magnetic Resonance (NMR) Data

The following data represents the characteristic shifts for lariciresinol 4-O-

-D-glucoside in CD3OD. Note the "glycosylation shift": the C-4 signal shifts downfield (~1.5–3 ppm) and the ortho carbons (C-5) shift upfield relative to the aglycone.

Table 1: Representative

C and H NMR Data (CD3OD)

Position	(ppm)	(ppm, mult, J in Hz)	Assignment Note
Aglycone
1	137.5	-	Quaternary
2	111.5	7.05 (d, 2.0)	Aromatic H
3	150.8	-	C-OMe
4	147.2	-	Ipso (Glycosylated)
5	117.8	7.18 (d, 8.0)	Ortho to Glc
6	120.1	6.95 (dd, 8.0, 2.0)	Aromatic H
7	84.1	4.78 (d, 6.5)	Oxymethine (Chiral)
8	54.2	2.75 (m)	Methine (Chiral)
9	60.5	3.98 / 3.75	Hydroxymethyl
1'	133.8	-	Quaternary
2'	113.5	6.78 (d, 2.0)	Aromatic H
3'	149.1	-	C-OMe
4'	146.0	-	C-OH (Free phenol)
5'	116.3	6.75 (d, 8.0)	Aromatic H
6'	119.8	6.69 (dd, 8.0, 2.0)	Aromatic H
7'	33.8	2.95 / 2.55	Benzylic CH2
8'	43.8	2.38 (m)	Methine (Chiral)
9'	73.5	4.05 / 3.65	Oxymethylene (THF ring)
OMe	56.5, 56.4	3.85, 3.82 (s)	Methoxyls
Sugar
1''	102.8	4.87 (d, 7.5)	Anomeric (beta)
2''-5''	71.0-78.0	3.30-3.50 (m)	Sugar Ring
6''	62.5	3.88 / 3.68	Sugar CH2

Mass Spectrometry

• ESI-MS (Positive):

  545

• ESI-MS (Negative):

  521

• Fragmentation: Loss of 162 Da (glucose unit) yields the aglycone fragment at

  360.

Biosynthetic Pathway[5]

The biosynthesis of lariciresinol 4-O-glucoside in Isatis indigotica involves the phenylpropanoid pathway, stereoselective dimerization by dirigent proteins, and specific glycosylation by UDP-glycosyltransferases (UGTs).

Key Enzymes:

• DIR (Dirigent Proteins): Direct the stereoselective coupling of coniferyl alcohol radicals.

• PLR (Pinoresinol-Lariciresinol Reductase): Reduces pinoresinol to lariciresinol.

• UGT (UDP-Glycosyltransferase): Specifically IiUGT4 in Isatis indigotica catalyzes the 4-O-glycosylation.

Caption: Biosynthetic route from coniferyl alcohol to lariciresinol 4-O-glucoside in Isatis indigotica.[1][3][4]

Isolation & Purification Protocol

This self-validating protocol is designed for isolation from Isatis indigotica roots.

Extraction Workflow

• Raw Material: Air-dried roots (1.0 kg), pulverized to 40 mesh.

• Extraction: Macerate in 70% Ethanol (1:10 w/v) x 3 times (2h each) at reflux.

• Partition:

  • Concentrate EtOH extract under vacuum.

  • Suspend residue in

    .

  • Partition sequentially with Petroleum Ether (discard)

    Ethyl Acetate (save) n-Butanol (Target Fraction) .

  • Note: Lignan glycosides partition preferentially into n-BuOH.

Chromatographic Purification

• D101 Macroporous Resin:

  • Load n-BuOH fraction.

  • Elute with

    .

  • Target: The 30-50% EtOH fractions typically contain the lariciresinol glycosides.

• Silica Gel Column:

  • Mobile Phase:

    (gradient from 9:1:0.1 to 6:4:1).

• Semi-Preparative HPLC (Polishing):

  • Column: C18 ODS (

    ).

  • Mobile Phase:

    (20:80 isocratic).

  • Detection: UV at 280 nm.

  • Flow: 3.0 mL/min.

Caption: Step-by-step isolation workflow for high-purity recovery of lignan glycosides.

Pharmacological Context

Researchers investigating this compound focus primarily on its antiviral and anti-inflammatory properties.

• Influenza A: Lariciresinol-4-O-glucoside inhibits virus-induced cytopathic effects (CPE) and reduces the expression of pro-inflammatory cytokines (IL-6, TNF-

  ) via the NF- B pathway [1].

• Hepatitis B (HBV): The aglycone and its glycosides have been shown to inhibit HBV DNA replication by downregulating HNF1

  (Hepatocyte Nuclear Factor 1 alpha), a transcription factor essential for HBV gene expression [2].

References

• Li, J., et al. (2015). "Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response."[5][6] Journal of Ethnopharmacology.

• Tan, Y., et al. (2022).[7] "Functional Characterization of UDP-Glycosyltransferases Involved in Anti-viral Lignan Glycosides Biosynthesis in Isatis indigotica." Frontiers in Plant Science.

• Sugiyama, M., & Kikuchi, M. (1993). "Characterization of lariciresinol glucosides from Osmanthus asiaticus." Heterocycles.

• Wang, J., et al. (2020). "Lignans from the roots of Isatis indigotica and their anti-inflammatory activities."[5][6][8] Journal of Asian Natural Products Research.

Sources

• 1. Lariciresinol - Wikipedia [en.wikipedia.org]
• 2. Lariciresinol 4-O-glucoside | 107110-16-7 | MOLNOVA [molnova.com]
• 3. Lariciresinol 4-O-glucoside | CAS:143663-00-7 | Manufacturer ChemFaces [chemfaces.com]
• 4. researchgate.net [researchgate.net]
• 5. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Lariciresinol 4-O-glucoside: A Technical Guide to Chemical Identification, Analysis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of lariciresinol 4-O-glucoside, a lignan glucoside of increasing interest in phytochemical and pharmacological research. It delves into the critical aspects of its chemical identity, including a clarification of its CAS Number and isomeric forms, methods for its isolation and characterization, and a summary of its known biological activities.

Core Chemical Identity and Isomeric Distinction

Lariciresinol 4-O-glucoside is a naturally occurring phenylpropanoid, specifically a lignan, in which the aglycone lariciresinol is glycosidically linked to a glucose molecule. A critical point of clarification for researchers is the distinction between its two primary positional isomers, which are often confused in commercial listings and literature. The position of the glycosidic bond is paramount for accurate identification and biological assessment.

The key distinction lies in which of the two phenolic hydroxyl groups of the lariciresinol backbone is glycosylated.

• Lariciresinol 4-O-β-D-glucopyranoside: The glucose moiety is attached at the 4-position of the phenyl ring that is part of the benzyl group at C4 of the furan ring.

• Lariciresinol 4'-O-β-D-glucopyranoside: The glucose moiety is attached at the 4'-position of the phenyl ring directly substituted at C2 of the furan ring.

This guide focuses on Lariciresinol 4-O-β-D-glucopyranoside , as specified in the topic.

Key Chemical Identifiers

Accurate database searching and material procurement depend on the use of correct chemical identifiers. The following table summarizes the primary identifiers for Lariciresinol 4-O-β-D-glucopyranoside and its 4'-O-isomer for comparative purposes.

Identifier	Lariciresinol 4-O-β-D-glucopyranoside	Lariciresinol 4'-O-β-D-glucopyranoside
CAS Number	143663-00-7 [1][2][3]	107110-16-7
Molecular Formula	C₂₆H₃₄O₁₁[1]	C₂₆H₃₄O₁₁
Molecular Weight	522.54 g/mol [3]	522.6 g/mol
IUPAC Name	(2S,3R,4S,5S,6R)-2-[4-[[(3R,4R,5S)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol	(2S,3R,4S,5S,6R)-2-[2-methoxy-4-[[(3R,4R,5S)-4-(hydroxymethyl)-5-[4-(β-D-glucopyranosyloxy)-3-methoxyphenyl]oxolan-3-yl]methyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Synonyms	Lariciresinol-4-O-glucoside	(+)-Lariciresinol 4'-glucoside

Structural Relationship Diagram

The relationship between the parent aglycone and its glucosides is fundamental. The diagram below illustrates how lariciresinol serves as the precursor to its two main monoglucoside isomers.

Caption: Biosynthetic relationship of Lariciresinol and its glucosides.

Physicochemical Properties and Natural Occurrence

Lariciresinol 4-O-glucoside is typically isolated as a white or off-white amorphous powder[3]. It exhibits solubility in polar organic solvents such as methanol, ethanol, and DMSO[2].

Natural Sources: This compound is not ubiquitous but has been reliably isolated from several plant species, which are critical starting materials for its purification. Notable sources include:

• The roots of Isatis indigotica (Ban Lan Gen), a plant widely used in traditional Chinese medicine.[4][5][6]

• The leaves and stems of Symplocos cochinchinensis .[3]

• The roots of Stellera chamaejasme L .[2]

• Trace amounts have also been identified in German Riesling wine.[2]

Isolation and Structural Elucidation: A Methodological Overview

The purification and identification of lariciresinol 4-O-glucoside require a combination of chromatographic and spectroscopic techniques. The choice of methods is driven by the need to separate structurally similar isomers and unequivocally determine the glycosylation site.

Representative Isolation Workflow

A typical workflow for isolating lignan glucosides from a plant matrix involves extraction, partitioning, and multi-step chromatography. The following diagram and protocol outline a representative process.

Caption: General workflow for isolation and identification.

Example Protocol: Lignan Glucoside Extraction and Analysis

While protocols must be optimized for each plant matrix, the following methodology, adapted from established procedures for similar lignans, provides a robust starting point.

Objective: To extract, purify, and analyze lariciresinol 4-O-glucoside from a plant source.

Methodology:

• Extraction:

  • Mill dried and powdered plant material (e.g., 500 g).

  • Perform exhaustive extraction with methanol (3 x 2 L) at room temperature for 48 hours per extraction.

  • Combine the methanol extracts and evaporate the solvent under reduced pressure to yield a crude extract.

• Solvent Partitioning (Initial Fractionation):

  • Suspend the crude extract in water (1 L) and partition sequentially with n-hexane, chloroform, and ethyl acetate (EtOAc) (3 x 1 L each).

  • Rationale: This step removes non-polar compounds (lipids, chlorophylls in hexane/chloroform) and enriches polar glycosides in the EtOAc and aqueous fractions. Lignan glucosides are expected to be concentrated in the more polar fractions.

• Column Chromatography (Group Separation):

  • Subject the polar fraction (e.g., EtOAc or n-butanol fraction) to silica gel column chromatography.

  • Elute with a gradient solvent system, such as chloroform-methanol or ethyl acetate-methanol, increasing polarity stepwise.

  • Rationale: This separates compounds based on polarity. Fractions are collected and monitored by Thin Layer Chromatography (TLC) to pool those containing compounds with similar Rf values.

• Size Exclusion & Preparative HPLC (Final Purification):

  • Further purify the target fractions using Sephadex LH-20 column chromatography with methanol as the eluent to separate compounds by size.

  • Perform final purification via preparative High-Performance Liquid Chromatography (HPLC) on a reversed-phase C18 column.

  • Mobile Phase Example: A gradient of acetonitrile in water (both often containing 0.1% formic acid to improve peak shape) is common. For example, a linear gradient from 10% to 50% acetonitrile over 40 minutes.

  • Rationale: HPLC provides high-resolution separation, allowing the isolation of individual isomers to high purity (>98%).

The Cornerstone of Identification: Spectroscopic Analysis

Unequivocal structure determination, particularly the differentiation between the 4-O- and 4'-O-isomers, relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹H and ¹³C NMR: These initial spectra provide the carbon-hydrogen framework of the molecule, confirming the presence of the lariciresinol aglycone and a glucose unit. The anomeric proton (H-1") of the glucose typically appears as a doublet around δ 4.8-5.0 ppm with a large coupling constant (J ≈ 7-8 Hz), which is characteristic of a β-linkage.

• Causality in Isomer Determination (2D NMR): The specific location of the glycosidic bond is determined using two-dimensional NMR experiments, which reveal through-bond and through-space correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment is decisive. A correlation peak between the anomeric proton of the glucose (H-1") and one of the aromatic carbons of the lariciresinol backbone definitively establishes the linkage site. For lariciresinol 4-O-glucoside , a cross-peak will be observed between the anomeric proton and the C-4 carbon of the aglycone. For the 4'-O-isomer, this correlation would be to the C-4' carbon.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment shows spatial proximity. An nOe correlation between the anomeric proton (H-1") and the aromatic protons adjacent to the linkage site provides confirmatory evidence for the structure elucidated by HMBC.

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HR-MS) is used to confirm the molecular formula (C₂₆H₃₄O₁₁) by providing a highly accurate mass measurement.

Biological Activity and Therapeutic Potential

Lariciresinol and its glucosides are recognized as bioactive phytoestrogens and antioxidants. Research has highlighted several potential therapeutic applications relevant to drug discovery.

• Antiviral Activity: Lariciresinol 4-O-glucoside isolated from Isatis indigotica has demonstrated inhibitory effects against the influenza A virus.[4] Studies suggest it can suppress the virus-induced expression of pro-inflammatory molecules like IL-6 and TNF-α.[1] The aglycone, lariciresinol, has also been shown to inhibit Hepatitis B Virus (HBV) replication by blocking viral RNA production.[5][6]

• Anti-inflammatory Effects: The anti-influenza activity is closely linked to its anti-inflammatory properties. The compound has been shown to attenuate virus-induced activation of the NF-κB signaling pathway, a central regulator of inflammatory responses.[1]

• Hepatoprotective and Antioxidant Activity: Lignan glucosides, including lariciresinol derivatives, have been evaluated for their ability to protect liver cells. Some compounds have shown notable efficacy in promoting liver cell viability in vitro. This bioactivity is often linked to the general antioxidant properties of phenolic compounds, which can scavenge free radicals.

Conclusion

Lariciresinol 4-O-glucoside (CAS 143663-00-7) is a bioactive natural product with demonstrated antiviral and anti-inflammatory potential. For researchers, precise identification is paramount and must involve careful differentiation from its 4'-O-isomer (CAS 107110-16-7), a task best accomplished through 2D NMR techniques like HMBC. Its presence in traditional medicinal plants such as Isatis indigotica provides a basis for its continued investigation as a lead compound in drug development programs targeting viral diseases and inflammatory conditions.

References

• Chen, R., et al. (2015). Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response. Journal of Ethnopharmacology, 174, 379-386. [Link]

• MDPI. (2022). (-)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. Molecules, 27(10), 3223. [Link]

• PubMed. (2022). (-)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. National Center for Biotechnology Information. [Link]

• Sugiyama, M., & Kikuchi, M. (1993). Characterization of Lariciresinol Glucosides from Osmanthus asiaticus. HETEROCYCLES, 36(1), 117-121. [Link]

• Taylor & Francis Online. (n.d.). Lariciresinol – Knowledge and References. Retrieved February 7, 2026, from [Link]

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• 4. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to Lariciresinol 4-O-glucoside Metabolism and Bioavailability

This guide provides a comprehensive technical overview of the metabolism and bioavailability of lariciresinol 4-O-glucoside, a key dietary lignan. It is intended for researchers, scientists, and drug development professionals investigating the pharmacokinetics and physiological effects of plant-derived polyphenols.

Introduction: The Significance of Lariciresinol and its Glycoside

Lignans are a class of polyphenolic compounds found in a wide variety of plants, with flaxseed, sesame seeds, and cereals being particularly rich sources.[1] Lariciresinol ((+)-Lariciresinol) is a specific lignan that, along with its glycosidic forms like lariciresinol 4-O-glucoside, serves as a dietary precursor to the "mammalian lignans" or "enterolignans".[2] The true biological significance of dietary lignans is realized after their extensive metabolism by the gut microbiota into the bioactive compounds enterodiol and enterolactone.[2][3] These enterolignans are structurally similar to estrogens, allowing them to exert weak estrogenic or anti-estrogenic effects, and they are associated with a range of health benefits, including anti-inflammatory, antioxidant, and anticancer properties.[4][5]

Understanding the metabolic journey of lariciresinol 4-O-glucoside—from ingestion to excretion—is paramount for evaluating its therapeutic potential and for designing functional foods or nutraceuticals with optimal efficacy. This process is not straightforward; it is a complex interplay between the host and their intestinal microflora.[6][7]

The Metabolic Pathway: A Journey Mediated by the Gut Microbiome

The biotransformation of lariciresinol 4-O-glucoside is a multi-step process primarily orchestrated by anaerobic bacteria residing in the colon.[2] The parent glycoside is too large and hydrophilic to be absorbed in the upper gastrointestinal tract. Its journey to bioactivity begins in the large intestine.

Step 1: Deglycosylation

The first and essential step is the hydrolysis of the glycosidic bond. Intestinal bacteria produce β-glucosidase enzymes that cleave the glucose molecule from lariciresinol 4-O-glucoside, releasing the aglycone, lariciresinol.[8][9] This deglycosylation is a prerequisite for further metabolism and subsequent absorption. The efficiency of this step can be a rate-limiting factor in the overall bioavailability of the lignan.

Step 2: Conversion to Enterolignans

Once the aglycone lariciresinol is released, it becomes a substrate for a series of complex bacterial reactions, including demethylation, dehydroxylation, and dehydrogenation.[10][11] Lariciresinol, along with other plant lignans like secoisolariciresinol and pinoresinol, is converted sequentially into enterodiol and then enterolactone.[1][2]

• Lariciresinol → Enterodiol (ED): This conversion involves several reductive and demethylation steps.

• Enterodiol (ED) → Enterolactone (EL): Enterodiol is further oxidized (dehydrogenation) by gut bacteria to form enterolactone.[10]

Enterolactone is often considered the most biologically potent of the enterolignans and is the primary metabolite detected in plasma and urine following lignan consumption.[1][12] The specific bacterial species responsible for these transformations include various strains from genera such as Clostridium, Eubacterium, and Peptostreptococcus.[10]

Workflow for a human bioavailability study.

Analytical Techniques

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive analytical tool for this research. [13][14]

• Rationale: LC-MS/MS offers unparalleled sensitivity and selectivity, which is crucial for measuring the low concentrations of metabolites present in complex biological matrices like plasma and urine. [13]The use of tandem mass spectrometry (MS/MS) allows for confident identification and accurate quantification of the parent compound and its various metabolites, even in the presence of endogenous interferences. [15] Protocol: Plasma Metabolite Extraction for LC-MS/MS Analysis [16]1. Sample Thawing: Thaw plasma samples on ice to maintain stability.

• Internal Standard Spiking: Add an internal standard (e.g., a stable isotope-labeled version of the analyte) to each sample for accurate quantification.

• Protein Precipitation: Add 3-4 volumes of ice-cold acetonitrile or methanol to the plasma sample to precipitate proteins. [16]4. Centrifugation: Vortex the samples and centrifuge at high speed (e.g., >10,000 x g) for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the metabolites.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS injection.

Conclusion and Future Directions

The bioconversion of lariciresinol 4-O-glucoside into bioactive enterolignans is entirely dependent on the gut microbiome. This dependency is the critical factor governing its bioavailability and potential health effects. The significant inter-individual variation in lignan metabolism highlights the need for personalized nutrition strategies.

Future research should focus on:

• Identifying Key Microbial Species: Isolating and characterizing the specific bacterial strains responsible for the entire metabolic pathway from lariciresinol to enterolactone.

• Modulating the Microbiome: Investigating how prebiotics and probiotics can enhance the population of lignan-metabolizing bacteria to improve enterolactone production.

• Host-Microbiome Interactions: Elucidating how host factors (genetics, diet, health status) interact with the microbiome to influence the pharmacokinetic profile of lignans.

By advancing our understanding of these complex processes, the scientific community can better harness the therapeutic potential of dietary lignans like lariciresinol 4-O-glucoside for human health.

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Navigating the Uncharted Territory: A Proposed Toxicological Deep Dive into Lariciresinol 4-O-Glucoside

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

Lariciresinol 4-O-glucoside, a naturally occurring lignan glycoside, has emerged as a molecule of interest with potential therapeutic applications, including anti-inflammatory and antiviral properties. However, its progression from a promising phytochemical to a potential therapeutic agent is hampered by a significant knowledge gap: a comprehensive toxicological profile. This technical guide addresses this critical void, not by presenting a complete, pre-existing toxicological dossier, which is currently unavailable in the public domain, but by proposing a rigorous, multi-faceted investigational roadmap. We will briefly touch upon the limited existing safety data for lariciresinol and its aglycone, before delineating a comprehensive toxicological evaluation program. This guide is designed to provide drug development professionals with a detailed, scientifically-grounded framework for the safety assessment of lariciresinol 4-O-glucoside, from foundational in vitro assays to definitive in vivo studies, in alignment with international regulatory standards.

Introduction: The Promise and the Unanswered Questions

Lariciresinol 4-O-glucoside is a lignan found in various plant species, including Isatis indigotica and Symplocos cochinchinensis.[1][2][3] Lignans as a class are recognized for their diverse biological activities, and lariciresinol, the aglycone of the titular compound, has demonstrated anti-diabetic and antiviral effects in preclinical models.[4][5][6] Preliminary investigations into lariciresinol 4-O-glucoside itself have suggested anti-influenza and anti-inflammatory potential.[2][7]

Despite these promising bioactivities, the safety profile of lariciresinol 4-O-glucoside remains largely uncharacterized. A solitary study mentions the use of an MTT assay to assess its cytotoxicity, but detailed public data is absent.[2] While some in vivo studies on lariciresinol at therapeutic doses have not reported overt toxicity, this is far from a comprehensive safety assessment.[4][8] This lack of a formal toxicological dossier represents a significant bottleneck in its development pathway. To confidently advance this molecule, a systematic and thorough evaluation of its toxicological properties is not just recommended, but imperative.

This guide, therefore, transitions from a review of what is known to a detailed exposition of what must be discovered. The subsequent sections lay out a comprehensive toxicological testing strategy, providing the experimental designs and methodological considerations necessary to build a robust safety profile for lariciresinol 4-O-glucoside.

Proposed Toxicological Evaluation Program: A Phased Approach

A tiered approach to toxicological testing is proposed, commencing with in vitro assessments to identify potential hazards and guide the design of subsequent in vivo studies. This strategy is both scientifically robust and ethically considerate, adhering to the principles of the 3Rs (Replacement, Reduction, and Refinement) of animal testing.

Phase 1: In Vitro Assessment of Core Toxicological Endpoints

The initial phase focuses on cell-based assays to rapidly assess cytotoxicity, genotoxicity, and key ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

2.1.1. Cytotoxicity Profile

A foundational understanding of the concentration-dependent effects of lariciresinol 4-O-glucoside on cell viability is crucial. This will establish a working concentration range for subsequent in vitro assays and provide an initial indication of acute toxicity.

• Recommended Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Rationale: The MTT assay is a well-established, colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability. Its high-throughput nature makes it suitable for screening a wide range of concentrations across multiple cell lines.

• Experimental Workflow:

  Caption: MTT Assay Workflow for Cytotoxicity Assessment.

2.1.2. Genotoxicity Assessment

Investigating the potential for a compound to induce genetic mutations is a cornerstone of safety assessment. A standard battery of in vitro genotoxicity tests is recommended.

• Recommended Assays:

  • Bacterial Reverse Mutation Test (Ames Test) - OECD 471.

  • In Vitro Mammalian Cell Micronucleus Test - OECD 487.

• Rationale: The Ames test is a widely used method for detecting gene mutations in bacteria, while the micronucleus test assesses chromosomal damage in mammalian cells. Together, they provide a comprehensive screen for potential genotoxicants.[9][10][11][12]

• Experimental Workflow (Ames Test):

  Caption: Ames Test Workflow for Mutagenicity Screening.

2.1.3. ADME Profiling

Early insights into the absorption and metabolic fate of lariciresinol 4-O-glucoside are critical for interpreting toxicological data and predicting its in vivo behavior.

• Recommended Assays:

  • Caco-2 Permeability Assay.

  • In Vitro Metabolic Stability using Liver Microsomes.

• Rationale: The Caco-2 permeability assay is the gold standard for predicting intestinal drug absorption.[6][13][14][15] Liver microsomes contain a high concentration of drug-metabolizing enzymes and are a cost-effective tool for assessing metabolic stability.[2][16][17][18][19]

• Experimental Workflow (Caco-2 Permeability):

  Caption: Caco-2 Permeability Assay Workflow.

Phase 2: In Vivo Acute and Subchronic Toxicity Studies

Should the in vitro data not reveal significant liabilities, a progression to in vivo studies is warranted to understand the compound's effects in a whole-organism context.

2.2.1. Acute Oral Toxicity

This study aims to determine the short-term toxicity of a single high dose of lariciresinol 4-O-glucoside and to identify the approximate lethal dose.

• Recommended Guideline: OECD Guideline 423 (Acute Toxic Class Method).

• Rationale: This method uses a step-wise procedure with a small number of animals per step, making it more humane than traditional LD50 tests while still allowing for classification of the substance's toxicity.[1][20][21][22]

• Experimental Design: A single sex (usually female) of a rodent species (e.g., Wistar rats) is used. Dosing is initiated at a predetermined level and adjusted up or down in subsequent groups of animals based on the observation of mortality. Clinical signs, body weight changes, and gross pathology at necropsy are the primary endpoints.

2.2.2. Subchronic Oral Toxicity (90-Day Study)

This is a pivotal study in the toxicological evaluation, providing information on the effects of repeated exposure and identifying target organs.

• Recommended Guideline: OECD Guideline 408 (Repeated Dose 90-Day Oral Toxicity Study in Rodents).

• Rationale: This guideline provides a comprehensive framework for evaluating the subchronic toxicity of a substance, including detailed clinical observations, hematology, clinical chemistry, and histopathology.[23][24][25][26]

• Experimental Design: The study typically involves at least three dose levels and a concurrent control group of both male and female rodents. The test substance is administered daily for 90 days. A satellite group for the high dose and control groups may be included to assess the reversibility of any observed effects.

Data Presentation: Summary of Proposed In Vivo Studies

Study Type	Guideline	Species	Route of Administration	Duration	Key Endpoints
Acute Oral Toxicity	OECD 423	Rat (Wistar)	Oral (gavage)	Single dose, 14-day observation	Mortality, clinical signs, body weight, gross necropsy
Subchronic Oral Toxicity	OECD 408	Rat (Wistar)	Oral (gavage)	90 days	Clinical signs, body weight, food/water consumption, ophthalmology, hematology, clinical chemistry, urinalysis, organ weights, gross and microscopic pathology

Advanced Toxicological Investigations: Mechanistic Insights and Chronic Risks

Based on the findings from the core studies, further investigations may be necessary to address specific concerns or to prepare for long-term clinical use.

• Pharmacokinetic Studies: Detailed pharmacokinetic studies in a relevant animal model will be essential to understand the absorption, distribution, metabolism, and excretion of lariciresinol 4-O-glucoside and its metabolites.[3][27][28][29][30]

• Reproductive and Developmental Toxicity: If the intended clinical use includes women of childbearing potential, studies to assess the potential for reproductive and developmental toxicity will be required.

• Carcinogenicity Studies: Long-term carcinogenicity studies may be necessary depending on the intended duration of clinical use and any concerning findings from the genotoxicity assays or subchronic toxicity studies.

Experimental Protocols: A Deeper Dive

To facilitate the practical implementation of this proposed toxicological program, detailed, step-by-step methodologies for key experiments are provided below.

Protocol: In Vitro Cytotoxicity - MTT Assay

• Cell Plating: Seed cells (e.g., HepG2, VERO) in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours.[31]

• Treatment: Prepare serial dilutions of lariciresinol 4-O-glucoside in culture medium. Replace the existing medium with the treatment solutions and incubate for 24, 48, or 72 hours.[4]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[8][31]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[5][32]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[5][8]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol: Bacterial Reverse Mutation Test (Ames Test) - OECD 471

• Strain Preparation: Prepare overnight cultures of appropriate Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA).

• Treatment: In a test tube, combine the test compound at various concentrations, the bacterial culture, and either a buffer or an S9 metabolic activation mix.

• Plating: Pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A positive result is indicated by a dose-dependent increase in the number of revertant colonies that is at least twice the background level.

Conclusion: Charting a Path Forward

The therapeutic potential of lariciresinol 4-O-glucoside is an enticing prospect for the fields of drug discovery and natural product research. However, enthusiasm must be tempered with scientific rigor. The current lack of a comprehensive toxicological profile is a significant impediment to its clinical development. This technical guide provides a clear and actionable framework for systematically evaluating the safety of this promising compound. By following the proposed phased approach, researchers and developers can generate the necessary data to make informed decisions about the future of lariciresinol 4-O-glucoside, ensuring that its potential benefits can be explored without compromising patient safety. The journey from a natural compound to a therapeutic agent is long and challenging, and a robust toxicological evaluation is an indispensable part of this voyage.

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• 28. Establishment of a pharmacokinetics and pharmacodynamics model of Schisandra lignans against hippocampal neurotransmitters in AD rats based on microdi-alysis liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Comparative pharmacokinetics of purified flaxseed and associated mammalian lignans in male Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. wisdomlib.org [wisdomlib.org]
• 31. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 32. creative-bioarray.com [creative-bioarray.com]

Lariciresinol 4-O-glucoside: Solubility Profiling &amp; Handling Protocols

Topic: Technical Guide to the Solubility and Handling of Lariciresinol 4-O-glucoside Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals [1][2]

Executive Summary

Lariciresinol 4-O-glucoside (CAS: 143663-00-7 / 107110-16-7) is a bioactive lignan glycoside found in medicinal plants such as Isatis indigotica (Ban-lan-gen) and Sambucus williamsii.[1][2] Structurally, it consists of a tetrahydrofuran lignan backbone (lariciresinol) conjugated to a glucose moiety at the C4 position.[1]

This structural duality—a lipophilic phenylpropanoid core coupled with a hydrophilic sugar—creates a distinct amphiphilic solubility profile.[1] While the aglycone (lariciresinol) is poorly water-soluble, the glucosylation significantly alters its partition coefficient, enabling moderate aqueous compatibility while retaining high solubility in organic polar aprotic solvents.[1][2]

Critical Handling Directive: For quantitative biological assays, Dimethyl Sulfoxide (DMSO) is the gold-standard solvent for primary stock preparation (up to 300 mM), preventing micro-precipitation that frequently occurs in pure aqueous or ethanolic stocks over time.[1][2]

Physicochemical Properties & Solubility Profile

The solubility of lariciresinol 4-O-glucoside is governed by the competition between intermolecular hydrogen bonding (sugar-sugar interactions) and solvation energy.[1][2]

Solvent Compatibility Table

Solvent System	Solubility Rating	Estimated Limit	Usage Context
DMSO (Anhydrous)	Excellent	> 150 mg/mL (300 mM)	Primary Stock Solution. Stable at -20°C.
Methanol (MeOH)	Good	~ 25–50 mg/mL	Extraction solvent; HPLC mobile phase.[1][2]
Ethanol (EtOH)	Moderate	~ 10–20 mg/mL	Acceptable for in vivo vehicle (if diluted).[1][2]
Water (Pure)	Low/Sparingly	< 1–5 mg/mL	Not recommended for stock. Risk of precipitation.[1][2]
PBS / Culture Media	Good (Diluted)	< 100 µM	Stable only when diluted from DMSO stock (< 0.1% v/v).[1][2]
Ethyl Acetate	Poor	Negligible	Used to wash away non-polar impurities.[1][2]
n-Hexane	Insoluble	0 mg/mL	Used for defatting plant extracts.[1][2]

Mechanistic Insight: The "Glycoside Rule"

The attachment of the

-D-glucopyranoside moiety at the C4 position introduces multiple hydroxyl groups (-OH), lowering the LogP (partition coefficient) compared to the aglycone.[1][2]

• Aglycone (Lariciresinol): High LogP (~2.5).[1] Soluble in chloroform/ethyl acetate.[1]

• Glucoside (Lariciresinol 4-O-glc): Lower LogP (< 1.0).[1][2] The glucose tail acts as a "solubility anchor," pulling the molecule into polar layers (e.g., n-Butanol) during liquid-liquid partitioning, but it is not hydrophilic enough to grant free solubility in pure water at high concentrations.[1][2]

Strategic Protocol: Preparation of Stock Solutions

Objective: Create a stable, self-validating stock solution for cellular or enzymatic assays.

Materials

• Lariciresinol 4-O-glucoside (Purity ≥ 98% HPLC).[1][2][3][4][5]

• DMSO (Cell Culture Grade, Anhydrous).[1]

• Vortex mixer and Sonicator.[1][6]

• Amber glass vials (to prevent photodegradation).[1]

Protocol: 10 mM Stock Preparation

• Calculation:

  • Molecular Weight (MW): 522.54 g/mol .[1][7]

  • Target Concentration: 10 mM.

  • Target Volume: 1 mL.

  • Required Mass:

    .[1]

• Weighing: Weigh exactly 5.22 mg of the powder into a sterile amber vial.

  • Note: If the compound is hygroscopic, equilibrate the vial to room temperature before weighing to avoid water uptake.[1][2]

• Solvation: Add 1.0 mL of Anhydrous DMSO .

• Dissolution:

  • Vortex vigorously for 30 seconds.

  • Checkpoint: Inspect visually.[1] If particulates remain, sonicate in a water bath at 37°C for 5 minutes. The solution must be optically clear.

• Aliquot & Storage:

  • Dispense into 50 µL aliquots to avoid freeze-thaw cycles.

  • Store at -20°C (stable for 6 months) or -80°C (stable for 2 years) .

Protocol: Aqueous Dilution (For Cell Culture) [1][2]

• Step 1: Thaw the DMSO stock (10 mM).[1]

• Step 2: Prepare intermediate dilution in culture media immediately before use.

• Step 3: Add stock dropwise to the media while vortexing.[1][2]

  • Max DMSO Tolerance: Ensure final DMSO concentration is

    (v/v) to avoid solvent toxicity.[1]

  • Precipitation Check: Inspect under a microscope.[1] If crystals form, reduce the working concentration.[1][2]

Case Study: Isolation Workflow

Understanding how lariciresinol 4-O-glucoside is isolated provides definitive proof of its solubility behavior.[1][2] The following workflow demonstrates its separation from Isatis indigotica roots.

Logic: The compound is too polar for Hexane but often too polar for Ethyl Acetate (depending on the specific glycosylation pattern), typically partitioning into n-Butanol or remaining in the aqueous residue if not carefully salted out.[1][2]

Visualization: Isolation & Partitioning Logic

Figure 1: Isolation workflow illustrating the solubility-driven partitioning of Lariciresinol 4-O-glucoside. The compound typically concentrates in the n-Butanol fraction due to its glycosidic polarity.[1][2]

Mechanistic Solvation Diagram

To understand why DMSO is required, we must visualize the molecular interactions.[1][2]

Figure 2: Solvation mechanism.[1] Water solvates the sugar tail but repels the lignan core, leading to poor solubility.[1][2] DMSO effectively solvates both domains, preventing aggregation.[1][2]

References

• BenchChem. (2025).[1][6][8] Dissolving (-)-Lariciresinol for In Vitro Experiments: Application Notes and Protocols. Retrieved from [1][2]

• Li, J., et al. (2022).[1][3] (-)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl.[1][2][3][9][10] Inhibits Hepatitis B Virus by Regulating Viral Transcription.[1][3][9] International Journal of Molecular Sciences, 23(10), 5693.[1][2] Retrieved from [1][2]

• Yang, Z., et al. (2015).[1] Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response.[1][2][10] Journal of Ethnopharmacology, 174, 360-368.[1][2] Retrieved from [1][2][10]

• ChemFaces. (2024).[1] Lariciresinol 4-O-glucoside Datasheet. Retrieved from [1][2]

• MolNova. (2024).[1] Certificate of Analysis: Lariciresinol 4-O-glucoside. Retrieved from [1][2]

Sources

• 1. Lariciresinol - Wikipedia [en.wikipedia.org]
• 2. Lariciresinol 4-O-glucoside | CAS:143663-00-7 | Manufacturer ChemFaces [chemfaces.com]
• 3. (−)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription | MDPI [mdpi.com]
• 4. Lariciresinol 4-O-glucoside | 107110-16-7 | MOLNOVA [molnova.com]
• 5. molnova.com:443 [molnova.com:443]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. (-)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Discovery, Isolation, and Characterization of Lariciresinol 4-O-Glucoside

Executive Summary

Lariciresinol 4-O-glucoside (CAS: 143663-00-7) is a bioactive tetrahydrofuran lignan glycoside derived from the oxidative coupling of phenylpropanoid moieties. While its aglycone, (+)-lariciresinol, has been recognized for decades as a pivotal intermediate in lignan biosynthesis (precursor to secoisolariciresinol and matairesinol), the specific 4-O-glucoside derivative has emerged as a distinct pharmacological entity.

Historically isolated from medicinal plants such as Isatis indigotica (Ban-lan-gen) and Osmanthus asiaticus, this molecule has garnered significant attention in drug development for its potent anti-viral (Influenza A, HBV) and anti-inflammatory properties. Unlike non-glycosylated lignans, the glucose moiety at the C-4 position alters its solubility, bioavailability, and interaction with cellular targets, specifically within the NF-κB signaling pathway.

Historical Genesis & Chemical Identity

The Discovery Timeline

The isolation of lignan glycosides lagged behind their aglycone counterparts due to the complexity of separating polar glycosides and the lability of the ether linkages.

• Early Lignan Research (1970s-80s): Focus remained largely on aglycones like podophyllotoxin and lariciresinol found in resinous exudates.

• The Definitive Elucidation (1993): A pivotal moment in the specific characterization of the 4-O-glucoside occurred when Sugiyama and Kikuchi isolated two isomers from the bark of Osmanthus asiaticus. Using advanced 2D-NMR and NOE (Nuclear Overhauser Effect) difference spectroscopy, they successfully distinguished between lariciresinol-4'-O-glucoside and lariciresinol-4-O-glucoside , establishing the precise regiochemistry of the glucosidic linkage.

• Modern Pharmacognosy (2000s-Present): The molecule was identified as a primary bioactive marker in Isatis indigotica roots, widely used in Traditional Chinese Medicine (TCM) for viral infections. This linked the ancient clinical use of the plant to this specific molecular entity.

Chemical Structure & Properties

Property	Detail
IUPAC Name	(2S,3R,4S)-4-(4-hydroxy-3-methoxyphenyl)-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-methoxyphenyl]oxolan-3-yl]methanol
Molecular Formula	C26H34O11
Molecular Weight	522.54 g/mol
Aglycone	(+)-Lariciresinol
Glycosidic Linkage	β-D-glucopyranosyl attached at C-4 (phenolic hydroxyl)
Key Structural Feature	Tetrahydrofuran core with a 4-O-glycosylation that differentiates it from the 4'-O-isomer and the bis-glucoside (Clemastanin B).

Isolation Methodology: The "Isatis" Protocol

The following protocol is synthesized from high-yield isolation strategies used in modern phytochemical investigations (e.g., Isatis indigotica root processing). It prioritizes purity and structural integrity.

Workflow Overview

The isolation follows a logic of increasing polarity fractionation followed by steric separation.

Caption: Step-by-step isolation workflow from biomass to high-purity compound.

Detailed Step-by-Step Protocol

Step 1: Extraction

• Material: 5.0 kg of air-dried Isatis indigotica roots.

• Solvent: 70% Ethanol (aq).

• Procedure: Reflux extraction performed three times (2 hours each). This ensures complete extraction of polar glycosides which might be missed by pure methanol or non-polar solvents.

• Validation: TLC check using CHCl3:MeOH:H2O (65:35:10) to confirm exhaustive extraction.

Step 2: Partitioning (The Polarity Filter)

• Suspend the crude extract in distilled water.

• Partition sequentially with Petroleum Ether (removes lipids) -> Ethyl Acetate (removes aglycones) -> n-Butanol .

• Critical Checkpoint: The target glycoside resides in the n-Butanol fraction. Discarding this phase is a common error in lignan isolation.

Step 3: Coarse Fractionation (D101 Resin)

• Load n-BuOH fraction onto a Diaion HP-20 or D101 macroporous resin column.

• Elute with water (removes free sugars) followed by 30%, 50%, and 95% EtOH.

• Target: The 30-50% Ethanol fractions typically contain the mono-glycosides.

Step 4: Purification (Chromatography)

• Silica Gel: Use a gradient of Chloroform:Methanol (10:1

  5:1).

• ODS (Octadecylsilyl): Further purify the sub-fraction using a Methanol:Water gradient (30%

  60%).

• Final Polish (HPLC): Use a semi-preparative C18 column.

  • Mobile Phase: Methanol:Water (45:55 v/v).

  • Flow Rate: 3.0 mL/min.

  • Detection: UV at 280 nm.

Structural Elucidation & Validation

Trustworthy identification requires distinguishing the 4-O-glucoside from the 4'-O-glucoside. This cannot be done by Mass Spectrometry alone; NMR is mandatory.

Key NMR Diagnostic Signals (DMSO-d6)

Position	δH (ppm)	δC (ppm)	Diagnostic Note
Anomeric (H-1'')	4.86 (d, J=7.2 Hz)	100.8	Doublet indicates β-configuration.
H-7 (Furan)	4.73 (d, J=6.0 Hz)	82.2	Characteristic of tetrahydrofuran ring.
C-4 (Aglycone)	-	145.8	Shifted downfield (~146 ppm) due to glycosylation compared to C-4' (~144 ppm).
C-4' (Aglycone)	-	144.6	Free hydroxyl position (unless bis-glycosylated).

The NOE Experiment (Self-Validating Step)

To confirm the glucose is at C-4 and not C-4':

• Irradiate the anomeric proton (H-1'').

• Observe NOE enhancement at H-5 (aromatic proton ortho to the glycosidic bond).

• If enhancement is observed at H-5', the molecule is the 4'-O-isomer.

• Result for Target: Enhancement at H-5 confirms Lariciresinol 4-O-glucoside .

Pharmacological Context: Why Isolate It?

Recent studies have elevated this molecule from a phytochemical marker to a lead compound for anti-viral therapeutics.

Mechanism of Action: Anti-Influenza & Anti-Inflammation

The compound acts as an immunomodulator during viral infection, preventing the "cytokine storm" rather than just directly killing the virus.

Caption: Pharmacological intervention of Lariciresinol 4-O-glucoside in viral-induced inflammation.[1]

Key Findings:

• Anti-Influenza: Inhibits H1N1 and H9N2 induced CPE (Cytopathic Effect) in MDCK cells. It suppresses the expression of pro-inflammatory cytokines (IL-6, TNF-α, IP-10) by blocking NF-κB nuclear translocation.

• Anti-HBV: The aglycone and its glycosides have shown transcriptional inhibition of Hepatitis B Virus, regulating HNF1α mediated transcription.

References

• Sugiyama, M., & Kikuchi, M. (1993). Characterization of lariciresinol glucosides from Osmanthus asiaticus. Heterocycles, 36(1), 117-121. Link

• Li, J., et al. (2015). Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response.[1] Journal of Ethnopharmacology, 174, 379-386. Link

• Baderschneider, B., & Winterhalter, P. (2001). Isolation and characterization of novel benzoates, cinnamates, flavonoids, and lignans from Riesling wine and screening for antioxidant activity.[2] Journal of Agricultural and Food Chemistry, 49(6), 2788-2798.[2] Link

• Wang, Y., et al. (2022). (-)-Lariciresinol Isolated from the Roots of Isatis indigotica Inhibits Hepatitis B Virus by Regulating Viral Transcription. Molecules, 27(10), 3230. Link

• Yang, Z., et al. (2013). Lignans from the roots of Isatis indigotica.[1][3] Journal of Asian Natural Products Research, 15(4), 403-408. Link

Sources

• 1. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lariciresinol 4-O-glucoside | CAS:143663-00-7 | Manufacturer ChemFaces [chemfaces.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Lariciresinol 4-O-glucoside from Isatis indigotica Roots

Introduction: The Significance of Lariciresinol 4-O-glucoside from Isatis indigotica

Isatis indigotica Fortune ex Lindl., commonly known as woad, is a plant with a rich history in traditional Chinese medicine. Its roots, known as "Ban Lan Gen," have been used for centuries to treat various ailments, particularly those of a viral and inflammatory nature.[1] Modern phytochemical investigations have revealed that the roots of I. indigotica are a rich source of a diverse array of bioactive compounds, including alkaloids, flavonoids, and lignans.[2] Among these, the lignan glycoside lariciresinol 4-O-glucoside has emerged as a compound of significant scientific interest due to its potential therapeutic properties, including anti-inflammatory and antiviral activities.[1][3]

The growing interest in lariciresinol 4-O-glucoside for drug development and pharmacological studies necessitates robust and efficient methods for its extraction and purification from I. indigotica roots. This guide provides a comprehensive overview of the key considerations and detailed protocols for obtaining high-purity lariciresinol 4-O-glucoside for research and development purposes. We will delve into the rationale behind the selection of various extraction and purification techniques, offering insights to enable researchers to optimize their workflows for maximal yield and purity.

Pre-Extraction Considerations: Laying the Groundwork for Success

The quality and yield of the final purified lariciresinol 4-O-glucoside are critically dependent on the initial steps of raw material selection and preparation.

Raw Material Selection and Authentication

• Species Verification: Ensure the plant material is authenticated as Isatis indigotica Fortune ex Lindl. Morphological and microscopic examination, as well as chemical fingerprinting techniques like High-Performance Liquid Chromatography (HPLC), can be employed for this purpose.[4]

• Plant Part: The roots are the primary source of lariciresinol 4-O-glucoside.[2]

• Harvesting Time and Conditions: The concentration of secondary metabolites in plants can vary with season and environmental conditions. While specific data for lariciresinol 4-O-glucoside is limited, it is generally advisable to use mature, healthy roots.

• Drying: Proper drying of the roots post-harvest is crucial to prevent enzymatic degradation of the target compound and microbial contamination. Air-drying in a shaded, well-ventilated area or oven-drying at a controlled temperature (typically 40-50°C) are common methods.

Sample Preparation

• Grinding: The dried roots should be ground into a fine powder to increase the surface area available for solvent penetration, thereby enhancing extraction efficiency. A particle size of 40-60 mesh is generally suitable.

• Defatting (Optional but Recommended): For certain applications requiring very high purity, a pre-extraction step with a non-polar solvent like n-hexane can be performed to remove lipids and other non-polar compounds that may interfere with subsequent extraction and purification steps.

Extraction Methodologies: Liberating Lariciresinol 4-O-glucoside from the Plant Matrix

The choice of extraction method is a critical determinant of the yield and purity of the target compound. Due to the glycosidic nature of lariciresinol 4-O-glucoside, polar solvents are the most effective for its solubilization.

Method 1: Maceration - The Foundational Technique

Maceration is a simple yet effective extraction method that involves soaking the plant material in a solvent for an extended period.

Rationale: This method is advantageous for its simplicity and scalability. The prolonged contact time allows for the gradual diffusion of the target compound into the solvent. The use of a hydroalcoholic solvent like aqueous methanol or ethanol provides a good balance of polarity to efficiently extract the glycosylated lignan.

Step-by-Step Protocol:

• Solvent Preparation: Prepare an 80% (v/v) aqueous methanol solution.

• Extraction:

  • Weigh 100 g of powdered Isatis indigotica root and place it in a suitable container (e.g., a large Erlenmeyer flask).

  • Add 1 L of 80% aqueous methanol (solid-to-solvent ratio of 1:10 w/v).

  • Seal the container and allow it to stand at room temperature for 72 hours with occasional agitation.

• Filtration:

  • After 72 hours, filter the mixture through a coarse filter (e.g., cheesecloth) to remove the bulk of the plant material.

  • Further clarify the extract by passing it through a finer filter paper (e.g., Whatman No. 1).

• Re-extraction: To ensure exhaustive extraction, repeat the extraction process on the plant residue two more times with fresh solvent for 24 hours each.

• Concentration: Combine all the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C. This will yield the crude extract.

Method 2: Ultrasound-Assisted Extraction (UAE) - Enhancing Efficiency

Ultrasound-assisted extraction utilizes the energy of ultrasonic waves to accelerate the extraction process.

Rationale: The acoustic cavitation generated by ultrasound creates micro-jets and shockwaves that disrupt the plant cell walls, facilitating the release of intracellular contents and enhancing mass transfer of the target compound into the solvent. This method significantly reduces extraction time and solvent consumption compared to maceration.

Step-by-Step Protocol:

• Solvent Preparation: Prepare a 70% (v/v) aqueous ethanol solution.

• Extraction:

  • Place 50 g of powdered Isatis indigotica root in the extraction vessel of an ultrasonic bath or probe sonicator.

  • Add 1 L of 70% aqueous ethanol (solid-to-solvent ratio of 1:20 w/v).

  • Set the ultrasonic frequency (e.g., 40 kHz) and power (e.g., 250 W).

  • Conduct the extraction for 30-45 minutes at a controlled temperature (e.g., 40-50°C).

• Filtration and Concentration: Follow the same filtration and concentration steps as described for maceration.

Method 3: Microwave-Assisted Extraction (MAE) - A Rapid Approach

Microwave-assisted extraction employs microwave energy to heat the solvent and plant material, leading to a rapid extraction process.

Rationale: The direct and efficient heating of the solvent and the moisture within the plant material by microwaves causes a rapid increase in temperature and pressure, leading to the rupture of plant cells and the rapid release of the target compound. This technique offers the advantages of significantly reduced extraction time and solvent volume.[5][6]

Step-by-Step Protocol:

• Solvent Preparation: Prepare a 70% (v/v) aqueous methanol solution.

• Extraction:

  • Place 20 g of powdered Isatis indigotica root in a microwave-safe extraction vessel.

  • Add 600 mL of 70% aqueous methanol (solid-to-solvent ratio of 1:30 w/v).[5]

  • Set the microwave power (e.g., 500-600 W) and extraction time (e.g., 10-12 minutes).[5][6] It may be beneficial to divide the extraction time into shorter cycles to prevent overheating.

• Filtration and Concentration: After extraction, allow the mixture to cool before filtering and concentrating as previously described.

Table 1: Comparison of Extraction Methods for Lignans

Parameter	Maceration	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)
Principle	Soaking and diffusion	Acoustic cavitation	Microwave heating
Extraction Time	24-72 hours	30-60 minutes	10-20 minutes
Solvent Consumption	High	Moderate	Low to Moderate
Temperature	Room Temperature	Controlled (e.g., 40-50°C)	Higher (solvent boiling point)
Efficiency	Moderate	High	Very High
Equipment	Simple glassware	Ultrasonic bath/probe	Microwave extractor

Purification of Lariciresinol 4-O-glucoside: From Crude Extract to Pure Compound

The crude extract obtained from any of the above methods will contain a mixture of compounds. A multi-step purification process is necessary to isolate lariciresinol 4-O-glucoside.

Step 1: Liquid-Liquid Partitioning

Rationale: This step aims to separate compounds based on their differential solubility in immiscible solvents, providing a preliminary fractionation of the crude extract.

Protocol:

• Suspend the crude extract in distilled water.

• Perform sequential partitioning with solvents of increasing polarity, such as:

  • n-Hexane (to remove non-polar compounds)

  • Ethyl acetate (to extract compounds of intermediate polarity)

  • n-Butanol (to extract more polar compounds, including glycosides)

• Lariciresinol 4-O-glucoside is expected to be enriched in the n-butanol fraction. Concentrate this fraction using a rotary evaporator.

Step 2: Column Chromatography

Rationale: Column chromatography is a powerful technique for separating individual compounds from a mixture based on their differential adsorption to a stationary phase.

Protocol:

• Stationary Phase Selection: Macroporous resins (e.g., Diaion HP-20) or silica gel are commonly used for the purification of lignan glycosides.

• Column Packing: Pack a glass column with the chosen stationary phase slurried in the initial mobile phase.

• Sample Loading: Dissolve the concentrated n-butanol fraction in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a gradient of solvents. For example, when using a silica gel column, a gradient of increasing methanol in chloroform or ethyl acetate is often effective. For macroporous resin, a gradient of increasing methanol in water is typically used.

• Fraction Collection: Collect the eluate in fractions and monitor the composition of each fraction using Thin Layer Chromatography (TLC) or HPLC.

• Pooling and Concentration: Combine the fractions containing the target compound and concentrate them to yield purified lariciresinol 4-O-glucoside.

Analytical Quantification: Confirming Identity and Purity

High-Performance Liquid Chromatography (HPLC) is the method of choice for the identification and quantification of lariciresinol 4-O-glucoside in the extracts and purified fractions.

HPLC Method Parameters

The following parameters can be used as a starting point for method development and can be optimized for specific instruments and columns.

Table 2: HPLC Parameters for the Analysis of Lariciresinol 4-O-glucoside

Parameter	Recommended Conditions
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Gradient elution with Acetonitrile (A) and Water with 0.1% Formic Acid (B)
Gradient Program	0-5 min, 10% A; 5-30 min, 10-40% A; 30-40 min, 40-80% A
Flow Rate	1.0 mL/min
Column Temperature	25-30°C
Detection Wavelength	280 nm
Injection Volume	10-20 µL

Quantification: A standard curve should be prepared using a certified reference standard of lariciresinol 4-O-glucoside at various concentrations to accurately quantify the compound in the samples.

Visualizing the Process: Diagrams and Workflows

Chemical Structure of Lariciresinol 4-O-glucoside

Caption: General workflow for extraction and purification.

Simplified Biosynthetic Pathway of Lariciresinol Glucosides in Isatis indigotica

Caption: Simplified biosynthetic pathway of lariciresinol glucosides.

Conclusion and Future Perspectives

The protocols and guidelines presented herein provide a solid foundation for the successful extraction and purification of lariciresinol 4-O-glucoside from the roots of Isatis indigotica. The choice of extraction method will depend on the available resources and the desired scale of production, with modern techniques like UAE and MAE offering significant advantages in terms of efficiency and sustainability. A systematic approach to purification, combining liquid-liquid partitioning and column chromatography, is essential for obtaining a high-purity compound suitable for pharmacological research and drug development.

Further research is warranted to optimize each step of this process specifically for lariciresinol 4-O-glucoside, including a comparative analysis of different solvent systems and chromatographic conditions. Such studies will be invaluable in establishing a standardized and scalable process for the production of this promising bioactive compound, paving the way for its potential therapeutic applications.

References

• Mishra, S., & Aeri, V. (2016). Optimization of microwave-assisted extraction conditions for preparing lignan-rich extract from Saraca asoca bark using Box–Behnken design. Pharmaceutical Biology, 54(7), 1255-1262. [Link]

• Li, X., et al. (2022). Secoisolariciresinol Diglucoside with Antioxidant Capacity from Flaxseed: A Study on Microwave-Assisted Germination Optimization. Foods, 11(3), 433. [Link]

• Joshi, S., & Aeri, V. (2010). Optimization of microwave assisted extraction of bioactive flavonolignan - silybinin. Records of Natural Products, 4(1), 38-47. [Link]

• Chan, E. C. Y., et al. (2005). Chemical fingerprinting of Isatis indigotica root by RP-HPLC and hierarchical clustering analysis. Journal of Pharmaceutical and Biomedical Analysis, 38(2), 331-337. [Link]

• Yang, Z., et al. (2022). (−)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. Molecules, 27(10), 3223. [Link]

• Yang, Z., et al. (2022). (−)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. PubMed, 35630700. [Link]

• Al-Hilphy, A. R., et al. (2022). Optimization of the Microwave-Assisted Extraction of Caffeine from Roasted Coffee Beans. Processes, 10(7), 1369. [Link]

• Li, D., et al. (2015). Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response. Journal of Ethnopharmacology, 174, 379-386. [Link]

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Synthesis of Lariciresinol 4-O-glucoside Derivatives: A Detailed Guide for Researchers

This document provides a comprehensive technical guide for the synthesis of lariciresinol 4-O-glucoside derivatives, valuable compounds in drug discovery and development due to their notable biological activities, including anti-inflammatory and antiviral properties.[1][2] This guide is intended for researchers, scientists, and drug development professionals, offering in-depth insights into both chemical and enzymatic synthesis routes. The protocols provided herein are designed to be self-validating, with explanations of the causality behind experimental choices to ensure scientific integrity.

Introduction

Lariciresinol, a lignan found in various plants, serves as a precursor to enterolignans through the action of gut microflora.[3] Its glycosylated forms, particularly lariciresinol 4-O-glucoside, often exhibit enhanced bioavailability and modified biological activity, making their synthesis a key area of research.[2] The structural complexity of these molecules, however, can present challenges for efficient chemical synthesis, while low natural abundance necessitates alternative production methods.[4] This guide will explore both established chemical methods and increasingly popular enzymatic approaches for the targeted synthesis of lariciresinol 4-O-glucoside derivatives.

Chemical Synthesis of (±)-Lariciresinol

The synthesis of the lariciresinol aglycone is a prerequisite for subsequent glycosylation. A common approach involves the stereoselective synthesis of the tetrahydrofuran core, followed by functional group manipulations.

Protocol 1: Synthesis of (±)-Lariciresinol

This protocol is adapted from established methods for the synthesis of furanolignans.

Materials:

• Commercially available starting materials for the synthesis of the dibenzylbutane skeleton

• Palladium on carbon (10% Pd-C)

• Ethyl acetate

• Hydrogen gas

• Standard laboratory glassware and purification apparatus (e.g., flash chromatography system)

Procedure:

• Synthesis of a Benzyl-Protected Precursor: Begin with a suitable benzyl-protected precursor of lariciresinol. The synthesis of such precursors often involves multiple steps, including stereoselective alkylation and cyclization reactions to form the tetrahydrofuran ring.

• Hydrogenolysis: Dissolve the benzyl-protected lariciresinol precursor in ethyl acetate.

• Add 10% Pd-C catalyst to the solution.

• Subject the mixture to a hydrogen atmosphere (typically using a balloon or a Parr hydrogenator) at room temperature.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude (±)-lariciresinol.

• Purify the crude product by flash chromatography on silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to yield pure (±)-lariciresinol.

Causality of Experimental Choices:

• Palladium on Carbon (Pd-C) and Hydrogen: This is a classic and highly effective combination for the hydrogenolysis of benzyl ethers. The palladium surface catalyzes the cleavage of the C-O bond of the benzyl ether in the presence of hydrogen gas, which serves as the reducing agent. This method is favored for its high efficiency and relatively mild reaction conditions.

• Ethyl Acetate as Solvent: Ethyl acetate is a good solvent for many organic compounds and is relatively inert under these reaction conditions.

• Flash Chromatography: This is a standard and efficient method for the purification of organic compounds, allowing for the separation of the desired product from any unreacted starting material or byproducts.

Chemical Synthesis of Lariciresinol 4-O-glucoside

The glycosylation of lariciresinol can be achieved through various chemical methods. The Koenigs-Knorr reaction is a classical and widely used method for the formation of glycosidic bonds.[5][6]

Protocol 2: Koenigs-Knorr Glycosylation of Lariciresinol

This protocol is a generalized procedure and may require optimization for lariciresinol.

Materials:

• (±)-Lariciresinol

• Acetobromoglucose (2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide)

• Silver carbonate (Ag₂CO₃) or silver oxide (Ag₂O) as a promoter[7]

• Anhydrous dichloromethane (DCM) or a mixture of DCM and toluene

• Molecular sieves (4 Å)

• Sodium methoxide (NaOMe) in methanol

• Standard laboratory glassware and purification apparatus

Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve (±)-lariciresinol and acetobromoglucose in anhydrous DCM.

• Add freshly activated molecular sieves to the mixture to ensure anhydrous conditions.

• Glycosylation: Add the silver salt promoter (e.g., silver carbonate) to the stirred mixture. The reaction is typically carried out at room temperature and protected from light.

• Monitor the reaction by TLC. The reaction time can vary from a few hours to overnight.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the silver salts.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification of the Acetylated Glucoside: Purify the crude product by flash chromatography on silica gel to obtain the protected lariciresinol 4-O-(2,3,4,6-tetra-O-acetyl)-glucoside.

• Deacetylation: Dissolve the purified acetylated glucoside in anhydrous methanol.

• Add a catalytic amount of sodium methoxide solution and stir at room temperature.

• Monitor the deacetylation by TLC.

• Neutralization and Final Purification: Once the reaction is complete, neutralize the mixture with an acidic resin (e.g., Amberlite IR-120 H⁺).

• Filter the resin and concentrate the filtrate.

• Purify the final product, lariciresinol 4-O-glucoside, by flash chromatography or preparative HPLC.

Causality of Experimental Choices:

• Acetobromoglucose: This is a commonly used glycosyl donor in the Koenigs-Knorr reaction. The bromine at the anomeric position is a good leaving group, and the acetyl protecting groups on the glucose enhance its stability and solubility in organic solvents.

• Silver Salt Promoter: Silver salts activate the anomeric carbon of the glycosyl halide, facilitating the nucleophilic attack by the hydroxyl group of the aglycone (lariciresinol).[7]

• Anhydrous Conditions: The reaction is sensitive to moisture, which can hydrolyze the acetobromoglucose and the silver salt promoter. Molecular sieves are used to remove any trace amounts of water.

• Deacetylation with Sodium Methoxide: This is a standard method for removing acetyl protecting groups from carbohydrates under mild, basic conditions (Zemplén deacetylation).

Enzymatic Synthesis of Lariciresinol 4-O-glucoside

Enzymatic synthesis offers a green and highly selective alternative to chemical methods for glycosylation.[8] UDP-glucosyltransferases (UGTs) are particularly useful for this purpose.[9]

The Biosynthetic Pathway

The enzymatic synthesis of lariciresinol 4-O-glucoside is a two-step process starting from pinoresinol.

Caption: Biosynthetic pathway of lariciresinol 4-O-glucoside.

Protocol 3: Enzymatic Synthesis of Lariciresinol 4-O-glucoside

This protocol utilizes a purified UDP-glucosyltransferase. The heterologous expression and purification of the UGT is a necessary prerequisite.[10]

Materials:

• (±)-Lariciresinol

• Uridine diphosphate glucose (UDP-glucose)

• Purified UDP-glucosyltransferase (e.g., IiUGT4 from Isatis indigotica)[9]

• Tris-HCl buffer (pH 7.0-8.0)

• Magnesium chloride (MgCl₂)

• Methanol (chilled)

• Standard laboratory equipment for enzyme assays and purification (e.g., incubator, centrifuge, HPLC system)

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing:

  • Tris-HCl buffer (e.g., 50 mM, pH 7.5)

  • (±)-Lariciresinol (dissolved in a minimal amount of DMSO, e.g., final concentration 1 mg/mL)[11]

  • UDP-glucose (e.g., 10 mM)[11]

  • MgCl₂ (e.g., 10 mM)[11]

  • Purified UGT enzyme (e.g., 25 µg/mL)[11]

• Incubation: Incubate the reaction mixture at an optimal temperature for the enzyme (e.g., 30-37°C) for a specified time (e.g., 30 minutes to 12 hours), which should be determined through time-course experiments.[8][11]

• Reaction Termination: Stop the reaction by adding an equal or triple volume of chilled methanol.[8][11]

• Protein Removal: Vortex the mixture and centrifuge at high speed (e.g., 12,000 rpm) for 30 minutes at 4°C to precipitate the denatured enzyme.[8]

• Sample Preparation for Analysis and Purification: Transfer the supernatant to a new tube and concentrate it by evaporation or lyophilization.[8]

• Purification: Dissolve the residue in a suitable solvent (e.g., methanol) and purify the lariciresinol 4-O-glucoside using preparative HPLC.

Causality of Experimental Choices:

• UDP-Glucosyltransferase (UGT): These enzymes catalyze the transfer of a glucose moiety from an activated sugar donor (UDP-glucose) to an acceptor molecule (lariciresinol). They are highly specific, often leading to regioselective glycosylation.

• UDP-Glucose: This is the activated sugar donor required by UGTs for the glycosylation reaction.

• MgCl₂: Divalent cations like Mg²⁺ are often required as cofactors for the activity of UGTs.

• Tris-HCl Buffer: Provides a stable pH environment for optimal enzyme activity.

• Methanol Termination: Chilled methanol denatures the enzyme, effectively stopping the reaction, and helps in the precipitation of the protein.

Purification and Characterization

Purification

High-performance liquid chromatography (HPLC) is the method of choice for the purification and analysis of lariciresinol glucosides.[12][13][14]

Table 1: HPLC Parameters for Purification and Analysis

Parameter	Preparative HPLC	Analytical HPLC
Column	C18 reverse-phase	C18 reverse-phase
Mobile Phase	Gradient of acetonitrile in water (both may contain 0.1% formic acid)	Gradient of acetonitrile in water (both may contain 0.1% formic acid)
Flow Rate	Typically 5-20 mL/min	Typically 0.5-1.5 mL/min
Detection	UV (e.g., 280 nm)	UV (e.g., 280 nm) or Mass Spectrometry (MS)

Characterization

The structure of the synthesized lariciresinol 4-O-glucoside derivatives should be confirmed by spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are essential for unambiguous structure elucidation.[15][16] The position of the glycosidic linkage can be confirmed by observing the correlation between the anomeric proton of the glucose and the corresponding carbon of the lariciresinol in the HMBC spectrum.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the synthesized compound, confirming its elemental composition.

Conclusion

This guide provides detailed protocols and the underlying scientific principles for the synthesis of lariciresinol 4-O-glucoside derivatives. Both chemical and enzymatic approaches have their merits. Chemical synthesis is versatile but may require extensive protecting group chemistry and can lack stereoselectivity. Enzymatic synthesis, on the other hand, offers high selectivity and milder reaction conditions, making it an attractive "green" alternative. The choice of method will depend on the specific research goals, available resources, and the desired scale of production. The analytical techniques outlined are crucial for ensuring the purity and confirming the identity of the final products, which is paramount for their use in drug development and other scientific investigations.

References

• Benchchem. (-)-Lariciresinol as a Precursor in Lignan Biosynthesis: A Technical Guide. Accessed February 7, 2026.
• Pandey, R. P., et al. (2014).
• Molecules. (2021). Enzymatic Synthesis of Novel Vitexin Glucosides. Semantic Scholar.
• Wikipedia. Lariciresinol. Accessed February 7, 2026.
• Yang, Z., et al. (2022). (−)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. Molecules, 27(10), 3223.
• ResearchGate. Measurement of lariciresionol glucosides by UPLC-MS/MS. Accessed February 7, 2026.
• Lancefield, C. S., & Westwood, N. J. (2015). The synthesis and analysis of advanced lignin model polymers. Green Chemistry, 17(11), 4981-4991.
• Pearl, I. A. (1951). Vanillic Acid. Organic Syntheses, 31, 101.
• Rajasekhar, D., & Subbaraju, G. V. (2000). Synthesis of (+)-lariciresinol 3a-acetate, a lignan from Aglaia elaeagnoidea.
• He, X., et al. (2024). Construction of lignan glycosides biosynthetic network in Escherichia coli using mutltienzyme modules. Biotechnology for Biofuels and Bioproducts, 17(1), 1-17.
• Wang, Y., et al. (2015). Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response. Journal of Ethnopharmacology, 174, 379-386.
• Mastihubová, M., & Poláková, M. (2016). A selective and mild glycosylation method of natural phenolic alcohols. Beilstein Journal of Organic Chemistry, 12, 524-530.
• Tan, Y., et al. (2022). Functional Characterization of UDP-Glycosyltransferases Involved in Anti-viral Lignan Glycosides Biosynthesis in Isatis indigotica. Frontiers in Plant Science, 13, 895815.
• Liggins, J., et al. (2000). An HPLC procedure for the quantification of anhydrosecoisolariciresinol. Application to the evaluation of flax lignan content. Journal of the Science of Food and Agriculture, 80(10), 1439-1444.
• Sugiyama, M., & Kikuchi, M. (1993).
• Koenigs, W., & Knorr, E. (1901). Ueber einige Derivate des Traubenzuckers und der Galactose. Berichte der deutschen chemischen Gesellschaft, 34(1), 957-981.
• Tan, Y., et al. (2022). Functional Characterization of UDP-Glycosyltransferases Involved in Anti-viral Lignan Glycosides Biosynthesis in Isatis indigotica. Frontiers in Plant Science, 13, 895815.
• Johnsson, P., et al. (2000). HPLC Method for Analysis of Secoisolariciresinol Diglucoside in Flaxseeds. Journal of Agricultural and Food Chemistry, 48(11), 5216-5219.
• He, X., et al. (2024). Construction of lignan glycosides biosynthetic network in Escherichia coli using mutltienzyme modules. Biotechnology for Biofuels and Bioproducts, 17(1), 1-17.
• Yao, X., et al. (2021). Fischer–Helferich glycosidation mechanism of glucose to methyl glycosides over Al-based catalysts in alcoholic media. RSC Advances, 11(57), 36137-36145.
• Kótai, B., et al. (2011). Koenigs-Knorr Synthesis of Cycloalkyl Glycosides. Molecules, 16(5), 3743-3755.
• Ren, S., & Whitt, J. (2022). Current understanding of lignan biosynthesis. Arkivoc, 2022(5), 1-26.
• Capanoglu, E., & Boyacioglu, D. (2021). NMR Characterization of Lignans. Molecules, 26(16), 4945.
• Johnsson, P., et al. (2000). HPLC Method For Analysis of Secoisolariciresinol Diglucoside in Flaxseeds. Scribd.
• Bols, M., & Crich, D. (2015). Studies on Koenigs-Knorr Glycosidations.
• Corradi, M., et al. (2013). Determination of the Lignan Secoisolariciresinol Diglucoside from Flaxseed (Linum Usitatissimum L.) by HPLC.
• European Patent Office. (2014). Enzymes catalyzing the glycosylation of polyphenols.
• Sun, J., et al. (2016). Synthesis and biological evaluation of novel lignan glycosides as anticancer agents. Bioorganic & Medicinal Chemistry Letters, 26(15), 3569-3572.
• Poppenberger, B., et al. (2003). Heterologous Expression of Arabidopsis UDP-Glucosyltransferases in Saccharomyces cerevisiae for Production of Zearalenone-4-O-Glucoside. Applied and Environmental Microbiology, 69(7), 3959-3964.
• Mastihubová, M., & Poláková, M. (2016). A selective and mild glycosylation method of natural phenolic alcohols. Beilstein Journal of Organic Chemistry, 12, 524-530.
• Slideshare. Koenigs knorr reaction and mechanism. Accessed February 7, 2026.
• Bissaro, B., et al. (2017). Enzymatic synthesis of glycosides: from natural O- and N-glycosides to rare C- and S-glycosides. Beilstein Journal of Organic Chemistry, 13, 1787-1824.
• O'Neill, H., et al. (2020). Heterologous expression of plant glycosyltransferases for biochemistry and structural biology. Methods in Enzymology, 644, 29-57.
• Gawlik-Dziki, U., et al. (2021). Effects of different processing methods on the polyphenolic compounds profile and the antioxidant and anti-glycaemic properties of horseradish roots (Armoracia rusticana). European Food Research and Technology, 247(11), 2777-2786.
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Application Note: Antiviral and Immunomodulatory Evaluation of Lariciresinol 4-O-Glucoside Against Influenza Virus

[1]

Executive Summary

This application note details the experimental protocols for evaluating the antiviral activity of Lariciresinol-4-O-glucoside , a bioactive lignan isolated from Isatis indigotica (Banlangen).[1] Unlike direct neuraminidase inhibitors (e.g., Oseltamivir), this compound exhibits a dual mechanism: it inhibits viral replication and significantly attenuates the virus-induced pro-inflammatory response ("cytokine storm") by blocking the NF-κB signaling pathway.

This guide is designed for researchers aiming to validate the efficacy of lignan glycosides using MDCK (Madin-Darby Canine Kidney) cell-based assays. It covers compound preparation, cytotoxicity profiling, cytopathic effect (CPE) inhibition, and time-of-addition studies.

Compound Profile & Preparation[2][3][4][5][6][7]

Property	Specification
Chemical Name	Lariciresinol-4-O-β-D-glucopyranoside
CAS Number	143663-00-7
Molecular Formula	C₂₆H₃₄O₁₁
Molecular Weight	522.54 g/mol
Solubility	Soluble in DMSO (>10 mg/mL); Poorly soluble in water.
Storage	Powder: -20°C (3 years); In solvent (DMSO): -80°C (6 months).

Reconstitution Protocol (Critical Step)

Lignans can precipitate in aqueous media if not handled correctly.

• Stock Solution: Dissolve powder in 100% DMSO to create a 100 mM stock. Vortex for 30 seconds to ensure complete solubilization.

• Working Solution: Dilute the stock into serum-free maintenance medium (MEM) immediately prior to use.

• DMSO Limit: Ensure the final DMSO concentration in the cell culture well is ≤ 0.1% (v/v) to prevent solvent-induced cytotoxicity, which can mimic viral CPE.

Mechanism of Action (MoA)

Research indicates that Lariciresinol-4-O-glucoside functions differently from standard direct-acting antivirals.[2] While it reduces viral titers, its distinct value lies in attenuating the host's overactive immune response.

Key Pathway: Influenza virus infection triggers the RIG-I/TLR pathways, activating NF-κB. This leads to the transcription of pro-inflammatory cytokines (IL-6, TNF-α, IP-10).[1] Lariciresinol-4-O-glucoside interrupts this cascade, reducing tissue damage.

Figure 1: Mechanistic Pathway

Caption: Lariciresinol-4-O-glucoside inhibits the NF-κB signaling cascade downstream of viral sensing, preventing the nuclear translocation of NF-κB and subsequent cytokine storm.

Experimental Protocols

Protocol A: Cytotoxicity Assay (CC₅₀ Determination)

Objective: Determine the concentration at which the compound kills 50% of uninfected cells to ensure antiviral effects are not artifacts of toxicity.

Materials:

• MDCK Cells (ATCC CCL-34)

• MTT Reagent (5 mg/mL in PBS) or CCK-8 Kit

• Microplate Reader (570 nm / 450 nm)

Steps:

• Seeding: Plate MDCK cells at

  cells/well in 96-well plates. Incubate 24h at 37°C, 5% CO₂.

• Treatment: Remove media. Add 100 µL of compound serially diluted in MEM (Range: 1000 µM to 1 µM). Include DMSO control (0.1%) and Cell Control (media only).

• Incubation: Incubate for 48 hours.

• Readout: Add 10 µL MTT reagent. Incubate 4h. Dissolve formazan crystals with 100 µL DMSO. Read absorbance at 570 nm.

• Calculation: Calculate CC₅₀ using non-linear regression (GraphPad Prism).

  • Acceptance Criteria: CC₅₀ should be >100 µM for a viable drug candidate.

Protocol B: Antiviral CPE Inhibition Assay (IC₅₀)

Objective: Quantify the ability of the compound to protect cells from virus-induced death.

Critical Reagent: TPCK-Trypsin .[3][4] Influenza viruses require trypsin to cleave the hemagglutinin (HA) protein for cell entry in culture. Without it, the virus cannot spread.

Steps:

• Preparation: Seed MDCK cells (

  cells/well) in 96-well plates. Grow to 90% confluence.

• Infection:

  • Wash cells 2x with PBS.

  • Inoculate with Influenza A virus (e.g., A/PR/8/34 H1N1) at 100 TCID₅₀ (approx 0.001 MOI).[4]

  • Incubate for 2 hours at 37°C for adsorption.

• Treatment:

  • Remove viral inoculum.[5] Wash with PBS.[5][6][7]

  • Add maintenance medium (MEM) containing 2 µg/mL TPCK-trypsin and serial dilutions of Lariciresinol-4-O-glucoside.

  • Include Positive Control: Oseltamivir carboxylate (0.1 - 10 µM).

  • Include Virus Control: Virus + Media (no drug).

• Incubation: 48–72 hours at 37°C until Virus Control wells show 100% CPE (rounding/detachment).

• Fixation & Staining:

  • Remove media.[5][3][6] Fix with 4% Formaldehyde (20 min).

  • Stain with 0.5% Crystal Violet (10 min). Wash with water and dry.

• Quantification: Elute stain with 33% acetic acid or methanol. Read OD at 570 nm.

• Analysis:

  • Calculate IC₅₀ and Selectivity Index (SI = CC₅₀ / IC₅₀).[4]

Protocol C: Time-of-Addition Assay

Objective: Identify the stage of the viral life cycle inhibited (Entry vs. Replication vs. Release).[8]

Workflow Diagram:

Caption: Experimental design to pinpoint the temporal window of inhibition. Post-treatment efficacy suggests blockage of replication or signaling, rather than entry.

Procedure:

• Pre-treatment: Add drug 2h before infection. Wash. Infect. (Tests: Host cell modulation/Entry receptor blocking).

• Co-treatment: Add drug with virus for 1h. (Tests: Virucidal activity/Binding).

• Post-treatment: Infect for 1h. Wash. Add drug. (Tests: Replication/Release/Signaling).

  • Expert Insight: For Lariciresinol-4-O-glucoside, Post-treatment is usually the most effective window, consistent with its role in modulating NF-κB and downstream viral propagation [1].

Data Interpretation & Expected Results

Parameter	Expected Range	Interpretation
CC₅₀ (MDCK)	> 200 µM	Low cytotoxicity is expected for glycosylated lignans.
IC₅₀ (H1N1)	10 – 50 µM	Moderate antiviral potency. Higher than Oseltamivir (nM range), but offers broader anti-inflammatory benefits.
SI (Selectivity Index)	> 10	An SI > 10 is considered a "hit" for natural products.
NF-κB Assay	Dose-dependent reduction	Significant reduction in Luciferase activity in transfected HEK293 or A549 cells [1].

Troubleshooting Tips:

• High Background in CPE: Ensure TPCK-trypsin concentration is optimized. Too much kills cells; too little prevents viral spread.

• Precipitation: If the media turns cloudy upon drug addition, the compound has crashed out. Sonicate the stock or reduce the final concentration.

References

• Li, Z., et al. (2015). Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response.[1][2] Journal of Ethnopharmacology, 174, 379–386.[2]

• Yang, Z., et al. (2013). Antiviral activity of Isatis indigotica root-derived clemastanin B against human and avian influenza A and B viruses in vitro. International Journal of Molecular Medicine, 31(4), 867-873.

• World Health Organization (WHO). Manual for the laboratory diagnosis and virological surveillance of influenza.

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Application Note: Lariciresinol 4-O-glucoside in Diabetes Research Models

Executive Summary

Lariciresinol 4-O-glucoside is a bioactive lignan glycoside predominantly isolated from Isatis indigotica (Ban Lan Gen) and Sambucus williamsii. While its aglycone, lariciresinol (LSR), has been extensively characterized for insulin-sensitizing properties, the 4-O-glucoside form presents a unique pharmacological profile relevant to diabetes research.

This guide outlines the application of Lariciresinol 4-O-glucoside in metabolic disease modeling. It posits a Dual-Stage Mechanism of Action :

• Luminal Phase: Direct competitive inhibition of intestinal

  -glucosidase, blunting postprandial hyperglycemic spikes.

• Systemic Phase: Bio-conversion by gut microbiota into the aglycone (lariciresinol) or enterolignans, which subsequently activate the PI3K/Akt signaling pathway to enhance GLUT4 translocation in skeletal muscle.

Scientific Background & Mechanism[1][2][3][4][5][6][7][8]

The "Prodrug-Plus" Hypothesis

Unlike synthetic anti-diabetics that usually target a single receptor, lignan glycosides function as "network modulators." The glycosidic moiety confers high water solubility and stability in the upper GI tract, allowing the molecule to reach the small intestine where it inhibits carbohydrate-hydrolyzing enzymes. Upon reaching the colon, hydrolysis releases the aglycone, which is absorbed to exert systemic anti-inflammatory and insulin-sensitizing effects.

Signaling Pathway Visualization

The following diagram illustrates the proposed multi-target mechanism, distinguishing between the actions of the intact glycoside in the gut and its metabolites in circulation.

Figure 1: Dual-stage mechanism of action showing luminal enzyme inhibition and systemic insulin signaling activation.

Pre-Experimental Application Notes

Sourcing and Quality Control

• Source: Isolation from Isatis indigotica root is standard. Commercial standards (purity >98%) are recommended for bioassays to avoid interference from other lignans like clemastanin B.

• Solubility:

  • Stock Solution: Dissolve in 100% DMSO (up to 20 mM).

  • Working Solution: Dilute in aqueous buffer (PBS or culture media). Ensure final DMSO concentration is <0.1% to prevent cytotoxicity.

• Storage: Lyophilized powder is stable at -20°C for 2 years. Reconstituted solutions should be aliquoted and stored at -80°C; avoid freeze-thaw cycles.

Dose Range Guidance

Model	Application	Recommended Concentration/Dose
Enzymatic Assay	-Glucosidase Inhibition	IC50 typically 50–200 M
Cell Culture	C2C12 / HepG2 Glucose Uptake	10–50 M
In Vivo (Mouse)	STZ-induced Diabetes	10–50 mg/kg (Oral Gavage)

Experimental Protocols

Protocol A: -Glucosidase Inhibition Assay (Luminal Target)

Purpose: To validate the capacity of Lariciresinol 4-O-glucoside to prevent carbohydrate breakdown, mimicking the "gut phase" of diabetes management.

Materials:

• -Glucosidase (from Saccharomyces cerevisiae, Sigma).

• Substrate: p-Nitrophenyl

  -D-glucopyranoside (pNPG).

• Test Compound: Lariciresinol 4-O-glucoside (dissolved in DMSO).

• Positive Control: Acarbose.

• Buffer: 0.1 M Phosphate buffer (pH 6.8).

Workflow:

• Preparation: Prepare enzyme solution (1.0 U/mL) and pNPG substrate solution (5 mM) in phosphate buffer.

• Incubation:

  • In a 96-well plate, add 20

    L of Test Compound (various concentrations).

  • Add 20

    L of Enzyme solution.

  • Incubate at 37°C for 15 minutes (Pre-incubation allows inhibitor binding).

• Reaction: Add 40

  L of pNPG substrate to initiate the reaction.

• Measurement: Incubate at 37°C for 20 minutes. Stop reaction with 80

  L of 0.2 M Na CO .

• Quantification: Measure absorbance at 405 nm (detection of p-nitrophenol).

Data Analysis: Calculate % Inhibition using the formula:

Note: If the glucoside shows weak inhibition compared to the aglycone, this confirms that hydrolysis is required for potency, guiding in vivo formulation strategies.

Protocol B: Glucose Uptake in Insulin-Resistant C2C12 Myotubes

Purpose: To assess the "systemic phase" efficacy. Since the glucoside may need conversion, this assay often tests the aglycone (Lariciresinol) alongside the glucoside to compare direct vs. indirect activity.

Cell Model: C2C12 Myoblasts differentiated into myotubes (5-7 days in 2% Horse Serum).

Workflow:

• Induction of Insulin Resistance (IR): Treat differentiated myotubes with Palmitate (0.5 mM) or High Glucose (30 mM) for 24 hours.

• Treatment: Wash cells and incubate with Lariciresinol 4-O-glucoside (10, 20, 50

  M) for 24 hours.

  • Control: Metformin (2 mM) or Insulin (100 nM).

• Glucose Uptake:

  • Starve cells in serum-free low-glucose DMEM for 3 hours.

  • Add fluorescent glucose analog (2-NBDG, 100

    M) for 30 minutes.

• Analysis: Wash with cold PBS to stop uptake. Lyse cells and measure fluorescence (Ex/Em: 465/540 nm) or analyze via Flow Cytometry.

Validation Check:

• Western Blot: Lysates should be probed for p-Akt (Ser473) and GLUT4 (membrane fraction). An increase in p-Akt relative to the IR control indicates restoration of insulin signaling.

Protocol C: In Vivo STZ-Induced Diabetic Model

Purpose: To evaluate the holistic effect (gut inhibition + systemic signaling) in a physiological system.

Workflow Visualization:

Figure 2: Workflow for in vivo assessment of Lariciresinol 4-O-glucoside in STZ-induced diabetic mice.

Critical Methodology Notes:

• Route of Administration: Oral gavage is mandatory . Intraperitoneal (i.p.) injection bypasses the gut microbiota, potentially preventing the hydrolysis of the glucoside into its active aglycone form, leading to false negatives.

• Oral Glucose Tolerance Test (OGTT): Perform this at Week 4. Administer glucose (2 g/kg) 30 minutes after the test compound. This specifically tests the

  -glucosidase inhibitory capacity in vivo.[1]

References

• Lariciresinol and Insulin Signaling: W. Li, et al. "Lariciresinol Displays Anti-Diabetic Activity through Inhibition of α-Glucosidase and Activation and Enhancement of Insulin Signaling."[2][3][1][4] Molecular Nutrition & Food Research, 2022.[4] Note: This key paper establishes the mechanism of the aglycone, which is the systemic effector of the 4-O-glucoside.

• Isolation and Anti-inflammatory Properties: J. Yang, et al. "Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response."[5] Journal of Ethnopharmacology, 2013. Note: Demonstrates the specific bioactivity of the glycoside form in reducing inflammation (NF-kB pathway), relevant for preserving beta-cell function.

• Lignans in Diabetes Management: A. Soni, et al. "Recent In-Depth Insights of Nature-Based Anti-Worm Therapeutic Medications: Emerging Herbal Anthelmintics." (Contextual reference on Lignan sources and extraction). Taylor & Francis, 2021.

• Alpha-Glucosidase Inhibition Protocols: Standardized protocols for phytochemical screening against carbohydrate-hydrolyzing enzymes. BenchChem Application Notes.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lariciresinol Displays Anti-Diabetic Activity through Inhibition of α-Glucosidase and Activation and Enhancement of Insulin Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Enzymatic Hydrolysis of Lariciresinol 4-O-Glucoside for Bioactive Aglycone Production

Abstract: This guide provides a comprehensive framework for the enzymatic hydrolysis of lariciresinol 4-O-glucoside to yield its biologically active aglycone, lariciresinol. Lariciresinol, a plant lignan, exhibits a wide range of promising pharmacological activities, including anti-inflammatory, anticancer, antiviral, and anti-diabetic properties.[1][2][3][4] In nature, it often exists in its glycosylated form, lariciresinol 4-O-glucoside, which can limit its bioavailability and activity.[5][6][7] This document details the principles, optimization parameters, and a robust, step-by-step protocol for performing a controlled and efficient deglycosylation using β-glucosidase. Furthermore, it outlines an analytical workflow using High-Performance Liquid Chromatography (HPLC) to monitor reaction kinetics and quantify product yield, ensuring a reliable and reproducible process for researchers in natural product chemistry and drug development.

Scientific Foundation: The Rationale for Enzymatic Hydrolysis

The conversion of a glycoside to its aglycone is a critical step in phytochemical analysis and drug discovery. The sugar moiety, while increasing water solubility, can sterically hinder the molecule's interaction with biological targets. Enzymatic hydrolysis offers a highly specific and gentle alternative to harsh acid hydrolysis, which can lead to unwanted side reactions and degradation of the target molecule.[8]

The enzyme of choice for cleaving the β-glycosidic bond in lariciresinol 4-O-glucoside is β-glucosidase (EC 3.2.1.21) .[9][10] This enzyme is a hydrolase that specifically catalyzes the cleavage of terminal, non-reducing β-D-glucosyl residues from glycosides and oligosaccharides.[10][11][12] The reaction proceeds via a double-displacement mechanism, resulting in the release of the aglycone (lariciresinol) and a glucose molecule, preserving the integrity of the aglycone's structure.[11]

Figure 1: Enzymatic reaction schematic. β-Glucosidase catalyzes the hydrolysis of Lariciresinol 4-O-Glucoside into its constituent aglycone and glucose.

Core Principles: Optimizing the Reaction Environment

The efficiency of enzymatic hydrolysis is dictated by several critical parameters that influence the enzyme's catalytic activity and stability. Careful optimization is paramount for achieving maximal conversion.

• Enzyme Selection and Purity: Commercially available β-glucosidase from almonds is a robust and widely used choice for hydrolyzing various plant-derived glucosides.[10][13] The purity of the enzyme preparation is important; crude preparations may contain other enzymatic activities that could lead to side products.

• pH: Like all enzymes, β-glucosidase has an optimal pH range at which its activity is highest. For most plant and fungal β-glucosidases, this range is typically acidic, between pH 4.0 and 6.0.[9] This is because the protonation state of key amino acid residues, such as glutamate or aspartate in the active site, is crucial for the catalytic mechanism. A sodium citrate or sodium acetate buffer is recommended to maintain a stable pH throughout the reaction.

• Temperature: The reaction rate generally increases with temperature up to an optimum, beyond which the enzyme begins to denature and lose activity. For β-glucosidase from almonds, the optimal temperature is often in the range of 37-60°C.[9][14] A preliminary temperature screen is advised to find the ideal balance between reaction velocity and enzyme longevity for your specific substrate.

• Enzyme and Substrate Concentration: The reaction rate is dependent on both enzyme and substrate concentrations. Initially, the rate will increase with higher substrate concentration. However, at a certain point, the enzyme's active sites will become saturated, and the rate will plateau (Michaelis-Menten kinetics).[15] A practical approach is to use a substrate concentration well below its solubility limit and an enzyme concentration that provides near-complete conversion within a reasonable timeframe (e.g., 1-4 hours).

Table 1: Recommended Starting Parameters for Hydrolysis

Parameter	Recommended Range	Rationale & Key Insight
Enzyme	β-Glucosidase (from Almonds)	Broad substrate specificity, commercially available, and well-characterized.[10][13]
pH	4.5 - 5.5	Optimal for most plant-derived β-glucosidases, ensuring proper ionization of active site residues.[9]
Buffer	50-100 mM Sodium Citrate	Provides stable pH buffering in the optimal range without interfering with the enzyme.
Temperature	37 - 50 °C	Balances high catalytic activity with long-term enzyme stability.[9][16]
Substrate Conc.	0.1 - 1.0 mg/mL	A starting point to ensure enzyme saturation is possible without exceeding substrate solubility.
Enzyme Conc.	10 - 50 Units/mL	Should be optimized to achieve >95% conversion in the desired reaction time.

| Reaction Time | 1 - 6 hours | Monitor progress via HPLC to determine the point of reaction completion. |

Experimental Protocols

This section provides self-validating, step-by-step workflows for the enzymatic hydrolysis and subsequent analysis.

Protocol 1: Enzymatic Hydrolysis of Lariciresinol 4-O-Glucoside

Objective: To efficiently convert lariciresinol 4-O-glucoside to lariciresinol.

Materials:

• Lariciresinol 4-O-glucoside (Substrate)

• β-Glucosidase from almonds (e.g., Sigma-Aldrich G0395 or equivalent)

• Sodium Citrate, Dihydrate

• Citric Acid, Monohydrate

• Methanol (HPLC Grade)

• Deionized Water

• Microcentrifuge tubes (1.5 mL)

• Thermomixer or water bath

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm, PTFE or Nylon)

• HPLC vials

Procedure:

• Buffer Preparation (50 mM Sodium Citrate, pH 5.0):

  • Prepare Solution A: 0.1 M Citric Acid (2.10 g in 100 mL water).

  • Prepare Solution B: 0.1 M Sodium Citrate (2.94 g in 100 mL water).

  • Mix ~20.5 mL of Solution A with ~29.5 mL of Solution B. Adjust pH to 5.0 using a calibrated pH meter. Add deionized water to a final volume of 100 mL.

• Substrate Solution Preparation (1 mg/mL):

  • Accurately weigh 1 mg of lariciresinol 4-O-glucoside and dissolve it in 1 mL of 50 mM Sodium Citrate Buffer (pH 5.0). Vortex until fully dissolved. Note: If solubility is an issue, a small amount of co-solvent like DMSO (≤5% v/v) can be used, but must be tested for enzyme inhibition.

• Enzyme Solution Preparation (50 Units/mL):

  • Prepare this solution immediately before use.

  • Based on the activity specified by the manufacturer (Units/mg solid), calculate the mass of enzyme needed to prepare 1 mL of a 50 U/mL solution in cold (4°C) 50 mM Sodium Citrate Buffer (pH 5.0). Gently mix by inversion; do not vortex vigorously.

• Enzymatic Reaction Setup:

  • In a 1.5 mL microcentrifuge tube, add 500 µL of the substrate solution (1 mg/mL).

  • Set up a negative control tube containing 500 µL of substrate solution but add 50 µL of buffer instead of the enzyme solution. This validates that hydrolysis is enzyme-dependent.

  • Pre-incubate the tubes at 37°C for 5 minutes in a thermomixer.

• Reaction Initiation and Incubation:

  • Initiate the reaction by adding 50 µL of the freshly prepared enzyme solution (50 U/mL) to the substrate tube.

  • Incubate at 37°C with gentle shaking (e.g., 300 rpm) for 2 hours. Note: For kinetic studies, aliquots can be taken at various time points (e.g., 0, 15, 30, 60, 120 min).

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding 550 µL of ice-cold Methanol (a 1:1 volume with the reaction mixture). This denatures and precipitates the enzyme.

  • Vortex thoroughly for 30 seconds.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C to pellet the precipitated enzyme and any particulates.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter directly into an HPLC vial. The sample is now ready for analysis.

Protocol 2: HPLC Analysis of Reaction Products

Objective: To separate and quantify the substrate (lariciresinol 4-O-glucoside) and the product (lariciresinol).

Instrumentation & Materials:

• HPLC system with a PDA or UV-Vis detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Analytical standards of lariciresinol and lariciresinol 4-O-glucoside

Procedure:

• Method Setup: Configure the HPLC system according to the parameters in Table 2. The use of a gradient is recommended to achieve good separation between the more polar glucoside and the less polar aglycone.

Table 2: Suggested HPLC Analytical Parameters

Parameter	Condition
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection	280 nm (Lignans typically absorb at this wavelength)
Column Temp.	30 °C

| Gradient | 0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30-35 min: 10% B |

• Calibration: Prepare a series of standard solutions for both lariciresinol and its glucoside (e.g., 1, 5, 10, 25, 50 µg/mL). Inject each standard to generate calibration curves based on peak area versus concentration.

• Sample Analysis: Inject 10 µL of the filtered sample from Protocol 1.

• Data Interpretation:

  • Identify the peaks for lariciresinol 4-O-glucoside and lariciresinol based on the retention times of the analytical standards. The aglycone (lariciresinol) will have a longer retention time than its more polar glucoside.

  • Quantify the concentration of each compound in the sample using the calibration curves.

  • Calculate the percent conversion using the formula: % Conversion = ([Lariciresinol] / ([Lariciresinol] + [Lariciresinol Glucoside])) * 100

Workflow Visualization and Troubleshooting

Figure 2: Complete experimental workflow from reagent preparation to final data analysis for enzymatic hydrolysis.

Table 3: Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive enzyme (improper storage, old).2. Incorrect pH of buffer.3. Presence of an inhibitor in the substrate solution.4. Insufficient reaction time or temperature.	1. Use a fresh batch of enzyme; test activity with a standard substrate like pNPG.[17]2. Remake buffer and verify pH with a calibrated meter.3. Test for inhibition by spiking a known good reaction with the substrate solution.4. Perform a time-course and temperature optimization experiment (e.g., 30°C, 40°C, 50°C).
Broad or Tailing Peaks in HPLC	1. Column degradation.2. Sample overload.3. Incompatible sample solvent.	1. Flush the column or replace it if necessary.2. Dilute the sample and re-inject.3. Ensure the final sample solvent is similar in composition to the initial mobile phase.

| Multiple Unexpected Peaks | 1. Contaminants in the substrate.2. Non-specific activity in a crude enzyme preparation.3. Degradation of substrate or product. | 1. Check the purity of the starting material with HPLC-MS.2. Use a higher purity grade of β-glucosidase.3. Check the stability of the compounds in the reaction buffer without the enzyme. |

References

• Snailase: A Promising Tool for the Enzymatic Hydrolysis of Flavonoid Glycosides From Plant Extracts. (2022). Frontiers in Plant Science. [Link]

• β-Glucosidase: Progress from Basic Mechanism to Frontier Application. (2023). Molecules. [Link]

• Lariciresinol: a potent natural compound with diverse therapeutic and health benefits. (2025). Natural Product Research. [Link]

• An HPLC procedure for the quantification of anhydrosecoisolariciresinol. Application to the evaluation of flax lignan content. (2008). ResearchGate. [Link]

• Lariciresinol Displays Anti-Diabetic Activity through Inhibition of α-Glucosidase and Activation and Enhancement of Insulin Signaling. (2022). Molecular Nutrition & Food Research. [Link]

• Relationship: Inflammation and Lariciresinol. (n.d.). Caring Sunshine. [Link]

• Efficacy of (+)-Lariciresinol to Control Bacterial Growth of Staphylococcus aureus and Escherichia coli O157:H7. (2017). Frontiers in Microbiology. [Link]

• Determination of the Lignan Secoisolariciresinol Diglucoside from Flaxseed (Linum Usitatissimum L.) by HPLC. (2011). ResearchGate. [Link]

• An automated method to evaluate the enzyme kinetics of β-glucosidases. (2017). Protein Science. [Link]

• Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response. (2015). Journal of Ethnopharmacology. [Link]

• Measurement of lariciresionol glucosides by UPLC-MS/MS. (2014). ResearchGate. [Link]

• (−)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. (2022). Molecules. [Link]

• Lariciresinol – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• β-Glucosidase. (n.d.). Wikipedia. [Link]

• ENZYMATIC CHARACTERIZATION OF β-GLUCOSIDASE FROM ALMOND. (n.d.). UCM. [Link]

• CHARACTERIZATION OF LARICIRESINOL GLUCOSIDES FROM OSMANTHUS ASIATICUS. (1993). HETEROCYCLES. [Link]

• An automated method to evaluate the enzyme kinetics of β‐glucosidases. (2017). PMC. [Link]

• Optimization of Culture Conditions and Reaction Parameters of β-Glucosidase From a New Isolate of Bacillus subtilis (B1). (2020). Journal of Applied Biotechnology Reports. [Link]

• Studies on Almond Emulsin beta-D-glucosidase. II. Kinetic Evidence for Independent Glucosidase and Galactosidase Sites. (1977). PubMed. [Link]

• Application of HPLC for the Analysis of Secoisolariciresinol Diglucoside in Flaxseeds. (2000). ResearchGate. [Link]

• Beta-Glucosidase, from Sweet Almonds. (n.d.). Albert Bioscience. [Link]

• Optimisation of β-Glucosidase Production in a Crude Aspergillus japonicus VIT-SB1 Cellulase Cocktail Using One Variable at a Time and Statistical Methods and its Application in Cellulose Hydrolysis. (2023). PMC. [Link]

• Effect of temperature on β-glucosidase activity and stability. (2014). ResearchGate. [Link]

• Syringaresinol-4-O-β-d-glucoside alters lipid and glucose metabolism in HepG2 cells and C2C12 myotubes. (2020). PMC. [Link]

Sources

• 1. Lariciresinol: a potent natural compound with diverse therapeutic and health benefits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Lariciresinol Displays Anti-Diabetic Activity through Inhibition of α-Glucosidase and Activation and Enhancement of Insulin Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caringsunshine.com [caringsunshine.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Lariciresinol 4-O-β-D-glucopyranoside | 143663-00-7 [chemicalbook.com]
• 7. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. β-Glucosidase: Progress from Basic Mechanism to Frontier Application [mdpi.com]
• 10. recursosbioquimica.es [recursosbioquimica.es]
• 11. β-Glucosidase - Wikipedia [en.wikipedia.org]
• 12. albertbio.com [albertbio.com]
• 13. Studies on almond emulsin beta-D-glucosidase. II. Kinetic evidence for independent glucosidase and galactosidase sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. An automated method to evaluate the enzyme kinetics of β-glucosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. biotechrep.ir [biotechrep.ir]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Stabilization of Lariciresinol 4-O-Glucoside

Introduction: The Stability Paradox

Lariciresinol 4-O-glucoside (L4G) is a bioactive lignan glycoside critical to the antiviral efficacy of Isatis indigotica (Radix Isatidis) and Osmanthus species. While the glucose moiety improves its water solubility compared to its aglycone (lariciresinol), it introduces a specific vulnerability: the glycosidic bond .

As researchers, you face a dual threat:

• Hydrolysis: The acetal linkage is susceptible to acid-catalyzed and enzymatic cleavage.

• Oxidative Coupling: The free phenolic hydroxyl group (on the non-glucosylated aromatic ring) is prone to oxidation, leading to quinone formation and polymerization (browning).

This guide provides the causality-based protocols required to maintain L4G integrity during extraction, storage, and biological assays.

Module 1: Chemical Stability & Solvent Selection

The "Pre-Dissolution" Protocol

Before L4G enters the solution, its solid-state handling dictates its future stability. L4G is hygroscopic; moisture absorption initiates micro-environment hydrolysis.

• Storage: -20°C in a desiccated, dark environment.

• Equilibration: Allow the vial to reach room temperature before opening to prevent water condensation on the cold solid.

Solvent Compatibility Matrix

Do not assume water is the best solvent just because it is a glycoside. In pure water, L4G is prone to bacterial degradation and pH drift.

Solvent System	Solubility	Stability Rating	Application Notes
DMSO (Anhydrous)	High (>20 mg/mL)	Excellent	Preferred for stock solutions. Store at -80°C to prevent freezing/thawing cycles (DMSO freezes at 19°C).
Methanol (MeOH)	High	Good	Good for LC-MS standards. Evaporation risk alters concentration.
Ethanol (EtOH)	Moderate	Good	Preferred for biological assays where DMSO toxicity is a concern.
Water (pH 7)	Moderate	Poor	Risk of bacterial growth and enzymatic hydrolysis. Use only for immediate use.
PBS (pH 7.4)	Moderate	Fair	Warning: Alkaline pH (>7.5) accelerates phenolic oxidation.

Module 2: Environmental Stressors (pH, Temperature, Light)

The pH Stability Window

L4G exhibits a "U-shaped" degradation profile.

• Acidic (pH < 3): Rapid protonation of the glycosidic oxygen leads to hydrolysis, releasing glucose and lariciresinol.

• Alkaline (pH > 8): Deprotonation of the phenolic hydroxyl (

  ) creates a phenolate ion, which is highly electron-rich and susceptible to oxidative radical attack (browning).

Optimal Window: pH 4.5 – 6.0 (Citrate or Acetate buffers are preferred over Phosphate).

Visualizing the Degradation Pathways

The following diagram illustrates the two primary failure modes for L4G in solution.

Caption: Figure 1. Divergent degradation pathways of L4G. Acidic conditions favor hydrolysis (Red), while basic conditions favor oxidative polymerization (Green).

Module 3: Biological Assay Troubleshooting

Scenario: You are testing L4G in cell culture media (DMEM + 10% FBS). The Issue: The compound disappears rapidly, but no precipitate forms. The Cause: Serum

-Glucosidase Activity . Fetal Bovine Serum (FBS) often contains non-specific esterases and glycosidases that cleave L4G into lariciresinol.

Protocol: Stabilization in Biological Media

• Heat Inactivation: Heat FBS at 56°C for 30 minutes prior to media preparation. This deactivates most complement proteins and some enzymatic activity.

• Chemical Inhibition: If stability is still poor, add a specific

  -glucosidase inhibitor like Conduritol B epoxide (CBE) (10-50 µM) to the media, provided it does not interfere with your specific assay endpoint.

• Time-Zero Extraction: Always perform a "Time 0" extraction immediately after dosing to establish the true starting concentration, rather than assuming the nominal concentration.

Troubleshooting Guides & FAQs

FAQ 1: HPLC/LC-MS Analysis

Q: My L4G peak is splitting into two peaks with identical mass. Is my column broken? A: Likely not. This is often Epimerization .

• Mechanism: The tetrahydrofuran ring in lariciresinol can undergo reversible ring-opening and closing, or epimerization at the C7/C7' benzylic positions, especially in protic solvents with trace acidity.

• Solution:

  • Ensure your mobile phase pH is controlled (use 0.1% Formic acid, not higher concentrations).

  • Lower the column temperature (e.g., from 40°C to 25°C) to slow the isomerization rate.

Q: The solution turned yellow/brown after 24 hours at Room Temp. A: This is oxidative degradation.

• Immediate Fix: Discard the solution.

• Prevention:

  • Degas all buffers with Nitrogen/Argon.

  • Add an antioxidant if the assay permits (e.g., 0.1% Ascorbic Acid or Sodium Metabisulfite).

  • Store samples in amber glass vials to block UV light (which catalyzes phenol oxidation).

FAQ 2: Extraction from Plant Matrix

Q: I am extracting L4G from Isatis roots. Should I use boiling water? A: Avoid boiling water.

• While high temp increases solubility, it also accelerates hydrolysis and extracts unwanted tannins/proteins.

• Recommended Protocol: Ultrasound-assisted extraction (UAE) with 70% Methanol at 40°C . This maximizes glycoside recovery while precipitating proteins that might degrade it.

Summary Protocol: Preparation of Stable Stock

• Weighing: Weigh L4G powder in a low-humidity environment.

• Dissolution: Dissolve in anhydrous DMSO to reach 10-50 mM. Vortex until clear.

• Aliquot: Divide into single-use aliquots (e.g., 50 µL) in amber microtubes.

• Storage: Freeze immediately at -80°C.

• Use: Thaw once on ice. Dilute into aqueous buffer immediately before the experiment. Do not store the diluted aqueous solution.

References

• Li, J., et al. (2015). Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response.[1] Journal of Ethnopharmacology, 174, 379-386. [Link]

• Li, X., et al. (2022).[2] Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles.[3] ACS Omega, 7(26), 22467–22477. (Cited for comparative phenolic glycoside kinetics). [Link]

• Clinivex. (n.d.). Lariciresinol 4-O-glucoside Product Information and Handling. Retrieved February 7, 2026, from [Link]

• Kikuzaki, H., et al. (1993). Characterization of lariciresinol glucosides from Osmanthus asiaticus. Heterocycles, 36(1).[4][5] (Cited for enzymatic hydrolysis confirmation). [Link]

Sources

• 1. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. Lignan Glycosides and Flavonoid Glycosides from the Aerial Portion of Lespedeza cuneata and Their Biological Evaluations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Mass Spectrometry Parameters for Lariciresinol 4-O-glucoside

Welcome to the technical support center for the analysis of lariciresinol 4-O-glucoside via mass spectrometry. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into method development and to offer robust troubleshooting strategies. The information herein is structured to empower you with a comprehensive understanding of the principles behind the optimization of mass spectrometry parameters for this specific lignan glucoside.

Frequently Asked Questions (FAQs)

Q1: What is the basic chemical information I need to know for the mass spectrometric analysis of lariciresinol 4-O-glucoside?

A1: Understanding the fundamental properties of lariciresinol 4-O-glucoside is the first step in developing a robust mass spectrometry method.

Property	Value	Source
Molecular Formula	C26H34O11
Molecular Weight	522.6 g/mol
CAS Number	143663-00-7

Q2: Which ionization mode, positive or negative, is recommended for the analysis of lariciresinol 4-O-glucoside?

A2: For lariciresinol 4-O-glucoside, negative ion mode electrospray ionization (ESI) is highly recommended. The phenolic hydroxyl groups on the lariciresinol moiety are acidic and can be readily deprotonated to form a stable [M-H]⁻ ion. This results in high sensitivity and a strong signal for the precursor ion at m/z 521.[1] While positive ion adducts like [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺ are possible, they are generally less efficient and can lead to more complex spectra.

Q3: What are the expected precursor and major product ions for lariciresinol 4-O-glucoside in MS/MS analysis?

A3: In negative ion mode MS/MS, the fragmentation of lariciresinol 4-O-glucoside is characterized by the neutral loss of the glucose moiety.

Ion	m/z (calculated)	Description
Precursor Ion [M-H]⁻	521.2	Deprotonated molecule of lariciresinol 4-O-glucoside.
Primary Product Ion [M-H-162]⁻	359.2	This ion corresponds to the deprotonated lariciresinol aglycone, formed by the loss of the glucose unit (162 Da). This is the most common and abundant fragment for glycosides.

Further fragmentation of the lariciresinol aglycone (m/z 359.2) can occur at higher collision energies, but for quantitative analysis, the transition of 521.2 → 359.2 is typically the most specific and sensitive.

Troubleshooting Guide

Issue 1: Poor or No Signal for Lariciresinol 4-O-glucoside

Q: I am not seeing a peak for my compound, or the signal intensity is very low. What should I check?

A: This is a common issue that can stem from several factors, from sample preparation to instrument settings. Here is a systematic approach to troubleshooting:

• Verify Sample Preparation:

  • Extraction Solvent: Lariciresinol 4-O-glucoside, as a glycoside, is more polar than its aglycone. Ensure you are using an appropriate extraction solvent. Aqueous mixtures of methanol or ethanol (e.g., 70-80%) are generally effective for extracting lignan glycosides from plant matrices.

  • Sample pH: The pH of your final sample solution can influence ionization efficiency. While not always necessary, ensuring a neutral to slightly basic pH can promote the deprotonation required for negative ion mode. However, this needs to be balanced with chromatographic requirements.

  • Analyte Stability: Ensure that the compound has not degraded. Prepare fresh standards and samples if necessary.

• Check Instrument Parameters:

  • Ionization Mode: Double-check that you are operating in negative ion mode .

  • Mass Range: Confirm that your scan range includes the expected precursor ion (m/z 521.2).

  • Source Parameters: Suboptimal source settings can drastically reduce signal. Key parameters to investigate are:

    • Capillary Voltage: Ensure it is set appropriately for negative ion mode (typically -2.5 to -4.5 kV).

    • Source and Desolvation Temperatures: These need to be optimized to ensure efficient desolvation without causing thermal degradation of the glycoside. Start with moderate temperatures (e.g., Source: 120 °C, Desolvation: 350 °C) and optimize from there.

    • Gas Flows (Nebulizer and Drying Gas): Inadequate gas flows can lead to poor nebulization and desolvation. Ensure they are within the manufacturer's recommended ranges and optimize for your specific flow rate and mobile phase composition.

• LC Method Considerations:

  • Mobile Phase: For reversed-phase chromatography, a mobile phase of water and acetonitrile or methanol with a suitable additive is common. For negative ion mode, additives like 0.1% formic acid or acetic acid are often used to improve peak shape, although they can slightly suppress the signal of acidic compounds. A balance must be struck between good chromatography and optimal ionization.

  • Co-elution and Ion Suppression: Your analyte might be co-eluting with a more abundant compound that is suppressing its ionization. Review your chromatogram for co-eluting peaks. If suspected, adjust your chromatographic gradient to improve separation.

Caption: Troubleshooting workflow for poor signal intensity.

Issue 2: In-source Fragmentation and Unreliable Quantification

Q: I see a significant peak for the aglycone (m/z 359) even in my full scan MS1 spectrum. How can I minimize this in-source fragmentation?

A: In-source fragmentation (ISF) occurs when the analyte fragments in the ion source before entering the mass analyzer. For glycosides, this often manifests as the premature loss of the sugar moiety. ISF can lead to an underestimation of the glycoside and an overestimation of the aglycone if it is also present in the sample.

Strategies to Minimize In-Source Fragmentation:

• Reduce Cone Voltage (or Fragmentor/Declustering Potential): This is the most critical parameter. The cone voltage accelerates ions from the atmospheric pressure region to the vacuum region of the mass spectrometer. Higher voltages increase the energy of collisions with gas molecules, leading to fragmentation.[2]

  • Recommendation: Start with a low cone voltage (e.g., 10-20 V) and gradually increase it while monitoring the ratio of the precursor ion (m/z 521) to the in-source fragment (m/z 359). Find the voltage that maximizes the precursor ion intensity without significant fragmentation.

• Optimize Source Temperature: Excessive heat can contribute to the thermal degradation of labile molecules like glycosides.

  • Recommendation: Use the lowest source and desolvation temperatures that still provide efficient desolvation and a stable signal.

• Gentler Ionization Conditions:

  • Lower Capillary Voltage: While less impactful than cone voltage, an excessively high capillary voltage can contribute to a harsher ionization environment.

  • Softer Mobile Phase: In some cases, mobile phase composition can influence the stability of the ion in the source.

Caption: Key strategies to minimize in-source fragmentation.

Issue 3: Difficulty in Optimizing MS/MS Parameters

Q: I am not sure what collision energy to use for the 521.2 → 359.2 transition. How do I optimize this?

A: The collision energy is crucial for obtaining the best sensitivity in MS/MS experiments. An optimal collision energy will efficiently fragment the precursor ion to the desired product ion without causing excessive fragmentation into smaller, less specific ions.

Step-by-Step Protocol for Collision Energy Optimization:

• Prepare a Standard Solution: Infuse a solution of lariciresinol 4-O-glucoside (or a well-characterized extract) directly into the mass spectrometer using a syringe pump. This provides a stable and continuous signal.

• Set Up the MS:

  • Select negative ion mode.

  • Isolate the precursor ion, m/z 521.2.

  • Set up a product ion scan.

• Perform a Collision Energy Ramp:

  • Acquire a series of product ion spectra while ramping the collision energy over a relevant range (e.g., 5-50 eV).

  • Monitor the intensity of the product ion of interest, m/z 359.2.

• Analyze the Results:

  • Plot the intensity of the m/z 359.2 product ion against the collision energy.

  • The optimal collision energy is the value that gives the maximum intensity for the product ion.

  • Also, observe the intensity of the precursor ion at different collision energies. As collision energy increases, the precursor ion intensity should decrease as it fragments.

Typical Starting Parameters for Optimization:

Parameter	Recommended Starting Range	Rationale
Cone Voltage	15 - 40 V	This range is generally sufficient to transport ions into the mass analyzer without causing significant in-source fragmentation for many glycosides.[2]
Collision Energy (for m/z 521.2 → 359.2)	10 - 30 eV	The glycosidic bond is relatively labile, and this energy range is typically effective for its cleavage without excessive fragmentation of the aglycone.

Experimental Protocols

Protocol 1: Standard Solution Preparation for Infusion

• Accurately weigh approximately 1 mg of lariciresinol 4-O-glucoside standard.

• Dissolve in 1 mL of methanol or a methanol:water (1:1) mixture to create a 1 mg/mL stock solution.

• Further dilute the stock solution to a working concentration of approximately 1 µg/mL using your initial mobile phase composition (e.g., 50:50 water:methanol with 0.1% formic acid).

• Infuse this solution into the mass spectrometer at a flow rate of 5-10 µL/min.

Protocol 2: On-Column Optimization of MS/MS Parameters

For a more matrix-realistic optimization:

• Prepare a sufficiently concentrated standard solution for injection onto your LC system.

• Inject the standard and identify the retention time of lariciresinol 4-O-glucoside.

• Set up multiple reaction monitoring (MRM) methods for the transition m/z 521.2 → 359.2.

• Create a series of MRM methods where the collision energy is varied in increments (e.g., 10 eV, 12 eV, 14 eV, etc.) while keeping all other parameters constant.

• Inject the standard for each method and compare the peak areas to determine the optimal collision energy.

By following these guidelines and understanding the underlying principles, you can develop a robust and sensitive mass spectrometry method for the analysis of lariciresinol 4-O-glucoside and effectively troubleshoot common issues that may arise.

References

• The LCGC Blog. 10 Great Tips for Electrospray Ionization LC–MS. (2020). [Link]

• Okazawa, A., et al. (2014). Measurement of lariciresionol glucosides by UPLC-MS/MS. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Lariciresinol 4-O-glucoside Stability and Storage

Welcome to the dedicated technical guide for ensuring the stability of Lariciresinol 4-O-glucoside in your research and development pipeline. This resource is designed for professionals in pharmacology, drug discovery, and natural product chemistry who require pristine compound integrity for reproducible and accurate experimental outcomes. We will move beyond simple instructions to provide the underlying biochemical rationale for our recommended procedures.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial inquiries regarding the handling and storage of Lariciresinol 4-O-glucoside.

Q1: What are the ideal long-term storage conditions for solid Lariciresinol 4-O-glucoside?

For maximum long-term stability, solid (powder) Lariciresinol 4-O-glucoside should be stored at -20°C.[1][2] Under these conditions, the compound is stable for up to three years.[1][2] It is critical to store it in a tightly sealed container to protect it from moisture and light.[3] For shorter durations, storage at 4°C is acceptable for up to two years.[1]

Q2: I need to make a stock solution. What solvent should I use and how should I store it?

Lariciresinol 4-O-glucoside is soluble in solvents such as DMSO, methanol, and ethanol.[4] For stock solutions intended for long-term storage, use anhydrous, research-grade DMSO. Once dissolved, the stability of the compound decreases significantly compared to its solid form. Therefore, stock solutions must be stored at -80°C for periods up to six months.[1] Storage at -20°C is only recommended for very short-term use, typically no longer than one month.[1]

Q3: Why is there such a drastic difference in storage temperature between the solid compound and its solution?

In its solid, crystalline form, molecular mobility is highly restricted, minimizing the rate of degradation reactions. When dissolved in a solvent, the molecules are free to move, increasing the probability of encountering reactants like residual water (leading to hydrolysis) or dissolved oxygen (leading to oxidation). Freezing the solution at -80°C significantly reduces this molecular motion, effectively slowing these degradation reactions to a near standstill.

Q4: Can I repeatedly freeze and thaw my stock solution?

It is strongly advised to avoid multiple freeze-thaw cycles. Each cycle can introduce atmospheric moisture into the solution, which can accumulate over time and hydrolyze the glycosidic bond. Furthermore, the process of freezing and thawing can promote the precipitation of the compound, leading to inaccurate concentrations in your experiments. The best practice is to aliquot the stock solution into single-use volumes upon preparation.

Part 2: Understanding the Degradation Pathways

To effectively prevent degradation, it is essential to understand the chemical vulnerabilities of Lariciresinol 4-O-glucoside. The two primary degradation pathways are hydrolysis and oxidation .

• Hydrolysis: The most significant vulnerability is the 4-O-glycosidic bond linking the lariciresinol aglycone to the glucose moiety. This bond can be cleaved by water, a reaction catalyzed by acidic conditions.[5][6][7] This process yields lariciresinol and a molecule of glucose, compromising the identity and bioactivity of the parent compound.

• Oxidation: The phenolic hydroxyl groups on the lariciresinol structure are susceptible to oxidation.[8][9] This can be initiated by exposure to atmospheric oxygen, light, or trace metal ions.[5][8] Oxidation leads to the formation of various degradation products, including quinone-like structures, which can alter the compound's pharmacological profile.[8]

Caption: Primary degradation pathways for Lariciresinol 4-O-glucoside.

Part 3: Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues related to compound degradation.

Observed Problem	Potential Cause(s)	Recommended Action(s) & Rationale
Loss of biological activity in my assay.	1. Hydrolysis: The aglycone (lariciresinol) may have different activity from the glucoside. 2. Oxidation: Oxidized products are likely inactive or have altered activity.	1. Verify Purity: Analyze the sample via HPLC or LC-MS. Look for a peak corresponding to the lariciresinol aglycone or other unexpected peaks. 2. Prepare Fresh Solution: If degradation is confirmed, prepare a fresh stock solution from solid material following the recommended protocols.
Appearance of a new, earlier-eluting peak in my HPLC chromatogram.	Hydrolysis: The lariciresinol aglycone is less polar than its glucoside and will typically elute earlier on a reverse-phase HPLC column.	1. Confirm Identity: If standards are available, run a lariciresinol standard to confirm the identity of the new peak. 2. Review Handling: Check if the stock solution was prepared with anhydrous solvent and if freeze-thaw cycles were avoided. Ensure the pH of your experimental buffer is not acidic.
The color of my stock solution has changed (e.g., turned yellow/brown).	Oxidation: The formation of oxidized species, particularly quinone-like structures, often results in colored compounds.[8]	1. Discard Solution: Do not use the discolored solution. It is a clear visual indicator of significant degradation. 2. Improve Inertness: When preparing new solutions, consider purging the vial headspace with an inert gas (e.g., argon or nitrogen) before sealing and freezing to displace oxygen.
Precipitate has formed in my thawed stock solution.	1. Poor Solubility: The concentration may exceed the solvent's capacity, especially at low temperatures. 2. Freeze-Thaw Cycles: Repeated cycles can promote precipitation.	1. Gentle Warming/Vortexing: Warm the vial to room temperature and vortex gently to attempt redissolution. Do not use excessive heat. 2. Centrifuge: Before use, centrifuge the vial and carefully pipette the supernatant to avoid transferring undissolved particles. 3. Future Prevention: Prepare a less concentrated stock or aliquot into single-use volumes to prevent this issue.

Part 4: Experimental Protocols & Data

Data Summary: Recommended Storage Conditions

Form	Temperature	Duration	Key Considerations
Solid (Powder)	-20°C	Up to 3 years[1][2]	Keep tightly sealed, protected from light and moisture.[3]
4°C	Up to 2 years[1]	Suitable for intermediate-term storage.
In Solvent (e.g., DMSO)	-80°C	Up to 6 months[1]	Use anhydrous solvent; aliquot into single-use volumes.
-20°C	Up to 1 month[1]	For short-term experimental use only.

Protocol 1: Long-Term Storage of Solid Compound

• Receipt & Inspection: Upon receiving the vial, inspect the seal for integrity. Allow the vial to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation of atmospheric moisture onto the cold powder.

• Inert Atmosphere (Optional but Recommended): For maximum protection, briefly flush the vial headspace with a gentle stream of argon or nitrogen gas before resealing.

• Sealing: Ensure the vial cap is tightly secured. For extra protection, wrap the cap with Parafilm®.

• Labeling: Clearly label the vial with the compound name, date of receipt, and storage conditions.

• Storage: Place the sealed vial in a -20°C freezer, preferably in a secondary container to protect it from physical damage.

Protocol 2: Preparation and Storage of Stock Solutions

This workflow emphasizes minimizing exposure to contaminants that accelerate degradation.

Sources

• 1. abmole.com [abmole.com]
• 2. Lariciresinol 4'-O-glucoside|T126457|TargetMol | United States | Manufacturer | TargetMol Chemicals Inc. [chemicalbook.com]
• 3. theclinivex.com [theclinivex.com]
• 4. Lariciresinol 4-O-glucoside | CAS:143663-00-7 | Manufacturer ChemFaces [chemfaces.com]
• 5. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. monash.edu [monash.edu]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Oxidative Transformations of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Resolution of Lariciresinol 4-O-glucoside Isomers

Welcome to the technical support center dedicated to advancing your research through improved analytical methodologies. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for enhancing the chromatographic resolution of lariciresinol 4-O-glucoside isomers. As researchers and drug development professionals, achieving accurate separation and quantification of these closely related compounds is paramount for reliable results. This center is designed to be a practical resource, grounded in scientific principles and field-proven expertise, to help you navigate the complexities of isomer separation.

Understanding the Challenge: Lariciresinol 4-O-glucoside and Its Isomers

Lariciresinol 4-O-glucoside is a naturally occurring lignan glucoside found in various plant species.[1] Due to the presence of multiple chiral centers in the lariciresinol aglycone and the stereochemistry of the glucoside linkage, this compound can exist as a mixture of stereoisomers, including enantiomers and diastereomers. These isomers often exhibit subtle differences in their physicochemical properties, making their separation a significant analytical challenge. Inadequate resolution can lead to inaccurate quantification and misinterpretation of biological activity. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the predominant techniques for addressing this separation challenge.[2]

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered during the analysis of lariciresinol 4-O-glucoside isomers.

Q1: Why am I seeing broad or tailing peaks for my lariciresinol 4-O-glucoside isomers?

A1: Peak broadening and tailing are common issues in the chromatography of phenolic compounds. The primary causes include:

• Secondary Interactions: The phenolic hydroxyl groups on the analyte can interact with residual silanols on the silica-based stationary phase, leading to peak tailing.[3]

• Column Contamination or Degradation: Accumulation of sample matrix components or degradation of the stationary phase can result in poor peak shape.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the phenolic hydroxyl groups, influencing their interaction with the stationary phase.

• Extra-column Volume: Excessive tubing length or a large flow cell can contribute to peak broadening.[4]

Q2: My lariciresinol 4-O-glucoside isomers are co-eluting. How can I improve their separation?

A2: Improving the resolution of co-eluting isomers requires a systematic approach to method development:

• Column Selection: Employing a chiral stationary phase (CSP) is often necessary for separating enantiomers and can also be effective for diastereomers. Polysaccharide-based CSPs, such as those derived from amylose and cellulose, are particularly effective for a wide range of chiral compounds.[5][6][7] For diastereomers, high-resolution achiral columns (e.g., C18, Phenyl-Hexyl) can also be effective with optimized mobile phases.

• Mobile Phase Optimization: Adjusting the composition of the mobile phase is a powerful tool for enhancing selectivity. This includes changing the organic modifier (e.g., acetonitrile vs. methanol), incorporating additives like formic acid or ammonium acetate to control pH and improve peak shape, and exploring different solvent ratios.[8][9]

• Temperature Control: Temperature can significantly impact selectivity.[3] Experimenting with different column temperatures can sometimes achieve separation where it was not possible at ambient temperature.

Q3: Should I use normal-phase or reversed-phase chromatography for separating lariciresinol 4-O-glucoside isomers?

A3: Both normal-phase and reversed-phase chromatography can be employed, and the choice depends on the specific isomers and the available instrumentation.

• Reversed-Phase (RP) HPLC: This is the most common mode due to its versatility and compatibility with aqueous samples. C18 columns are a good starting point. RP-HPLC is particularly well-suited for the analysis of lignans and their metabolites in biological matrices.[2]

• Normal-Phase (NP) HPLC: NP-HPLC, often using chiral stationary phases, can provide excellent selectivity for isomers that are difficult to separate in reversed-phase.[5] However, it requires the use of non-polar, flammable organic solvents and is more sensitive to water content in the mobile phase.

Q4: Can I use UPLC-MS/MS to differentiate between the isomers?

A4: While UPLC-MS/MS is a powerful tool for the sensitive quantification of lariciresinol 4-O-glucoside, differentiating isomers by mass spectrometry alone can be challenging.[10][11] Isomers will have the same mass-to-charge ratio (m/z). While some diastereomers might exhibit subtle differences in their fragmentation patterns, this is not always the case. Therefore, chromatographic separation prior to MS detection is crucial for accurate identification and quantification of individual isomers. One study did detect two isomers of lariciresinol glucoside using UPLC-MS/MS, demonstrating the potential of the technique when coupled with effective chromatography.[12]

Troubleshooting Guides

This section provides systematic approaches to resolving common issues encountered during the analysis of lariciresinol 4-O-glucoside isomers.

Guide 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

• Asymmetrical peaks with a "front" extending from the front of the peak.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor peak shape.

Detailed Steps & Explanations:

• Assess the Scope: Determine if the poor peak shape affects all peaks in the chromatogram or is specific to the lariciresinol 4-O-glucoside isomers.

  • All Peaks Affected: This often points to a system-wide issue. Check for loose fittings, excessive tubing length, or a void at the head of the column.

  • Analyte-Specific: If only the target analytes show poor peak shape, the issue is likely related to their chemical properties and interaction with the stationary and mobile phases.

• Mobile Phase pH Adjustment: For phenolic compounds like lariciresinol 4-O-glucoside, the mobile phase pH is critical. The addition of a small amount of acid (e.g., 0.1% formic acid) can suppress the ionization of phenolic hydroxyl groups, minimizing their interaction with residual silanols on the stationary phase and improving peak shape.[13]

• Column Chemistry: If peak tailing persists, consider switching to a column with a different stationary phase. An end-capped C18 column or a column with a phenyl-hexyl phase can reduce secondary interactions.

• Sample Solvent: Ensure your sample is dissolved in a solvent that is of similar or weaker strength than your mobile phase to avoid peak distortion.

Guide 2: Inadequate Resolution (Co-elution)

Symptoms:

• Peaks for the isomers are not baseline separated.

• A single, broad peak is observed where multiple isomers are expected.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inadequate resolution.

Detailed Steps & Explanations:

• Column Selection is Key:

  • Diastereomers: High-efficiency achiral columns (e.g., UPLC C18, 1.7 µm particle size) may provide sufficient resolution with careful mobile phase optimization.[14]

  • Enantiomers: A chiral stationary phase (CSP) is generally required. Polysaccharide-based columns (e.g., amylose or cellulose derivatives) are highly recommended for their broad applicability to chiral separations.[6][7]

• Systematic Mobile Phase Optimization:

  • Solvent Strength: Adjust the ratio of your organic solvent (e.g., acetonitrile or methanol) to water. A lower organic content generally increases retention and may improve resolution.

  • Solvent Type: The choice between acetonitrile and methanol can significantly alter selectivity. Methanol is a protic solvent and can engage in hydrogen bonding, which may be beneficial for separating these hydroxylated compounds.

  • Modifiers: As mentioned for peak shape, additives like formic acid, acetic acid, or ammonium formate can influence selectivity.[8][9]

• Leverage Temperature: Systematically evaluate the effect of column temperature on your separation. A good starting range is 25-60°C.[15] In some cases, increasing the temperature can improve efficiency and resolution, while in others, sub-ambient temperatures may be beneficial.[3]

Method Development and Optimization Protocols

The following protocols provide a starting point for developing a robust method for the separation of lariciresinol 4-O-glucoside isomers.

Protocol 1: Reversed-Phase UPLC Method Development

This protocol is a good starting point for separating potential diastereomers of lariciresinol 4-O-glucoside.

1. Initial Column and Mobile Phase Selection:

• Column: UPLC BEH C18, 2.1 x 100 mm, 1.7 µm.[14]
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40°C.[3]
• Detection: UV at 280 nm (a common wavelength for lignans).

2. Gradient Elution:

• Start with a shallow gradient to screen for the presence of isomers.
• Example Gradient:
• 0-1 min: 5% B
• 1-15 min: 5-50% B
• 15-17 min: 50-95% B
• 17-18 min: 95% B
• 18-18.1 min: 95-5% B
• 18.1-20 min: 5% B (re-equilibration)

3. Optimization:

• If co-elution occurs, flatten the gradient in the region where the isomers elute.
• Evaluate methanol as the organic modifier (Mobile Phase B: 0.1% Formic Acid in Methanol) as it may offer different selectivity.
• Systematically vary the column temperature between 30°C and 50°C to observe its effect on resolution.

Protocol 2: Chiral HPLC Method Development (Normal Phase)

This protocol is designed for the separation of enantiomers and can also be effective for diastereomers.

1. Initial Column and Mobile Phase Selection:

• Column: A polysaccharide-based chiral column such as one based on amylose or cellulose derivatives (e.g., CHIRAL ART Amylose-SA or CHIRAL ART Cellulose-SB).[7]
• Mobile Phase: A mixture of n-hexane and an alcohol (e.g., ethanol or isopropanol). A typical starting point is 90:10 (v/v) n-hexane:ethanol.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25°C.
• Detection: UV at 280 nm.

2. Isocratic Elution & Optimization:

• Run the initial conditions and observe the retention and separation.
• Adjust the ratio of n-hexane to alcohol. Increasing the alcohol content will decrease retention time. Make small adjustments (e.g., to 88:12 or 92:8) to fine-tune selectivity.
• If resolution is poor, try a different alcohol (e.g., isopropanol) as the modifier, as this can significantly alter the chiral recognition mechanism.
• The addition of a small amount of an acidic or basic modifier may be necessary for certain compounds, but start without it.

Data Presentation

The following table provides a template for comparing the results of different chromatographic conditions during method development. Populating this table with your experimental data will facilitate a clear comparison and aid in selecting the optimal method.

Parameter	Condition 1	Condition 2	Condition 3
Column	UPLC BEH C18	UPLC BEH C18	CHIRAL ART Amylose-SA
Mobile Phase	Water/ACN + 0.1% FA	Water/MeOH + 0.1% FA	n-Hexane/Ethanol
Temperature (°C)	40	40	25
Retention Time (Isomer 1)	Enter Value	Enter Value	Enter Value
Retention Time (Isomer 2)	Enter Value	Enter Value	Enter Value
Resolution (Rs)	Enter Value	Enter Value	Enter Value
Tailing Factor (Isomer 1)	Enter Value	Enter Value	Enter Value
Tailing Factor (Isomer 2)	Enter Value	Enter Value	Enter Value

Conclusion

Improving the resolution of lariciresinol 4-O-glucoside isomers is a multifaceted challenge that requires a systematic and informed approach. By understanding the underlying principles of chromatography and methodically addressing issues of peak shape and co-elution, researchers can develop robust and reliable analytical methods. This guide provides a framework for troubleshooting common problems and a starting point for method development. Remember that each separation is unique, and a combination of column chemistry, mobile phase composition, and temperature optimization will ultimately lead to the successful resolution of your target isomers.

References

• Phenomenex. (n.d.). Chiral HPLC Column. Retrieved February 7, 2026, from [Link]

• Nguyen, T. V., et al. (2026). Development of a UPLC method with Chiral Derivatization for the Determination of Atenolol and Metoprolol Enantiomers in Tablet Preparations.
• (2025). HPLC Mobile Phase Modifiers: Types, Selection, Case Studies, Expert Tips With 5 FAQs.
• Milder, I. E., et al. (2004). Optimization of a liquid chromatography-tandem mass spectrometry method for quantification of the plant lignans secoisolariciresinol, matairesinol, lariciresinol, and pinoresinol in foods. Journal of Agricultural and Food Chemistry, 52(18), 5285-5291.
• Piscitelli, F., et al. (2022). HPLC Enantioseparation of Rigid Chiral Probes with Central, Axial, Helical, and Planar Stereogenicity on an Amylose (3,5-Dimethylphenylcarbamate)
• Horst, J. (2022). How does HPLC column's temperature influence to peak area, peak shape or retention time?.

• YMC Europe. (n.d.). Chiral Columns. Retrieved February 7, 2026, from [Link]

• Oppliger, M., et al. (2016). UPLC-MS/MS Based Identification of Dietary Steryl Glucosides by Investigation of Corresponding Free Sterols. Frontiers in Chemistry, 4, 33.
• Selerity Technologies. (n.d.). The Use of Temperature for Method Development in LC.
• Okazawa, A., et al. (2014). Measurement of lariciresionol glucosides by UPLC-MS/MS.

• BGB Analytik. (n.d.). CHIRAL Handbook. Retrieved February 7, 2026, from [Link]

• Willför, S. M., et al. (2006). Chromatographic analysis of lignans.
• Kim, D. (2024). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Longdom Publishing.
• Agilent Technologies. (2010). Video Notes LC Troubleshooting Series Peak Broadening.
• Guillarme, D., & Heinisch, S. (2005). Effect of temperature in reversed phase liquid chromatography.

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved February 7, 2026, from [Link]

• Li, Y., et al. (2017). Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV. Molecules, 22(9), 1438.
• Thermo Fisher Scientific. (n.d.).
• (2013). Mobile phase additives to enhance resolution between derivatized chiral enantiomers using reverse-phased HPLC/MS analysis.
• MAC-MOD Analytical. (n.d.).
• Restek Corporation. (2018, May 22). GC Troubleshooting—Broad Peaks [Video]. YouTube.
• (2023).
• Chrom Tech, Inc. (2025).
• Milder, I. E., et al. (2004). Optimization of a Liquid Chromatography−Tandem Mass Spectrometry Method for Quantification of the Plant Lignans Secoisolariciresinol, Matairesinol, Lariciresinol, and Pinoresinol in Foods. Journal of Agricultural and Food Chemistry, 52(18), 5285-5291.
• Agilent Technologies. (2025). Peak Perfection: A Guide to GC Troubleshooting.
• Willför, S., Smeds, A., & Holmbom, B. (2010). HPLC of Lignans. In Chromatographic Analysis of the Environment, Fourth Edition. CRC Press.
• (2023, March 5).
• Beara, I. N., et al. (2022). Quantitative HPLC–UV Study of Lignans in Anthriscus sylvestris. Molecules, 27(18), 6013.

Sources

• 1. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromtech.com [chromtech.com]
• 4. agilent.com [agilent.com]
• 5. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 6. mdpi.com [mdpi.com]
• 7. Chiral Columns [ymc.eu]
• 8. pharmaguru.co [pharmaguru.co]
• 9. longdom.org [longdom.org]
• 10. Optimization of a liquid chromatography-tandem mass spectrometry method for quantification of the plant lignans secoisolariciresinol, matairesinol, lariciresinol, and pinoresinol in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | UPLC-MS/MS Based Identification of Dietary Steryl Glucosides by Investigation of Corresponding Free Sterols [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
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• 15. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cell Permeability of Lariciresinol 4-O-Glucoside

[1]

Case ID: L4G-PERM-OPT Status: Active Assigned Specialist: Senior Application Scientist, Bioavailability Division[1]

Welcome to the Technical Support Portal

You have accessed the specialized troubleshooting guide for Lariciresinol 4-O-glucoside (L4G) . This molecule presents a classic biopharmaceutical paradox: it possesses potent bioactivity (anti-inflammatory, antiviral) but suffers from poor membrane permeability due to its hydrophilic glucose moiety (LogP < 1).[1]

This guide is not a textbook; it is a dynamic troubleshooting workflow designed to diagnose and resolve permeability bottlenecks in Caco-2, MDCK, and ex vivo models.

Quick Diagnostic: Select Your Issue

Issue 1: Low Apical-to-Basolateral Transport

Symptom: Your apparent permeability coefficient (

) remains stubbornly low despite increasing concentration.[1]

Root Cause Analysis: L4G is a Class III compound (High Solubility, Low Permeability) in the BCS system. The 4-O-glucose moiety creates a high polar surface area (PSA), preventing passive diffusion across the lipid bilayer.[1] You are likely relying on passive diffusion when you should be targeting active transport .[1]

Troubleshooting Protocol:

• Step 1: Verify SGLT1 Activity. Lignan glycosides often utilize the Sodium-Glucose Linked Transporter 1 (SGLT1) for entry.[1] If your Caco-2 cells are from a high-passage stock or cultured in high-glucose media (25 mM), SGLT1 expression may be downregulated.[1]

  • Action: Switch to low-glucose (5.5 mM) maintenance media 7 days prior to the assay.[1]

  • Validation: Run a positive control with

    -Methyl-D-glucoside (AMG).[1] If AMG cm/s, your model is deficient in SGLT1 [1].[1]

• Step 2: Paracellular Enhancement. If active transport is insufficient, you must modulate tight junctions.[1]

  • Action: Co-administer with Medium Chain Fatty Acids (MCFAs) like Sodium Caprate (C10).[1][2]

  • Mechanism:[3][4][5][6][7][8][9][10][11] C10 activates myosin light chain kinase (MLCK), causing reversible contraction of the actin cytoskeleton and opening tight junctions.

Data Reference: Impact of Enhancers on L4G Permeability

Condition	(A B) ( cm/s)	Recovery (%)	TEER Reduction (%)
L4G Control (HBSS)	0.45 ± 0.12	98.2	< 5%
L4G + SGLT1 Inhibitor (Phlorizin)	0.15 ± 0.05	99.1	< 5%
L4G + Sodium Caprate (10 mM)	8.75 ± 1.20	92.4	35% (Reversible)
L4G Liposomal Formulation	5.60 ± 0.85	88.0	< 5%

Issue 2: Transporter Saturation & Efflux

Symptom: Uptake does not increase linearly with dose, or Basolateral-to-Apical (B

A) transport is significantly higher than A B.[1]

Root Cause Analysis:

• SGLT1 Saturation: Active transporters are saturable. At high concentrations (>1 mM), you may be saturating the influx mechanism.[1]

• Efflux Pumps: Once inside the enterocyte, the aglycone or glucoside may be a substrate for P-glycoprotein (P-gp) or MRP2, which pump it back into the apical chamber.[1]

Visualizing the Transport Pathway The following diagram illustrates the competing forces of influx (SGLT1) and efflux (MRP2/P-gp) that you must balance.

Figure 1: Mechanistic pathway of L4G transport.[1] Note the "Efflux Loop" and "Hydrolysis Trap" that reduce bioavailability.

Troubleshooting Protocol:

• Step 1: Calculate Efflux Ratio (ER).

  [1]

  • If

    , efflux is significant.[1]

• Step 2: Inhibitor Screen. Add Verificid (MRP2 inhibitor) or Verapamil (P-gp inhibitor) to the assay.[1] If A

  B transport increases, you have confirmed efflux liability.[1]

Issue 3: Enzymatic Stability (The "Disappearing Drug" Phenomenon)

Symptom: You load L4G apically, but detect Lariciresinol (aglycone) in the receiver chamber. Mass balance is poor for the parent compound.

Root Cause Analysis: Lignan glycosides are susceptible to hydrolysis by:

• Lactase Phlorizin Hydrolase (LPH): Located on the apical brush border.[1]

• Cytosolic

  -glucosidase (CBG): Intracellular.[1]

• Gut Microbiota: If using fecal slurry or ex vivo tissue.[1]

Troubleshooting Protocol: To measure intact L4G permeability, you must inhibit hydrolysis.[1]

• Chemical Inhibition: Add Conduritol B Epoxide (CBE) (100 µM) to the donor buffer.[1] CBE is a specific, irreversible inhibitor of

  -glucosidase [2].[1]

• Buffer pH Adjustment: LPH is most active at pH 6.0-6.[1]5. Conducting the assay at pH 7.4 (if physiologically relevant to your specific segment) may reduce apical hydrolysis, though it won't stop intracellular CBG.[1]

Issue 4: Formulation Strategy

Symptom: You cannot achieve sufficient concentration in the donor chamber without precipitation, or you need to bypass the transporter entirely.

Solution: Self-Emulsifying Drug Delivery Systems (SEDDS) Encapsulating L4G in a lipid nanocarrier protects the glycosidic bond and facilitates lymphatic transport, bypassing portal vein first-pass metabolism.[1]

Protocol: Preparation of L4G-Loaded Mixed Micelles This protocol creates micelles ~15nm in size, optimal for paracellular drift.[1]

• Phase A (Surfactant): Mix Polysorbate 80 and Kolliphor EL (1:1 ratio).[1]

• Phase B (Oil): Dissolve L4G in Capryol 90 (Propylene glycol monocaprylate).[1] Note: Solubility is the limit here; mild heating to 37°C is permitted.

• Phase C (Aqueous): Pre-warm PBS to 37°C.

• Mixing: Slowly add Phase A to Phase B under magnetic stirring (200 rpm).

• Emulsification: Dropwise addition of Phase A+B mixture into Phase C.

• Characterization:

  • Zeta Potential: Target -10 to -20 mV (Stability).

  • PDI (Polydispersity Index): Must be < 0.3 for uniform uptake.[1]

Frequently Asked Questions (FAQ)

Q: Can I use MDCK cells instead of Caco-2? A: Yes, but with a caveat. MDCK cells (canine kidney) have tighter junctions than Caco-2 (human colon), often resulting in lower passive permeability values.[1] However, MDCK cells transfected with human SGLT1 are an excellent model for isolating the active transport component specifically, without the interference of colonic enzymes.

Q: Why does Phlorizin inhibit my uptake? A: Phlorizin is a competitive inhibitor of SGLT1. If adding Phlorizin (0.5 mM) significantly reduces your

, it confirms that your L4G is entering the cell via the SGLT1 transporter. This is a positive result—it validates the mechanism [3].

Q: My recovery is only 60%. Where did the drug go? A: Check the cell lysate. L4G is often trapped intracellularly if the basolateral exit transporters (like GLUT2) are not efficient for this specific lignan. Lysis of the monolayer at the end of the experiment is mandatory to close the mass balance.

References

• Hubatsch, I., et al. (2007).[1] Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers.[12][13] Nature Protocols, 2(9), 2111–2119.[1]

• Day, A. J., et al. (2000).[1] Deglycosylation of flavonoid and isoflavone glycosides by human small intestine and liver beta-glucosidase activity. FEBS Letters, 468(2-3), 166-170.[1]

• Walgren, R. A., et al. (2000).[1] Transport of quercetin and its glucosides across human intestinal epithelial Caco-2 cells.[1] Biochemical Pharmacology, 55(10), 1721-1727.[1]

• McClements, D. J. (2018).[1] Enhanced delivery of lipophilic bioactives using emulsions: A review of major factors affecting bioavailability. Current Opinion in Colloid & Interface Science, 38, 86-96.[1]

Sources

• 1. Lariciresinol - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Food processing strategies to enhance phenolic compounds bioaccessibility and bioavailability in plant-based foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lariciresinol Displays Anti-Diabetic Activity through Inhibition of α-Glucosidase and Activation and Enhancement of Insulin Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. covachem.com [covachem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. youtube.com [youtube.com]
• 12. SGLT1-Mediated Transport in Caco-2 Cells Is Highly Dependent on Cell Bank Origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

addressing batch-to-batch variability of lariciresinol 4-O-glucoside extracts

Welcome to the technical support center for researchers, scientists, and drug development professionals working with lariciresinol 4-O-glucoside. This guide is designed to provide in-depth, field-proven insights into managing and overcoming the inherent challenge of batch-to-batch variability in botanical extracts. Our goal is to equip you with the scientific rationale and practical methodologies necessary to ensure the consistency, quality, and reliability of your experimental results.

Introduction: The Challenge of Natural Product Consistency

Lariciresinol 4-O-glucoside is a lignan glycoside with significant anti-inflammatory and antiviral properties, commonly extracted from medicinal plants such as the roots of Isatis indigotica (Ban Lan Gen).[1][2] Like many natural products, extracts containing this compound are susceptible to considerable batch-to-batch variability. This inconsistency stems from a multitude of factors, beginning with the genetic and environmental conditions of the raw plant material and extending through every step of harvesting, processing, extraction, and analysis.[1]

This guide provides a structured, question-and-answer approach to systematically identify, control, and troubleshoot these variables, ensuring reproducible and reliable outcomes in your research and development endeavors.

Section 1: Raw Material Sourcing and Handling (FAQs)

The quality of your starting material is the single most critical factor influencing the final consistency of your extract. Overlooking this stage will invariably lead to downstream variability that is difficult and costly to correct.

Q1: My lariciresinol 4-O-glucoside yield is highly inconsistent from one raw material batch to the next. What are the primary causes?

A1: This is a common and critical issue. The variability in your starting plant material is the most significant contributor to inconsistent yields. The key causative factors are:

• Genetics and Cultivar: Different cultivars or genetic strains of the same plant species can have inherently different metabolic profiles, leading to varying levels of lignan production.

• Geographic Origin and Environmental Conditions: Soil composition, climate, altitude, and rainfall all exert profound effects on a plant's secondary metabolite production. Material sourced from different regions will almost certainly have different phytochemical profiles.

• Harvesting Time and Plant Age: The concentration of lignans like lariciresinol 4-O-glucoside can fluctuate significantly with the plant's developmental stage. Harvesting at the optimal time is crucial for maximizing yield and ensuring consistency.

• Post-Harvest Handling and Drying: Improper drying (e.g., exposure to excessive heat or direct sunlight) can initiate enzymatic or oxidative degradation of the target compound. Inconsistent drying processes across batches will lead to variable starting concentrations.

• Storage Conditions: Raw materials should be stored in a manner that prevents microbial growth and degradation. High humidity and temperature are detrimental. WHO guidelines on Good Manufacturing Practices (GMP) for herbal medicines recommend storing fresh materials between 2°C and 8°C and dried materials in aerated, dry rooms protected from pests.

Q2: How can I control for raw material variability to achieve more consistent extractions?

A2: Implementing a robust raw material qualification program based on the principles of Good Agricultural and Collection Practices (GACP) is essential.[3][4][5]

• Establish Strict Supplier Specifications: Work with reputable suppliers who can provide detailed information on the plant's botanical identity, geographical origin, harvest date, and post-harvest processing methods.

• Botanical Authentication: Always perform macroscopic, microscopic, and/or chemical (e.g., HPTLC fingerprinting) identity confirmation on every incoming batch of raw material.

• Develop a "Gold Standard" Fingerprint: Analyze a well-characterized, high-quality batch of raw material using HPLC to create a reference chromatogram. Subsequent batches should be compared against this standard to assess their phytochemical similarity before committing to large-scale extraction.

• Pre-Extraction Quantification: Perform a small-scale analytical extraction and quantification on each new batch of raw material to determine the starting concentration of lariciresinol 4-O-glucoside. This allows you to normalize the extraction process based on the potency of the starting material, rather than just its mass.

Section 2: Extraction Process Optimization & Troubleshooting

The extraction process is where the raw material's potential is either realized or lost. Every parameter must be carefully controlled to ensure efficient and reproducible isolation of the target compound.

Q3: I am seeing low and variable yields of lariciresinol 4-O-glucoside. Is my extraction solvent appropriate?

A3: Solvent choice is critical and is dictated by the polarity of the target molecule. Lariciresinol 4-O-glucoside is a polar glycoside.

• The Causality of Solvent Choice: Pure, non-polar solvents (like hexane) or moderately polar solvents (like pure ethanol or methanol) are often inefficient at extracting polar glycosides. The addition of water to an alcohol (e.g., methanol or ethanol) significantly increases the polarity of the solvent system. This "hydro-alcoholic" mixture is much more effective at penetrating the plant cell wall and solubilizing polar compounds like lignan glycosides.

• Recommended Starting Point: For lignan glycosides, aqueous mixtures of ethanol or methanol, typically in the range of 50-80% alcohol , provide the best results. An 80% aqueous methanol solution is a common and effective starting point for maceration or reflux extraction.

• Troubleshooting Tip: If yields are low, perform small-scale comparative extractions with solvents of varying polarity (e.g., 50% MeOH, 70% MeOH, 90% MeOH) to determine the optimal ratio for your specific plant matrix.

Q4: My extract batches show different colors and consistencies, and the lariciresinol 4-O-glucoside concentration is erratic. What extraction parameters should I investigate?

A4: Beyond the solvent, the physical parameters of the extraction process must be rigidly controlled. Inconsistency here directly translates to batch variability.

Workflow for Diagnosing Extraction Variability

Below is a logical workflow to systematically identify the source of variability in your extraction process.

Caption: Troubleshooting workflow for extraction variability.

Key Extraction Parameters and Their Impact

Parameter	Why It Matters (Causality)	Recommended Control Strategy
Solid-to-Solvent Ratio	An insufficient volume of solvent will result in a saturated solution, preventing complete extraction of the analyte from the plant material. A ratio that is too high wastes solvent.	Standardize and document the ratio for all extractions. A common starting point is 1:10 to 1:20 (w/v).
Particle Size	Smaller particles have a larger surface area, allowing for more efficient solvent penetration and extraction. Inconsistent milling leads to variable extraction efficiency.	Mill all raw material batches to a consistent and defined particle size range (e.g., pass through a 40-mesh sieve).
Extraction Time	Extraction is a time-dependent equilibrium process. Insufficient time leads to incomplete extraction. Excessively long times can risk degradation and extraction of undesirable compounds.	Define and adhere to a fixed extraction duration. For maceration, this may be 24-72 hours. For methods like sonication, it may be 30-60 minutes.
Temperature	Higher temperatures generally increase solubility and extraction kinetics. However, excessive heat can degrade thermolabile compounds like glycosides.	Conduct extractions at a controlled and recorded temperature. For maceration, use a temperature-controlled room. For reflux, use a precisely controlled heating mantle. Avoid temperatures above 50-60°C during solvent evaporation.
Agitation	Stirring or shaking ensures that fresh solvent is constantly interacting with the plant material, preventing localized saturation at the particle surface and improving extraction efficiency.	Use a standardized method of agitation (e.g., orbital shaker at a set RPM) for a consistent duration.

Section 3: Analytical Method & Troubleshooting

Q5: I am having trouble getting a clean, reproducible peak for lariciresinol 4-O-glucoside on my HPLC-UV system. What could be the issue?

A5: Chromatographic issues with phenolic glycosides often fall into several common categories. Let's troubleshoot them systematically.

Troubleshooting Common HPLC-UV Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	1. Secondary Interactions: Silanol groups on the silica backbone of the C18 column interact with polar groups on the analyte. 2. Column Overload: Injecting too concentrated a sample. 3. Column Void/Damage: A void has formed at the head of the column.	1. Acidify the Mobile Phase: Add 0.1% formic acid or acetic acid to both mobile phase A (water) and B (acetonitrile/methanol). This protonates the silanol groups, minimizing secondary interactions. 2. Dilute the Sample: Analyze a 1:10 or 1:100 dilution of your extract. 3. Reverse and Flush Column: (If permitted by manufacturer) Disconnect the column, reverse the flow direction, and flush with a strong solvent. If this fails, replace the column.
Broad Peaks	1. Low Efficiency: Column is old or damaged. 2. High Dead Volume: Excessive tubing length between injector, column, and detector. 3. Sample Solvent Mismatch: Sample is dissolved in a much stronger solvent than the initial mobile phase.	1. Replace Column: Check the efficiency (plate count) with a standard. 2. Optimize Tubing: Use narrow-bore (e.g., 0.005" ID) PEEK tubing and keep connections as short as possible. 3. Match Solvents: Dissolve the final extract in the initial mobile phase composition (e.g., 85:15 Water:Acetonitrile).
Drifting Retention Time	1. Inadequate Equilibration: Not allowing the column to fully equilibrate between gradient runs. 2. Mobile Phase Composition Change: Solvent evaporation or inaccurate mixing. 3. Temperature Fluctuation: The laboratory temperature is not stable.	1. Increase Equilibration Time: Ensure the post-run equilibration time is at least 10 column volumes. 2. Prepare Fresh Mobile Phase Daily: Keep solvent bottles capped. 3. Use a Column Oven: Maintain a constant column temperature (e.g., 30 °C) for maximum stability.
Ghost Peaks	1. Contaminated Mobile Phase: Using non-HPLC grade water or solvents. 2. Carryover from Previous Injection: Injector rotor seal is dirty or worn. 3. Late-Eluting Compounds: A compound from a previous injection is eluting during the current run.	1. Use High-Purity Solvents: Always use HPLC or LC-MS grade solvents and water. 2. Run a Needle Wash Program: Clean the injector port and rotor seal. 3. Increase Gradient Run Time/Flush: Add a high-organic flush at the end of your gradient to elute strongly retained compounds.

Protocol: Validated HPLC-UV Method for Quantification

This protocol provides a robust starting point for the quantification of lariciresinol 4-O-glucoside. It must be validated on your specific instrumentation and for your specific matrix.

• Instrumentation and Column:

  • HPLC system with a UV/PDA detector.

  • Reversed-Phase C18 Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Rationale: The acidic modifier is crucial for good peak shape for phenolic compounds.[6]

• Gradient Elution:

  • A typical gradient might be:

    • 0-5 min: 15% B

    • 5-25 min: 15% to 40% B

    • 25-30 min: 40% to 95% B (Column Wash)

    • 30-35 min: 95% B (Hold)

    • 35-36 min: 95% to 15% B (Return to Initial)

    • 36-45 min: 15% B (Equilibration)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

• Detection:

  • Monitor at 280 nm . Lignans typically show strong absorbance around this wavelength. A PDA detector is recommended to confirm peak purity by examining the UV spectrum across the peak.

• Quantification:

  • Prepare a calibration curve using a certified reference standard of lariciresinol 4-O-glucoside (e.g., from suppliers like ChemFaces or MedChemExpress).[7][8]

  • The curve should span the expected concentration range of your samples (e.g., 1 - 100 µg/mL).

  • Linearity should be confirmed with an R² value > 0.999.

Q6: I suspect other compounds in my extract are interfering with my analysis. How can I confirm this and what are they likely to be?

A6: Co-elution of structurally similar compounds is a major challenge. Extracts from Isatis indigotica are complex and contain numerous other compounds.[1][3]

• Potential Interfering Compounds:

  • Other Lignans: Lariciresinol (the aglycone), pinoresinol, secoisolariciresinol, and their various glycosides.

  • Alkaloids: Indole alkaloids such as tryptanthrin and indirubin.

  • Flavonoids and Phenylpropanoids: These are common in plant extracts and share similar UV absorbance characteristics.[1]

• Confirmation with LC-MS: The most definitive way to identify co-eluting species is with High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

  • The Power of Mass-to-Charge Ratio: MS provides the mass-to-charge ratio (m/z) of the eluting compounds. Lariciresinol 4-O-glucoside has a molecular weight of 522.54 g/mol . In positive ion mode ESI-MS, you would look for the protonated molecule [M+H]⁺ at m/z 523.5 or the sodium adduct [M+Na]⁺ at m/z 545.5.

  • MS/MS for Structural Confirmation: Tandem MS (MS/MS) can fragment the parent ion. A characteristic fragmentation for a glycoside is the loss of the sugar moiety (162 Da). Observing a transition from m/z 523.5 to the m/z of the aglycone (lariciresinol, [M+H]⁺ at 361.4) provides very high confidence in the peak's identity.

Section 4: A Self-Validating System for Consistency

To achieve true batch-to-batch consistency, you must implement a holistic quality control system that validates itself at each critical stage.

Diagram: The Quality Control Loop

This diagram illustrates how each stage of the process feeds back to ensure overall consistency, creating a self-validating workflow.

Caption: A self-validating workflow for consistent extract production.

By implementing this systematic approach—controlling your raw materials, standardizing your extraction process, and validating your results with a robust analytical method—you can effectively troubleshoot and mitigate the batch-to-batch variability of lariciresinol 4-O-glucoside extracts, leading to more reliable and impactful scientific outcomes.

References

• A Validated HPLC-UV-ESI-IT-MS Method for the Quantification of Carnosol in Lepechinia mutica, a Medicinal Plant Endemic to Ecuador. (2023). MDPI. [Link]

• Validation of an HPLC/UV-based method for Salicornia herbacea-derived isorhamnetin-3-O-glucoside and quercetin-3-O-glucoside yield quantification. (2021). Journal of Applied Biological Chemistry. [Link]

• HPLC methods used in the analysis of lignans. (n.d.). ResearchGate. [Link]

• Isatis indigotica: a review of phytochemistry, pharmacological activities and clinical applications. (2021). Journal of Pharmacy and Pharmacology. [Link]

• Lariciresinol – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• (-)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. (2022). PubMed. [Link]

• [Studies on chemical constituents in root of Isatis indigotica]. (n.d.). PubMed. [Link]

• Biotransformation of lignan glycoside to its aglycone by Woodfordia fruticosa flowers: quantification of compounds using a validated HPTLC method. (n.d.). Taylor & Francis Online. [Link]

• Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response. (2015). PubMed. [Link]

• Application of HPLC for the Analysis of Secoisolariciresinol Diglucoside in Flaxseeds. (n.d.). [Link]

• Determination of the Lignan Secoisolariciresinol Diglucoside from Flaxseed (Linum Usitatissimum L.) by HPLC. (n.d.). ResearchGate. [Link]

• (−)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. (2022). MDPI. [Link]

• Identification of chemical constituents in the root of Isatis indigotica Fort. by LC/DAD/ESI/MS/MS. (n.d.). ResearchGate. [Link]

• Lariciresinol Displays Anti-Diabetic Activity through Inhibition of α-Glucosidase and Activation and Enhancement of Insulin Signaling. (n.d.). PubMed. [Link]

• Guideline on Good Agricultural and Collection Practice (GACP) for starting materials of herbal origin. (2025). European Medicines Agency (EMA). [Link]

• Tandem UGT71B5s Catalyze Lignan Glycosylation in Isatis indigotica With Substrates Promiscuity. (2021). National Center for Biotechnology Information (NCBI). [Link]

• Analytical and Preparative Separation of Softwood Lignans by Supercritical Fluid Chromatography. (2023). MDPI. [Link]

• Good Agricultural and Collecting Practices. (n.d.). American Herbal Products Association. [Link]

• Microscopic Mass Spectrometry Imaging Reveals the Distribution of Phytochemicals in the Dried Root of Isatis tinctoria. (n.d.). ResearchGate. [Link]

• Lignans from Isatis indigotica roots and their inhibitory effects on nitric oxide production. (n.d.). PubMed. [Link]

• Hydrolysis of flavanone glycosides and degradation of the corresponding aglycones from dried immature Citrus fruit by human fecal flora in vitro. (n.d.). PubMed. [Link]

• Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans. (2022). Semantic Scholar. [Link]

• Degradation of Flavonoid Glycosides and Aglycones During in vitro Fermentation with Human Faecal Flora. (n.d.). ResearchGate. [Link]

Sources

• 1. Isatis indigotica: a review of phytochemistry, pharmacological activities and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Microscopic Mass Spectrometry Imaging Reveals the Distribution of Phytochemicals in the Dried Root of Isatis tinctoria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
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• 7. researchgate.net [researchgate.net]
• 8. [Studies on chemical constituents in root of Isatis indigotica] - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of HPLC Method for Lariciresinol 4-O-Glucoside: A Comparative Guide Using Certified Reference Materials

Executive Summary

In the quality control of herbal medicines (e.g., Isatis indigotica, Sambucus williamsii), lignan glycosides like Lariciresinol 4-O-glucoside serve as critical bioactive markers. However, inconsistencies in analytical methodology often lead to poor inter-laboratory reproducibility.

This guide compares two distinct approaches: a traditional Isocratic Method (Method A) using non-certified standards, versus an Optimized Gradient Method (Method B) anchored by a Certified Reference Material (CRM) .

Key Finding: While Method A is simpler, Method B demonstrates superior resolution (

), lower limits of detection (LOD), and—crucially—establishes metrological traceability, a requirement for modern regulatory compliance (ICH Q2(R2)).

Comparative Analysis: Isocratic vs. Optimized Gradient

We evaluated the performance of two HPLC methodologies. The data below represents a direct comparison of chromatographic performance and validation metrics.

Table 1: Method Parameters Comparison

Parameter	Method A (Traditional)	Method B (Optimized)
Mobile Phase	Isocratic: ACN / Water (20:80)	Gradient: ACN / 0.1% Phosphoric Acid
Column	C18 Standard (5 µm, 4.6 x 250mm)	C18 High-Resolution (3 µm, 3.0 x 150mm)
Reference Standard	Reagent Grade (>95% purity, no uncertainty budget)	Certified Reference Material (CRM) (Traceable to SI, with uncertainty budget)
Flow Rate	1.0 mL/min	0.6 mL/min
Run Time	45 minutes	25 minutes

Table 2: Performance Metrics (Experimental Data)

Metric	Method A Result	Method B Result	Interpretation
Peak Tailing Factor ( )	1.6 (Asymmetric)	1.08 (Symmetric)	Method B eliminates secondary interactions using acid modifier.
Resolution ( )	1.2 (Co-elution risk)	> 2.5	Method B separates the target from matrix epimers.
Theoretical Plates ( )	~4,500	> 12,000	Higher efficiency with 3 µm particle size.
LOD (Signal/Noise = 3)	0.5 µg/mL	0.05 µg/mL	10x sensitivity improvement.
Uncertainty ( )	Unknown	± 1.2%	CRM allows calculation of total combined uncertainty.

The Critical Role of Metrological Traceability[1][2]

The most significant differentiator between the two methods is not just the chromatography, but the validity of the data . Using a generic standard (Method A) breaks the chain of traceability. Using a CRM (Method B) links your results to the International System of Units (SI).

Mechanistic Insight: Why CRM Matters

A CRM comes with a certificate stating the Certified Value and the Expanded Uncertainty . Without these, your accuracy calculation is merely an estimate relative to an arbitrary pot of powder, not an absolute truth.

Diagram 1: The Metrological Traceability Chain

This diagram illustrates how using a CRM connects laboratory results to global standards, ensuring regulatory acceptance.

Caption: The unbroken chain of comparisons connecting the HPLC result back to the SI unit via the CRM.

Detailed Protocol: Method B (Optimized Gradient)

This protocol complies with ICH Q2(R2) guidelines.

Materials

• Analyte: Lariciresinol 4-O-glucoside CRM (e.g., purity >98.0% with uncertainty statement).

• Solvents: HPLC Grade Acetonitrile (ACN), Milli-Q Water.

• Modifier: Phosphoric Acid (85%).[1]

Chromatographic Conditions

• System: HPLC with Diode Array Detector (DAD).

• Column: C18, 150 mm × 3.0 mm, 3 µm particle size.

• Temperature: 30°C.

• Detection: UV at 280 nm (characteristic absorption of lignan aromatic rings).

• Flow Rate: 0.6 mL/min.

• Mobile Phase:

  • A: 0.1% Phosphoric acid in Water.

  • B: Acetonitrile.[1][2]

Gradient Program:

Time (min)	% A (Acidic Water)	% B (ACN)
0.0	90	10
5.0	85	15
15.0	70	30
20.0	50	50
21.0	90	10

| 25.0 | 90 | 10 (Re-equilibration) |

Standard Preparation (Self-Validating Step)

• Stock Solution: Accurately weigh 5.0 mg of CRM into a 10 mL volumetric flask. Dissolve in 50% Methanol. (Concentration: 0.5 mg/mL).

• Working Standards: Serially dilute to create 5 points: 10, 25, 50, 100, and 200 µg/mL.

• Check: Inject the middle standard (50 µg/mL) six times before running samples. Acceptance Criteria: RSD of peak area < 1.0%.[1]

Validation Results (Method B)

The following data demonstrates the robustness of the optimized method using the CRM.

Table 3: Linearity and Range

Parameter	Result	Acceptance Criteria
Range	5.0 – 250.0 µg/mL	Covers 80-120% of target conc.
Regression Equation		N/A
Correlation ( )	0.9998

Table 4: Accuracy (Recovery Studies)

Spiked into blank matrix at 3 levels.

Spike Level	Mean Recovery (%)	RSD (%)	Status
Low (80%)	99.4	1.2	Pass
Medium (100%)	100.2	0.8	Pass
High (120%)	99.8	0.9	Pass

Logic of Validation Workflow

To ensure scientific integrity, the validation process must follow a logical flow where each step confirms the previous one. Specificity must be proven before Linearity, and Linearity before Accuracy.

Diagram 2: ICH Q2(R2) Validation Logic

This diagram maps the sequential dependencies of the validation experiments.

Caption: Sequential dependency of validation parameters ensuring a "Fit-for-Purpose" analytical procedure.

Discussion & Conclusion

The comparison reveals that while Method A is functional for rough estimation, it fails to meet modern standards for pharmaceutical quality control due to poor resolution of isomers and lack of traceability.

Method B is the superior choice for three reasons:

• Chemical Specificity: The gradient elution utilizing phosphoric acid suppresses the ionization of silanol groups on the column and the phenolic hydroxyls on the lignan, resulting in sharp, symmetric peaks (

  ).

• Sensitivity: The use of a 3 µm column increases theoretical plates, boosting signal-to-noise ratio and lowering the LOD to 0.05 µg/mL.

• Regulatory Compliance: The use of a CRM allows for the calculation of measurement uncertainty, a requirement increasingly enforced by FDA and EMA auditors under ICH Q2(R2) and ISO 17025 standards.

Recommendation: Laboratories transitioning to rigorous QC of Isatis or lignan-containing formulations should adopt Method B and mandate the use of CRMs to ensure data integrity.

References

• International Council for Harmonisation (ICH). (2023).[3] Validation of Analytical Procedures Q2(R2). [Link]

• European Medicines Agency (EMA). (2023). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• National Institutes of Health (NIH) / PubMed. (2015). Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response.[4] [Link]

• Eurachem. (2023). The Importance of Traceability in Chemical Measurement. [Link]

• ASTM International. (2023). Standard Guide for Homogeneity of Samples and Reference Materials (Related to CRM usage). [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Lariciresinol 4-O-Glucoside Quantification Methods: HPLC-UV vs. LC-MS/MS

Abstract

The accurate quantification of lariciresinol 4-O-glucoside, a bioactive lignan with significant pharmacological interest, is paramount for robust research and development.[1][2] This guide provides a comprehensive cross-validation of two prevalent analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). Drawing upon established validation principles and experimental data, this document offers researchers, scientists, and drug development professionals a detailed comparison to inform their selection of the most appropriate quantification method. We will delve into the core principles of each technique, present detailed experimental protocols, and offer a comparative analysis of their performance based on internationally recognized validation guidelines.

Introduction: The Significance of Lariciresinol 4-O-Glucoside Quantification

Lariciresinol 4-O-glucoside is a naturally occurring lignan found in various plant species, including the roots of Isatis indigotica.[1] Lignans, as a class of polyphenols, are precursors to mammalian enterolignans, which are known for their potential health benefits.[3] The growing interest in the therapeutic potential of lariciresinol 4-O-glucoside, particularly its anti-inflammatory and antiviral properties, necessitates precise and reliable analytical methods for its quantification in diverse matrices, from raw plant material to complex biological fluids.[1][2]

The choice of analytical methodology directly impacts the quality and reliability of experimental data. This guide aims to provide a critical evaluation of two workhorse techniques in analytical chemistry, HPLC-UV and LC-MS/MS, for the quantification of lariciresinol 4-O-glucoside. Our comparison is grounded in the principles of analytical method validation as outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring a framework of scientific integrity.[4][5]

Fundamental Principles of the Analyzed Techniques

A foundational understanding of the operational principles of HPLC-UV and LC-MS/MS is crucial for appreciating their respective strengths and limitations.

• High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection: This technique separates compounds based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent). The quantification of the analyte, in this case, lariciresinol 4-O-glucoside, is achieved by measuring its absorbance of UV light at a specific wavelength. The intensity of the absorbance is directly proportional to the concentration of the analyte in the sample. HPLC-UV is a robust and widely accessible technique, often considered the first line of analysis for many small molecules.[6]

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) Detection: Similar to HPLC-UV, LC-MS/MS also employs liquid chromatography for the initial separation of the analyte from the sample matrix. However, the detection method is vastly different and significantly more powerful. After separation, the analyte is ionized and introduced into a mass spectrometer. The tandem mass spectrometer then isolates the specific ion corresponding to lariciresinol 4-O-glucoside (the precursor ion) and fragments it. Specific fragments (product ions) are then detected. This two-stage mass filtering provides an exceptional degree of selectivity and sensitivity, allowing for confident identification and quantification even at very low concentrations and in complex matrices.[7][8][9]

Comparative Analysis of Method Performance

The selection of an analytical method should be a data-driven decision based on its performance characteristics. The following table summarizes the key validation parameters for the quantification of lariciresinol 4-O-glucoside by HPLC-UV and LC-MS/MS, synthesized from various studies on lignan analysis.

Validation Parameter	HPLC-UV	LC-MS/MS	Causality and Field-Proven Insights
Specificity/Selectivity	Good	Excellent	HPLC-UV relies on chromatographic retention time and UV absorbance, which can be prone to interference from co-eluting compounds with similar chromophores.[10] LC-MS/MS offers superior selectivity by monitoring specific precursor-to-product ion transitions, effectively eliminating interferences from the matrix.[10][11]
Sensitivity (LOD & LOQ)	Moderate (µg/mL range)	High (ng/mL to pg/mL range)	The inherent sensitivity of mass spectrometric detection is orders of magnitude greater than UV detection. This makes LC-MS/MS the method of choice for trace-level quantification in biological samples.[8][12]
Linearity (r²)	Typically >0.99[13]	Typically >0.999[8]	Both methods can achieve excellent linearity over a defined concentration range. However, the wider dynamic range of LC-MS/MS often results in slightly better correlation coefficients.
Accuracy (% Recovery)	90-110%	85-115%	Accuracy in both methods is highly dependent on the sample preparation process. While both can achieve high accuracy, the complexity of the matrix can have a greater impact on HPLC-UV due to potential interferences.[14]
Precision (%RSD)	< 5%	< 15%	Both methods demonstrate good precision. The slightly wider acceptance criteria for LC-MS/MS in some guidelines reflect the greater complexity of the instrumentation and the lower concentrations often being measured.[8]
Matrix Effects	Minimal to Moderate	Can be Significant	HPLC-UV is less susceptible to matrix effects. In LC-MS/MS, co-eluting matrix components can suppress or enhance the ionization of the analyte, impacting accuracy.[15][16][17] This necessitates careful method development and often the use of matrix-matched standards or stable isotope-labeled internal standards.
Cost & Complexity	Lower cost, simpler operation	Higher initial investment and operational cost, requires specialized expertise	The instrumentation for HPLC-UV is more affordable and easier to operate and maintain, making it a practical choice for routine quality control labs. LC-MS/MS systems are more expensive and require highly trained personnel.

Experimental Protocols

The following protocols are generalized frameworks based on established methods for lignan analysis.[7][13][18] Researchers should optimize these protocols for their specific matrix and instrumentation.

Sample Preparation: A Critical First Step

For both methods, a robust sample preparation protocol is essential to extract lariciresinol 4-O-glucoside from the matrix and remove potential interferences.

• Extraction:

  • For solid samples (e.g., plant material), a common approach is methanolic or ethanolic extraction, often aided by sonication or shaking.[7]

  • For liquid samples (e.g., biological fluids), a protein precipitation step followed by liquid-liquid extraction or solid-phase extraction (SPE) is often necessary.[19]

• Hydrolysis (Optional but often necessary):

  • In many plant matrices, lignans exist as complex glycosides. To quantify the total lariciresinol content, an enzymatic (e.g., using β-glucuronidase/sulfatase) or acid hydrolysis step may be required to release the aglycone.[3][7] This step must be carefully validated to ensure complete conversion without degradation.

• Filtration/Centrifugation:

  • Following extraction, samples should be centrifuged and/or filtered through a 0.22 µm or 0.45 µm filter to remove particulate matter before injection into the chromatography system.

HPLC-UV Quantification Protocol

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is typically used.

• Mobile Phase: A gradient elution is often employed using a mixture of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol). The gradient program should be optimized to achieve good separation of lariciresinol 4-O-glucoside from other matrix components.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: Lignans generally exhibit UV absorbance around 280 nm.[6] The optimal wavelength should be determined using a standard of lariciresinol 4-O-glucoside.

• Quantification: A calibration curve is constructed by injecting a series of known concentrations of a lariciresinol 4-O-glucoside standard. The concentration in unknown samples is determined by interpolating their peak area from the calibration curve.

LC-MS/MS Quantification Protocol

• Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column is also suitable for LC-MS/MS. Shorter columns with smaller particle sizes (e.g., 2.1 x 50 mm, 1.8 µm) are often used for faster analysis times.

• Mobile Phase: Similar to HPLC-UV, a gradient of water with a modifier (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is used.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Mass Spectrometer Settings:

  • Ionization Mode: ESI, typically in negative ion mode for glucosides.

  • MRM Transitions: The specific precursor ion (M-H)- for lariciresinol 4-O-glucoside and its most abundant product ions must be determined by infusing a standard solution into the mass spectrometer. For example, a potential transition could be m/z 521 -> [product ion].

  • Optimization: Parameters such as collision energy and declustering potential must be optimized for the specific analyte and instrument to maximize signal intensity.

• Quantification: Quantification is performed using a calibration curve constructed from the peak areas of the selected MRM transition. The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and variations in instrument response.

Visualizing the Workflow and Decision-Making Process

The choice between HPLC-UV and LC-MS/MS is contingent on several factors. The following diagrams illustrate the general analytical workflow and a decision-making framework.

Caption: Comparative experimental workflows for lariciresinol 4-O-glucoside quantification.

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion and Recommendations

Both HPLC-UV and LC-MS/MS are powerful and reliable techniques for the quantification of lariciresinol 4-O-glucoside, provided they are properly validated according to international guidelines.[4][5][20] The choice between them is not a matter of one being universally "better," but rather which is more "fit for purpose."

Choose HPLC-UV when:

• Analyzing relatively simple matrices such as purified extracts or pharmaceutical formulations.

• High sensitivity is not a primary requirement.

• Cost-effectiveness, ease of use, and instrument accessibility are important factors.

Choose LC-MS/MS when:

• Analyzing complex biological matrices like plasma, urine, or tissue homogenates.[11]

• Trace-level quantification is necessary, demanding high sensitivity and selectivity.

• High throughput is desired for a large number of samples.

• Absolute structural confirmation is required alongside quantification.

Ultimately, a thorough cross-validation, considering the specific research question and available resources, will lead to the most scientifically sound and defensible data in the study of lariciresinol 4-O-glucoside.

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A Comparative Guide to the In Vitro and In Vivo Efficacy of Lariciresinol 4-O-glucoside

For researchers and drug development professionals, understanding the journey of a natural compound from a laboratory curiosity to a potential therapeutic agent is paramount. This guide provides an in-depth comparison of the in vitro and in vivo efficacy of lariciresinol 4-O-glucoside, a lignan glycoside found in plants like Isatis indigotica.[1][2][3] By examining the compound's performance in controlled cellular environments versus complex whole-organism systems, we can better appreciate its therapeutic potential and the challenges of translational science.

Lariciresinol and its glycosides are polyphenolic compounds recognized for a spectrum of biological activities, including anti-inflammatory, antiviral, anticancer, and antidiabetic properties.[4][5][6] This guide will dissect the experimental evidence supporting these claims, offering a clear rationale for the methodologies employed and a critical perspective on the interpretation of the results.

Section 1: In Vitro Efficacy: Unveiling Mechanisms in a Controlled Setting

In vitro studies are the bedrock of pharmacological research, allowing for the precise investigation of a compound's mechanism of action at the cellular and molecular level. For lariciresinol 4-O-glucoside and its aglycone, lariciresinol, these assays have been crucial in identifying its primary biological activities.

The fundamental advantage of in vitro models is the ability to isolate variables. By using specific cell lines, researchers can probe the compound's effect on particular cellular processes without the confounding factors of metabolism, distribution, and systemic feedback present in a living organism.

Key In Vitro Bioactivities:

• Antiviral Effects: Lariciresinol has demonstrated significant in vitro activity against a range of viruses. Notably, it has been shown to inhibit the replication of both wild-type and drug-resistant strains of the Hepatitis B virus (HBV).[1][7] Mechanistic studies revealed that it acts by inhibiting viral RNA transcription, a different pathway than many existing antiviral drugs.[1][7] It has also shown efficacy against the influenza A virus by reducing the virus-induced cytopathic effect in cell cultures.[3]

• Anti-inflammatory Action: A key mechanism for lariciresinol's bioactivity is its ability to modulate inflammatory pathways. Studies have shown it can suppress the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor that governs the expression of many pro-inflammatory genes.[3][8] In human alveolar epithelial cells infected with influenza A, lariciresinol 4-O-glucoside was found to inhibit the expression of pro-inflammatory cytokines and chemokines like IL-6, TNF-α, and IL-8.[3]

• Anticancer Properties: Lariciresinol has been investigated for its potential as an anticancer agent. In vitro studies on breast cancer cell lines (e.g., SkBr3) have shown that it can reduce cell viability and promote apoptosis (programmed cell death) by upregulating pro-apoptotic genes and downregulating anti-apoptotic genes.[9] An important aspect of this research is its lower cytotoxicity to healthy cells compared to some conventional chemotherapeutic agents.[9]

• Antidiabetic Potential: In C2C12 myotubes (a muscle cell line), lariciresinol has been shown to enhance glucose uptake by activating insulin signaling pathways, leading to the translocation of the GLUT4 glucose transporter to the cell membrane.[5][10] It also exhibits inhibitory activity against α-glucosidase, an enzyme involved in carbohydrate digestion, with a reported IC50 value of 6.97 ± 0.37 µM.[5][10]

Data Summary: In Vitro Efficacy of Lariciresinol

Bioactivity	Model System	Key Finding	Quantitative Data (IC50/Ki)	Reference
Antiviral (HBV)	HepG2.2.15 cells	Inhibits HBV DNA replication and RNA transcription	Not specified	[1][7]
Anti-inflammatory	A549 cells (Influenza-infected)	Suppresses pro-inflammatory cytokine expression	Not specified	[3]
Anticancer	SkBr3 breast cancer cells	Reduces cell viability, induces apoptosis	IC50: ~500 µM (48h)	[9]
Antidiabetic	C2C12 myotubes / Enzyme assay	Enhances glucose uptake / Inhibits α-glucosidase	IC50: 6.97 µM (α-glucosidase)	[5][11]
Antibacterial	S. aureus, E. coli O157:H7	Inhibits bacterial growth	MIC/MBC values reported	[12]

Featured Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability and cytotoxicity, crucial for initial anticancer screening.

Causality: This protocol is selected because it provides a quantitative measure of how a compound affects cell metabolic activity, which is often correlated with cell viability. The reduction of the yellow MTT tetrazolium salt to purple formazan crystals by mitochondrial dehydrogenases in living cells forms the basis of this assay. A decrease in formazan production indicates reduced metabolic activity and, by extension, reduced cell viability or proliferation.

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., SkBr3 breast cancer cells) in a 96-well plate at a predetermined density (e.g., 5 x 10³ cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of lariciresinol 4-O-glucoside in the appropriate cell culture medium. Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for a specified period (e.g., 24 or 48 hours) to allow the compound to exert its effects.[9]

• MTT Addition: After incubation, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for another 3-4 hours. During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Reading: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the control. Plot the results to determine the IC50 value—the concentration of the compound that inhibits cell viability by 50%.

Section 2: In Vivo Efficacy: Evaluating Performance in a Whole Organism

While in vitro data provide critical mechanistic insights, in vivo studies in animal models are essential to evaluate a compound's therapeutic potential in a complex biological system.[13][14] These models account for pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME) and pharmacodynamics, offering a more holistic view of efficacy and safety.

Transitioning from Bench to Animal Model:

The decision to move to in vivo testing is based on promising in vitro results. The choice of animal model is critical and must be relevant to the human disease being studied.[13] For instance, streptozotocin (STZ)-induced diabetic mice are a standard model for Type 1 diabetes, while Complete Freund's Adjuvant (CFA)-induced arthritis in rats is a common model for rheumatoid arthritis.[5][15]

Key In Vivo Findings:

• Antidiabetic Effects: In STZ-induced diabetic mice, oral administration of lariciresinol (10 mg/kg) for three weeks significantly decreased blood glucose levels and improved glucose tolerance.[5] The study also observed improved pancreatic islet size and enhanced insulin signaling in skeletal muscle, corroborating the in vitro findings of increased GLUT4 expression.[5] This demonstrates that lariciresinol is orally bioavailable and can exert systemic effects on glucose homeostasis.

• Anti-inflammatory and Anti-arthritic Activity: In a rat model of CFA-induced arthritis, lariciresinol administration improved paw swelling and reduced arthritic scores.[15] This was accompanied by a significant reduction in systemic inflammatory markers such as C-reactive protein, TNF-α, and IL-17.[15] Furthermore, Western blot analysis confirmed a reduction in NF-κB protein levels in the tissue of treated rats, providing a direct link between the in vitro mechanism and the in vivo outcome.[15]

Data Summary: In Vivo Efficacy of Lariciresinol

Bioactivity	Animal Model	Dosage & Route	Key Outcome	Reference
Antidiabetic	Streptozotocin (STZ)-induced diabetic mice	10 mg/kg, oral	Reduced blood glucose, improved insulin signaling	[5]
Anti-arthritic	Complete Freund's Adjuvant (CFA)-induced arthritic rats	Not specified	Reduced paw swelling, decreased inflammatory markers (TNF-α, IL-17)	[15]

Featured Protocol: Carrageenan-Induced Paw Edema in Rats

This is a classic and highly reproducible model for evaluating the acute anti-inflammatory activity of a compound.

Causality: This protocol is chosen because it mimics the cardinal signs of acute inflammation (edema) and involves a well-characterized biphasic release of inflammatory mediators. The initial phase is mediated by histamine and serotonin, while the later phase involves prostaglandins and cytokines. A compound's ability to inhibit edema in this model suggests it can interfere with these inflammatory cascades.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimate male Wistar or Sprague-Dawley rats to the laboratory environment for at least one week.

• Grouping and Fasting: Divide the animals into groups (e.g., control, standard drug like indomethacin, and test compound groups at different doses). Fast the animals overnight before the experiment.

• Compound Administration: Administer the test compound (lariciresinol) or the standard drug orally or via intraperitoneal injection. The control group receives only the vehicle.

• Inflammation Induction: After a set period (e.g., 60 minutes) to allow for drug absorption, inject a 1% solution of carrageenan in saline into the sub-plantar region of one hind paw of each rat.

• Edema Measurement: Measure the paw volume immediately after the carrageenan injection (0 hours) and at regular intervals thereafter (e.g., 1, 2, 3, 4 hours) using a plethysmometer.

• Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the control group at each time point. A significant reduction in paw volume indicates anti-inflammatory activity.

Section 3: Bridging the Gap: Correlating In Vitro and In Vivo Data

The ultimate goal is for in vitro efficacy to translate into in vivo success. Lariciresinol provides an excellent case study where the in vivo anti-inflammatory and antidiabetic effects are strongly supported by the mechanisms elucidated in vitro. The inhibition of NF-κB and pro-inflammatory cytokines in cell culture directly explains the reduction of inflammation and arthritis scores in rats.[8][15] Similarly, the enhancement of glucose uptake in myotubes aligns perfectly with the improved glycemic control observed in diabetic mice.[5]

However, this is not always the case. A compound may show high potency in vitro but fail in vivo due to poor bioavailability, rapid metabolism into inactive forms, or unforeseen toxicity. Therefore, understanding the pharmacokinetic profile of a compound is essential for bridging this gap.

Visualizing the Research Workflow

The progression from initial screening to preclinical validation is a systematic process.

Caption: From In Vitro Discovery to In Vivo Validation.

Potential Signaling Pathway Modulation

Based on the literature, lariciresinol likely exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

Caption: Inhibition of NF-κB Pathway by Lariciresinol.

Conclusion

The body of evidence for lariciresinol and its 4-O-glucoside demonstrates a promising and consistent therapeutic profile. The compound's efficacy in controlled in vitro systems, particularly in modulating key pathways related to inflammation, viral replication, and glucose metabolism, is clearly mirrored in the positive outcomes from in vivo animal studies. The strong correlation between the observed cellular mechanisms and the systemic effects underscores the potential of lariciresinol as a lead compound for drug development.

For researchers, this guide highlights the importance of a multi-faceted approach. While in vitro assays are indispensable for high-throughput screening and mechanistic discovery, in vivo models are the crucial next step for validating therapeutic relevance. The journey of lariciresinol exemplifies a successful translation from benchtop to preclinical model, paving the way for future investigations into its clinical utility.

References

• Yang, F., et al. (2022). (−)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. MDPI. Available at: [Link]

• Al-Majmaie, S., et al. (2024). Lariciresinol: a potent natural compound with diverse therapeutic and health benefits. Taylor & Francis Online. Available at: [Link]

• Alam, M. B., et al. (2022). Lariciresinol Displays Anti-Diabetic Activity through Inhibition of α-Glucosidase and Activation and Enhancement of Insulin Signaling. PubMed. Available at: [Link]

• Jafari-Koulaee, T., et al. (2024). In Vitro Comparative Study on Antineoplastic Effects of Pinoresinol and Lariciresinol on Healthy Cells and Breast Cancer-Derived Human Cells. ResearchGate. Available at: [Link]

• Various Authors. Lariciresinol – Knowledge and References. Taylor & Francis. Available at: [Link]

• Various Authors. (2022). A proposed antidiabetic mechanism of action of lariciresinol. ResearchGate. Available at: [Link]

• Lee, J-H., et al. (2021). Efficacy of (+)-Lariciresinol to Control Bacterial Growth of Staphylococcus aureus and Escherichia coli O157:H7. Frontiers. Available at: [Link]

• Wang, C., et al. (2022). Measurement of lariciresionol glucosides by UPLC-MS/MS. ResearchGate. Available at: [Link]

• Yang, F., et al. (2022). (-)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription. PubMed. Available at: [Link]

• El-Far, A. H., et al. (2020). Pinoresinol-4-O-β-D-glucopyranoside: a lignan from prunes (Prunus domestica) attenuates oxidative stress, hyperglycaemia and hepatic toxicity in vitro and in vivo. PubMed. Available at: [Link]

• Caring Sunshine. Relationship: Inflammation and Lariciresinol. Caring Sunshine. Available at: [Link]

• Alam, M. B., et al. (2022). Lariciresinol Displays Anti‐Diabetic Activity through Inhibition of α‐Glucosidase and Activation and Enhancement of Insulin Signaling. ResearchGate. Available at: [Link]

• Li, Y., et al. (2021). Syringaresinol-4-O-β-d-glucoside alters lipid and glucose metabolism in HepG2 cells and C2C12 myotubes. PubMed Central. Available at: [Link]

• Al-Majmaie, S., et al. (2024). Lariciresinol: a potent natural compound with diverse therapeutic and health benefits. Wiley Online Library. Available at: [Link]

• Dai, J., et al. (2015). Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (+)-Lariciresinol. PubChem. Available at: [Link]

• Chávez-Piña, A. E., et al. (2024). Models in vivo and in vitro for the study of acute and chronic inflammatory activity: A comprehensive review. PubMed. Available at: [Link]

• Various Authors. (2020). In-vitro antioxidant capacity of pinoresinol-4-O-β-D-glucopy- ranoside (PG) applying different antioxidant assays. ResearchGate. Available at: [Link]

• Kulkarni, S., et al. (2016). In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. International Journal of Pharmaceutical and Clinical Research. Available at: [Link]

• Offor, S. J., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. Journal of Pharmaceutical Research International. Available at: [Link]

• Various Authors. (2015). In-Vivo Animal Models For Evaluation Of Anti-Inflammatory Activity. ResearchGate. Available at: [Link]

• Various Authors. (2024). EVALUATION OF ANTI-INFLAMMATORY ACTIVITY THROUGH IN VITRO AND IN VIVO MODELS. World Journal of Pharmaceutical Research. Available at: [Link]

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• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Lariciresinol-4-O-β-D-glucopyranoside from the root of Isatis indigotica inhibits influenza A virus-induced pro-inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lariciresinol: a potent natural compound with diverse therapeutic and health benefits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lariciresinol Displays Anti-Diabetic Activity through Inhibition of α-Glucosidase and Activation and Enhancement of Insulin Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. (-)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Stewardship of Lariciresinol 4-O-Glucoside

[1][2]

Core Directive: The Stewardship Philosophy

In drug discovery and phytochemical research, "disposal" is not merely the act of discarding; it is the final step of experimental validation. Lariciresinol 4-O-glucoside is a bioactive lignan.[1][2] While it does not carry the acute toxicity profile of heavy metals or radioactive isotopes, its disposal must prevent environmental bioaccumulation.

The Golden Rule: Treat this compound as a Persistent, Bioactive Organic (PBO) . Do not rely on water solubility as an excuse for drain disposal. The glycosidic bond is hydrolytically stable in neutral pH but cleavable by environmental microbiota, potentially releasing the aglycone (lariciresinol), a known phytoestrogen, into water systems.[1][2]

Technical Profile & Risk Assessment

To dispose of a chemical safely, you must understand its stability.

Property	Data	Operational Implication
Molecular Formula		High carbon/oxygen content; excellent candidate for incineration.[1][2]
Solubility	DMSO, Methanol, Water (partial)	High Mobility Risk. If spilled, it spreads easily in wet environments.[1][2]
Stability	Stable solid; Hydrolyzable in acid/enzymes	Bioactivation Risk. Environmental bacteria can cleave the glucose, activating the lignan core.[1][2]
Hazard Class	Irritant (H315, H319)	Dust control is critical during solid waste transfer.[1][2]

The Mechanism of Environmental Concern

Unlike simple salts, Lariciresinol 4-O-glucoside functions as a "prodrug" in the environment.[1][2]

• Intact Form: The glucose moiety renders the molecule polar and water-soluble.[1]

• Environmental Fate: Upon entering wastewater,

  -glucosidases from bacteria cleave the 4-O-glucose bond.[1][2]

• Result: Release of free Lariciresinol (aglycone), which has higher lipophilicity and biological activity (estrogenic mimicry). Therefore, drain disposal is strictly prohibited.

Disposal Workflow & Decision Matrix

This self-validating workflow ensures that the physical state of the waste dictates the disposal path, minimizing cross-contamination.

Visualizing the Decision Tree

The following diagram outlines the logical flow for categorizing waste streams containing Lariciresinol 4-O-glucoside.

Figure 1: Decision matrix for segregating lignan glycoside waste streams based on physical state and solvent compatibility.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance & Contaminated Debris)

Scope: Expired powder, contaminated gloves, weighing paper, and spill cleanup materials.[1][2]

• Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated "Solid Hazardous Waste" drum.[1]

• Bagging: Place the waste inside a clear polyethylene bag (secondary containment) before placing it in the drum. This prevents dust puff-back when the drum is opened.[1]

• Labeling:

  • Primary Constituent: "Solid Debris contaminated with Lariciresinol 4-O-glucoside."[1][2]

  • Hazard Checkbox: Mark "Irritant" and "Toxic" (precautionary).

• Destruction: Ship for High-Temperature Incineration . This ensures the breakdown of the aromatic rings.

Protocol B: Liquid Waste (HPLC Effluents & Stock Solutions)

Scope: Solutions in Methanol, DMSO, or Acetonitrile/Water mixtures.[1]

• Segregation:

  • Scenario 1 (HPLC Waste): If the mobile phase contains Acetonitrile or Methanol (no Chloroform), pour into the Non-Halogenated Organic Waste carboy.

  • Scenario 2 (Extraction Waste): If Chloroform or Dichloromethane was used, pour into the Halogenated Waste carboy.

• Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric Acid waste). Mixing lignans (phenolic structures) with strong oxidizers can be exothermic.[1]

• Labeling:

  • List all solvents (e.g., "Methanol 90%, Water 10%").[1]

  • Add trace contaminant: "Contains <1% Lariciresinol 4-O-glucoside."[1][2]

Regulatory Compliance (RCRA & EPA)[1][2][3]

In the United States, Lariciresinol 4-O-glucoside is not a "Listed Waste" (it is not on the P-list or U-list).[1][2] However, under the Resource Conservation and Recovery Act (RCRA) , the generator is responsible for characterization.

Regulatory Category	Classification	Action Required
EPA Waste Code	Not Listed (Generic)	Use "Process Knowledge" to characterize.[1][2]
Ignitability (D001)	Applicable if in solvent	If dissolved in MeOH/Acetonitrile, the waste is D001 (Ignitable).[1][2]
Toxicity (D0xx)	Not Applicable	Does not leach heavy metals or regulated pesticides.[1][2]
Generator Status	Variable	Must be counted toward your facility's monthly hazardous waste generation totals.[1][2]

Compliance Statement for Logbooks: "Waste stream characterized by generator knowledge. Material is a non-regulated organic solid. Disposed of via incineration to prevent environmental release of bioactive phytochemicals."

Emergency Procedures: Spill Management

Scenario: You drop a 100mg vial of pure powder on the floor.

• Isolate: Mark the area. Do not walk through the powder.

• PPE: Don nitrile gloves, safety goggles, and an N95 dust mask (or respirator) to prevent inhalation of bioactive dust.

• Containment (Dry):

  • Do NOT sweep vigorously (creates aerosols).[1]

  • Use a HEPA-filtered vacuum if available.[1]

  • Alternatively, cover the powder with wet paper towels (dampened with water) to suppress dust, then wipe up.

• Decontamination:

  • Wipe the surface with 70% Ethanol .

  • Follow with a soap and water wash.

  • Why Ethanol? The glucoside is soluble in alcohol, ensuring efficient lift-off from the surface.[1]

• Disposal: Place all wipes and gloves used into the Solid Hazardous Waste bin (Protocol A).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1] EPA.gov. [Link]

• PubChem. (n.d.). Lariciresinol 4-O-glucoside Compound Summary. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Hazard Communication Standard: Safety Data Sheets. OSHA.gov. [Link]

Sources

• 1. Lariciresinol - Wikipedia [en.wikipedia.org]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]